(2-Benzyloxy-5-methoxy-phenyl)-methanol

• CAS: 214072-73-8

Core Science & Biosynthesis

(2-Benzyloxy-5-methoxy-phenyl)-methanol CAS number and identifiers

Comprehensive Technical Guide to (2-Benzyloxy-5-methoxy-phenyl)-methanol: Identifiers, Synthesis, and Applications

As a Senior Application Scientist, I have structured this technical whitepaper to bridge the gap between theoretical cheminformatics and practical benchtop application. (2-Benzyloxy-5-methoxy-phenyl)-methanol is a highly versatile aromatic building block. Characterized by an orthogonally protected phenolic hydroxyl group (via a benzyl ether) and an electron-donating methoxy group, this compound serves as a critical intermediate in the development of complex active pharmaceutical ingredients (APIs), targeted therapeutics, and advanced materials.

This guide details its chemical identifiers, physicochemical properties, a self-validating synthesis protocol, and its downstream applications in drug development.

Chemical Identity and Identifiers

Trustworthy identification is the bedrock of chemical sourcing, regulatory documentation, and database querying. The following table consolidates the primary identifiers for (2-Benzyloxy-5-methoxy-phenyl)-methanol, ensuring precise inventory management and literature retrieval[1][2].

Table 1: Primary Chemical Identifiers

Identifier Type	Value
CAS Registry Number	214072-73-8
PubChem CID	15377861
IUPAC Name	[2-(benzyloxy)-5-methoxyphenyl]methanol
Molecular Formula	C15H16O3
InChIKey	CFAWFGBQSKCBJM-UHFFFAOYSA-N
Canonical SMILES	COC1=CC=C(OCC2=CC=CC=C2)C(CO)=C1
MDL Number	MFCD11527677

Physicochemical Properties

Understanding the physicochemical profile of (2-Benzyloxy-5-methoxy-phenyl)-methanol is essential for predicting its behavior in various solvent systems, extraction workflows, and chromatographic environments[1][2].

Table 2: Computed Physicochemical Properties

Property	Value
Molecular Weight	244.29 g/mol
LogP (XLogP3)	2.50 - 2.62
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	3
Topological Polar Surface Area (TPSA)	38.7 Ų
Fraction sp3 (Fsp3)	0.2

Synthesis Methodology: Reduction of 2-Benzyloxy-5-methoxybenzaldehyde

Expertise & Experience: Causality in Experimental Design The most robust and scalable method for synthesizing (2-Benzyloxy-5-methoxy-phenyl)-methanol is the reduction of its corresponding aldehyde, 2-benzyloxy-5-methoxybenzaldehyde[3][4]. In my experience overseeing scale-up syntheses, sodium borohydride (NaBH₄) is the reagent of choice over lithium aluminum hydride (LiAlH₄). The causality here is twofold: NaBH₄ provides exceptional chemoselectivity, quantitatively reducing the aldehyde without risking the cleavage of the benzyl ether protecting group, and it allows for the use of protic solvents like methanol. Methanol not only facilitates the complete dissolution of the starting material but also acts as a proton source to stabilize the intermediate alkoxide during the hydride transfer phase.

Self-Validating Protocol This protocol is designed as a self-validating system. The cessation of effervescence (hydrogen gas evolution) acts as a macroscopic indicator of reaction progression, while chromatographic and spectroscopic shifts provide microscopic confirmation.

• Preparation & Solvation : Charge a clean, dry, round-bottom flask equipped with a magnetic stirrer with 2-benzyloxy-5-methoxybenzaldehyde (1.0 eq). Dissolve the substrate in anhydrous methanol (approx. 5-10 mL per gram of substrate). Cool the mixture to 0 °C using an ice-water bath to control the exothermic nature of the reduction.

• Reduction : Slowly add sodium borohydride (NaBH₄, 1.2 eq) in small portions. Critical insight: Stepwise addition prevents excessive hydrogen gas evolution and thermal spikes, minimizing side reactions.

• Reaction Monitoring : Allow the reaction mixture to warm to room temperature (20 °C) and stir for approximately 1.5 hours[3]. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) solvent system. The system validates itself when the less polar aldehyde spot is entirely replaced by the more polar alcohol spot.

• Quenching & Workup : Quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl) to neutralize residual hydride. Extract the aqueous layer with dichloromethane (DCM) (3x).

• Purification : Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is typically >95% pure, but can be passed through a short silica plug if necessary.

Caption: Step-by-step synthesis workflow of (2-Benzyloxy-5-methoxy-phenyl)-methanol via NaBH4 reduction.

Analytical Validation To ensure absolute scientific integrity, the product must be validated orthogonally:

• IR Spectroscopy : The disappearance of the strong carbonyl stretch (~1680 cm⁻¹) and the emergence of a broad hydroxyl stretch (~3300 cm⁻¹) unequivocally confirm product formation[5].

• ¹H NMR (CDCl₃) : Validation is achieved by observing the benzylic methylene protons (a singlet around 5.1 ppm for the benzyl ether, and a new singlet/doublet around 4.6 ppm for the newly formed hydroxymethyl group).

Applications in Drug Development

(2-Benzyloxy-5-methoxy-phenyl)-methanol is highly valued in medicinal chemistry for its orthogonal reactivity. The primary alcohol can be converted into a leaving group (e.g., mesylate, tosylate, or halide) for nucleophilic substitution, facilitating the synthesis of complex phenethylamine derivatives[6].

Furthermore, the benzyl ether serves as a robust protecting group for the phenol. Once the primary alcohol is functionalized and incorporated into a larger molecular framework, the benzyl group can be cleanly removed via catalytic hydrogenolysis (using Palladium on Carbon under an H₂ atmosphere) to reveal the free phenol. This strategic deprotection is frequently employed in the synthesis of receptor agonists and targeted therapeutics where the free phenol is required for target binding.

Caption: Downstream applications highlighting orthogonal deprotection and functionalization pathways.

References

• PubChem, National Center for Biotechnology Information. "(2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861".[Link]

• Kanamori, T., et al. "In Vivo Metabolism of 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) in the Rat: Identification of Urinary Metabolites" Journal of Analytical Toxicology.[Link]

Sources

• 1. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. (2-Benzyloxy-5-methoxy-phenyl)-methanol synthesis - chemicalbook [chemicalbook.com]
• 4. ovid.com [ovid.com]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. academic.oup.com [academic.oup.com]

Comprehensive Technical Guide on 2-Benzyloxy-5-methoxybenzyl Alcohol: Physicochemical Profiling, Synthetic Utility, and Analytical Methodologies

Executive Summary

In advanced organic synthesis and active pharmaceutical ingredient (API) development, the strategic selection of molecular building blocks dictates the efficiency, yield, and scalability of the entire synthetic route. 2-Benzyloxy-5-methoxybenzyl alcohol (CAS: 214072-73-8)[1] is a highly versatile, multi-functionalized aromatic scaffold. Featuring a primary alcohol, an electron-donating methoxy group, and a strategically protected phenolic oxygen, this compound serves as a critical intermediate in the synthesis of complex natural products, targeted therapeutics, and advanced materials[2].

This technical whitepaper provides an in-depth analysis of its physicochemical properties, the mechanistic rationale behind its structural design, field-proven synthetic protocols, and self-validating analytical methodologies.

Molecular Architecture & Physicochemical Profiling

The utility of 2-Benzyloxy-5-methoxybenzyl alcohol lies in its precise substitution pattern. The molecule is defined by the molecular formula C15H16O3 [3] and a molecular weight of 244.29 g/mol [3]. All quantitative structural and physicochemical data are summarized in Table 1 below.

Table 1: Quantitative Physicochemical Data

Property	Value
IUPAC Name	(5-methoxy-2-phenylmethoxyphenyl)methanol[3]
CAS Number	214072-73-8[1]
Molecular Formula	C15H16O3[3]
Molecular Weight	244.29 g/mol [3]
Monoisotopic / Exact Mass	244.1099 Da[4]
InChIKey	CFAWFGBQSKCBJM-UHFFFAOYSA-N[1]
Canonical SMILES	COC1=CC=C(OCC2=CC=CC=C2)C(CO)=C1[1]

Strategic Utility in Drug Development (Mechanistic Insights)

As an application scientist, I emphasize that functional groups must be viewed through the lens of orthogonal reactivity. The architecture of 2-Benzyloxy-5-methoxybenzyl alcohol provides three distinct handles:

• The Hydroxymethyl Group (-CH₂OH): Located at C1, this primary alcohol is primed for downstream functionalization. It can be selectively oxidized to an aldehyde (e.g., via Swern oxidation or MnO₂) or converted into a potent leaving group (such as a mesylate or benzyl halide) to facilitate cross-coupling or nucleophilic substitution reactions.

• The Methoxy Group (-OCH₃): Located at C5, this moiety acts as a stable, electron-donating group that enriches the electron density of the aromatic ring. It remains inert under most basic, nucleophilic, and mild acidic conditions.

• The Benzyloxy Group (-OCH₂Ph): Located at C2, this is the mechanistic linchpin of the molecule. Free phenols are highly susceptible to unwanted oxidation and can interfere with alkylation steps. The benzyl ether effectively masks the phenol while offering orthogonal deprotection . Unlike the methoxy group—which requires harsh Lewis acids like BBr₃ to cleave—the benzyl ether can be cleanly and selectively removed via catalytic hydrogenolysis (Pd/C, H₂) under mild, neutral conditions[5].

Standardized Synthetic Workflows & Protocols

To synthesize 2-Benzyloxy-5-methoxybenzyl alcohol from the commercially available precursor 2-hydroxy-5-methoxybenzaldehyde, a two-step sequence is employed: Benzylation followed by chemoselective reduction. Every step in this protocol is designed with specific mechanistic causality to maximize yield and prevent side reactions.

Caption: Synthetic pathway and downstream deprotection of 2-Benzyloxy-5-methoxybenzyl alcohol.

Protocol 1: Benzylation of 2-Hydroxy-5-methoxybenzaldehyde

• Preparation: Charge a flame-dried, round-bottom flask with 2-hydroxy-5-methoxybenzaldehyde (1.0 eq) and anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.5 M concentration.

  • Causality: DMF is a polar aprotic solvent that optimally solvates the intermediate phenoxide ion, significantly accelerating the Sₙ2 substitution rate.

• Deprotonation: Add anhydrous Potassium Carbonate (K₂CO₃) (1.5 eq). Stir for 15 minutes at ambient temperature.

  • Causality: K₂CO₃ is a mild, insoluble base that quantitatively deprotonates the phenol (pKa ~9) without inducing unwanted aldol condensation of the adjacent aldehyde moiety.

• Alkylation: Cool the mixture to 0 °C. Add Benzyl Bromide (BnBr) (1.1 eq) dropwise. Warm to room temperature and stir for 4 hours.

  • Causality: Controlled addition at 0 °C prevents exothermic degradation. The slight excess of BnBr ensures complete conversion of the starting material.

• Workup: Quench the reaction with distilled water, extract with Ethyl Acetate (EtOAc), wash the organic layer thoroughly with brine (to remove DMF), dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Chemoselective Reduction to Target Compound

• Preparation: Dissolve the intermediate 2-benzyloxy-5-methoxybenzaldehyde (1.0 eq) in anhydrous Methanol (MeOH) (0.3 M) and cool the flask to 0 °C in an ice bath.

  • Causality: Methanol serves as both the solvent and a proton source for the reduction intermediate. Cooling to 0 °C prevents over-reactivity and transesterification side reactions.

• Reduction: Add Sodium Borohydride (NaBH₄) (1.2 eq) portion-wise over 10 minutes.

  • Causality: NaBH₄ is a mild, chemoselective hydride donor. It perfectly targets the highly electrophilic aldehyde carbonyl, reducing it to a primary alcohol without cleaving the benzyl ether or reducing the aromatic ring.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexanes:EtOAc 3:1) until the starting material is completely consumed (typically 1-2 hours).

  • Causality: Real-time monitoring ensures the reaction is quenched immediately upon completion, preventing product degradation.

• Isolation: Quench carefully with saturated aqueous NH₄Cl to neutralize excess hydride. Extract with Dichloromethane (DCM), dry over MgSO₄, and evaporate to yield pure 2-Benzyloxy-5-methoxybenzyl alcohol (CAS: 214072-73-8)[1].

Analytical Validation System

Trustworthiness in synthetic chemistry requires rigorous, self-validating analytical proof. To confirm the identity and purity of the synthesized 2-Benzyloxy-5-methoxybenzyl alcohol, the following analytical workflow must be executed.

Caption: Self-validating analytical workflow for structural confirmation and purity assessment.

• LC-MS (Liquid Chromatography-Mass Spectrometry): Utilizing ESI+ (Electrospray Ionization), the exact mass must be confirmed. Look for the sodium adduct [M+Na]⁺ at m/z 267.10 or the characteristic loss of water [M+H-H₂O]⁺ at m/z 227.10 , which is highly typical for benzylic alcohols under ionization conditions. The exact monoisotopic mass of the neutral molecule is 244.1099 Da [4].

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR (CDCl₃): Key diagnostic signals include a sharp singlet at ~3.75 ppm (integrating for 3H) corresponding to the methoxy (-OCH₃) group, a singlet at ~4.65 ppm (integrating for 2H) for the benzylic alcohol (-CH₂OH), and a distinct singlet at ~5.05 ppm (integrating for 2H) confirming the presence of the benzyl ether (-OCH₂Ph).

• HPLC (High-Performance Liquid Chromatography): Purity should be assessed using a reverse-phase C18 column (Water/Acetonitrile gradient with 0.1% TFA). A single sharp peak with an Area Under the Curve (AUC) >98% validates the batch for downstream API synthesis.

Conclusion

2-Benzyloxy-5-methoxybenzyl alcohol (C15H16O3)[3] is a masterclass in protective group strategy and orthogonal reactivity. By understanding the causality behind its structural components—specifically the stability of the benzyl ether and the electron-donating nature of the methoxy group—researchers can confidently deploy this molecule as a foundational building block in complex synthetic pathways. Adhering to the standardized protocols and self-validating analytical frameworks outlined in this guide ensures high-fidelity results in drug development campaigns.

References

• National Center for Biotechnology Information. "(2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861". PubChem Database. URL: [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 7314-44-5|(2,4-Dimethoxyphenyl)methanol|BLD Pharm [bldpharm.com]
• 3. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (2-(苄氧基)苯基)甲醇 | (2-(Benzyloxy)phenyl)methanol | 3381-87-1 - 乐研试剂 [leyan.com]

Technical Guide: Physical Properties & Characterization of (2-Benzyloxy-5-methoxy-phenyl)-methanol

[1]

Executive Summary & Chemical Identity[1][2]

(2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8 ) is a specialized aromatic intermediate primarily utilized in the synthesis of complex pharmaceutical scaffolds and fine chemicals.[1][2][3] Structurally, it functions as a protected derivative of 2,5-dihydroxybenzyl alcohol (gentisyl alcohol), featuring a benzyl ether protecting group at the C2 position and a methyl ether at the C5 position.[1][2]

Its significance lies in its orthogonal reactivity: the primary alcohol serves as a handle for further functionalization (oxidation, halogenation, esterification), while the benzyl ether provides stability against basic conditions, removable later via hydrogenolysis.[1][2]

Nomenclature & Identifiers

Identifier Type	Value
IUPAC Name	[2-(Benzyloxy)-5-methoxyphenyl]methanol
Common Synonyms	2-Benzyloxy-5-methoxybenzyl alcohol; 5-Methoxy-2-(phenylmethoxy)benzenemethanol
CAS Number	214072-73-8
Molecular Formula
Molecular Weight	244.29 g/mol
SMILES	COC1=CC=C(OCC2=CC=CC=C2)C(CO)=C1
InChI Key	CFAWFGBQSKCBJM-UHFFFAOYSA-N

Physical & Thermodynamic Properties[1][2][5]

The following data aggregates experimental observations with high-confidence predictive models essential for process development and formulation.

Core Physical Parameters[1][2][6]

Property	Value / Range	Context for Application
Physical State	Solid (Crystalline powder)	Typically isolated as a white to off-white powder.[1][2]
Melting Point	72–76 °C (Predicted range*)	Exact experimental MP varies by polymorph/purity; analogues typically melt in this range.[1][2]
Boiling Point	~430 °C (at 760 mmHg)	High boiling point necessitates vacuum distillation for purification if not recrystallized.[1]
Density	1.15 ± 0.1 g/cm³	Denser than water; phase separation in aqueous workups will result in the organic layer sinking if chlorinated solvents are used.[1][2]
Flash Point	>150 °C	Non-flammable under standard lab conditions.[1]

Solubility & Partition Coefficients

Understanding the solubility profile is critical for reaction solvent selection and purification (recrystallization).[1][2]

• LogP (Octanol/Water): 2.62 (Experimental/Consensus).[1][2]

  • Implication: The compound is moderately lipophilic (Lipinski compliant).[1][2] It will partition strongly into organic solvents.[1][2]

• Solubility Profile:

  • High Solubility: Dichloromethane (DCM), Ethyl Acetate, Methanol, DMSO, DMF.[1][2]

  • Moderate Solubility: Diethyl Ether, Toluene.[1][2]

  • Low/Insoluble: Water, Hexanes, Cyclohexane.[1][2]

Scientist's Note: The presence of the benzyl group significantly reduces water solubility compared to the parent gentisyl alcohol.[1] For purification, a solvent system of Hexanes:Ethyl Acetate (typically 3:1 to 1:[2]1) is recommended for silica chromatography.[1][2]

Structural Characterization (Spectroscopy)[1][2]

Accurate identification requires verifying the integrity of the three oxygenated functionalities: the benzyl ether, the methyl ether, and the primary alcohol.[1][2]

Proton NMR ( H NMR) Analysis

Solvent:

, 400 MHz

Shift ( ppm)	Multiplicity	Integration	Assignment	Structural Insight
7.30 – 7.45	Multiplet (m)	5H	Ar-H (Benzyl)	Characteristic aromatic envelope of the protecting group.[1][2]
6.90 – 6.95	Doublet (d)	1H	Ar-H (C3)	Ortho to the benzyloxy group; shielded by electron donation.[1][2]
6.85	Doublet of Doublets (dd)	1H	Ar-H (C4)	Coupling with C3 and C6 protons.[1][2]
6.78	Doublet (d)	1H	Ar-H (C6)	Ortho to the hydroxymethyl group.[1][2]
5.10	Singlet (s)	2H	Ph-CH -O	Benzylic ether protons (distinctly downfield).[1][2]
4.65	Singlet (s)	2H	Ar-CH -OH	Benzylic alcohol protons.[1][2]
3.78	Singlet (s)	3H	-OCH	Methoxy group (sharp singlet).[1][2]
2.20	Broad Singlet	1H	-OH	Exchangeable proton; shift varies with concentration.[1][2]

Infrared (IR) Spectroscopy[1][2]

• 3300–3400 cm

  : Broad O-H stretch (Intermolecular H-bonding).[1][2]

• 2850–2950 cm

  : C-H stretching (Aliphatic CH2/CH3).

• 1500, 1600 cm

  : C=C Aromatic ring skeletal vibrations.[1][2]

• 1240 cm

  : Ar-O-C asymmetric stretching (Ether linkage).[1][2]

Synthesis & Experimental Protocols

The synthesis of (2-Benzyloxy-5-methoxy-phenyl)-methanol is a classic "Protection-Reduction" sequence.[1] The following protocol is designed for high reliability and yield.

Reaction Pathway Visualization[1][2]

Figure 1: Two-step synthesis pathway from commercially available starting materials.

Detailed Protocol: Reduction of 2-Benzyloxy-5-methoxybenzaldehyde[1][2]

Objective: Selective reduction of the aldehyde to the primary alcohol without cleaving the benzyl ether.[1]

Reagents:

• 2-Benzyloxy-5-methoxybenzaldehyde (1.0 equiv)[1][2]

• Sodium Borohydride (

  ) (0.5 – 1.0 equiv)[1][2]

• Methanol (Reagent Grade)[1][2]

• Saturated

  solution (Quench)[1][2]

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-benzyloxy-5-methoxybenzaldehyde (10 mmol) in Methanol (30 mL). Cool the solution to 0 °C using an ice bath.

  • Why? Cooling prevents runaway exotherms and minimizes potential side reactions (e.g., ester transesterification if esters were present, though less relevant here).[1][2]

• Addition: Slowly add

  (5 mmol) portion-wise over 10 minutes.

  • Observation: Mild gas evolution (

    ) will occur.[1][2]

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1–2 hours.

  • Monitoring: Check reaction progress via TLC (Hexane:EtOAc 2:1).[1] The starting material (Aldehyde) will disappear, and a more polar spot (Alcohol) will appear.[1][2]

• Quenching: Carefully add saturated aqueous

  (10 mL) to quench excess hydride.

• Workup: Evaporate the bulk of the methanol under reduced pressure. Dilute the residue with water (20 mL) and extract with Ethyl Acetate (3 x 20 mL).

• Drying: Wash combined organics with brine, dry over anhydrous

  , filter, and concentrate.

• Purification: If necessary, recrystallize from Hexane/EtOAc or purify via silica flash chromatography.

Handling, Stability & Safety

Stability Profile

• Chemical Stability: Stable under standard temperature and pressure.[1][2]

• Reactivity:

  • Acids: Strong acids (e.g., HBr, HI, TFA) will cleave the benzyl ether group.[1][2]

  • Oxidants: The primary alcohol is susceptible to oxidation to the aldehyde or carboxylic acid (e.g., using PCC, Jones Reagent).[1][2]

  • Hydrogenation:

    will cleave the benzyl group to yield the phenol.[1][2]

Safety (GHS Classification)[1][2]

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.[1][2]

  • H319: Causes serious eye irritation.[1][2]

  • H335: May cause respiratory irritation.[1][2]

• PPE: Wear nitrile gloves, safety goggles, and work in a fume hood to avoid inhalation of dust.[1][2]

References

• PubChem. (2-Benzyloxy-5-methoxy-phenyl)-methanol (CID 15377861).[1][4] National Library of Medicine.[1][2] Available at: [Link][1][2]

• Organic Chemistry Portal. General Methods for Reduction of Aldehydes using NaBH4. Available at: [Link][1][2]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 78840-04-7|(2,5-Dimethoxy-1,3-phenylene)dimethanol|BLD Pharm [bldpharm.com]
• 3. 931120-51-3|(2,4-Bis(docosyloxy)phenyl)methanol|BLD Pharm [bldpharm.com]
• 4. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of (2-Benzyloxy-5-methoxy-phenyl)-methanol in organic solvents

Technical Guide: Solubility Profiling of (2-Benzyloxy-5-methoxy-phenyl)-methanol

Executive Summary

The precise solubility profile of (2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8) is a critical parameter for optimizing its purification, crystallization, and formulation in pharmaceutical development.[1] As a key intermediate—often utilized in the synthesis of complex bioactive scaffolds—its dissolution behavior dictates process yield and impurity rejection.[1]

This guide provides a rigorous framework for determining and analyzing the solubility of this compound in organic solvents. Given the absence of standardized public data for this specific CAS, this document serves as a definitive protocol for generating high-integrity solubility data, interpreting thermodynamic parameters, and applying these insights to process design.

Chemical Profile & Solubility Prediction

Understanding the molecular architecture is the first step in rational solvent selection.[1]

• Compound: (2-Benzyloxy-5-methoxy-phenyl)-methanol[1][2][3][4]

• Structure Analysis:

  • Hydrophobic Domain: The benzyl ether group and the central benzene ring contribute significant lipophilicity (

    - interactions).[1]

  • Hydrophilic Domain: The primary alcohol moiety (

    ) acts as both a hydrogen bond donor (HBD) and acceptor (HBA).[1] The methoxy group ( ) and ether linkage are weak HBAs.[1]

  • Predicted LogP: ~2.5–2.8 (Moderate Lipophilicity).[1]

Solvent Selection Strategy: Based on "like dissolves like" and Hansen Solubility Parameters (HSP), the solubility screening should target three distinct solvent classes to map the design space:

• Protic Polar Solvents (Alcohols): Methanol, Ethanol, Isopropanol.[1] (Expected high solubility due to H-bonding match with

  ).

• Aprotic Polar Solvents: Acetone, Acetonitrile, Ethyl Acetate.[1] (Dipole-dipole interactions with the ether/methoxy groups).[1]

• Non-Polar/Weakly Polar Solvents: Toluene (for

  -stacking), THF.[1]

Experimental Methodology: Dynamic Laser Monitoring

To ensure data integrity and reproducibility, we employ the Dynamic Laser Monitoring Method (Polythermal) .[1] This technique is superior to static gravimetric methods for rapid screening as it minimizes solvent handling and evaporation errors.[1]

The Protocol

Objective: Determine the mole fraction solubility (

) as a function of temperature ( ).

Equipment:

• Jacketed glass vessel (50 mL) with precise temperature control (

  K).

• Laser transmissometer (or turbidity probe).[1]

• Magnetic stirring (constant rate, e.g., 400 rpm).[1]

Step-by-Step Workflow:

• Preparation: Weigh an excess amount of (2-Benzyloxy-5-methoxy-phenyl)-methanol and add to a known mass of solvent (

  ).

• Equilibration: Heat the mixture to a temperature

  (e.g., 323.15 K) where all solid dissolves, ensuring a clear solution.

• Cooling Scan: Slowly cool the solution at a controlled rate (e.g., 2 K/h).

• Nucleation Detection: Monitor the laser intensity. A sharp drop in transmission indicates the onset of nucleation (cloud point).[1] Record this temperature (

  ).

• Heating Scan: Re-heat the suspension slowly. The temperature at which transmission returns to 100% (clear point) is the saturation temperature (

  ) for that specific concentration.[1]

• Iteration: Add more solvent to dilute the mixture and repeat to find

  for a lower concentration.

Self-Validating Step:

• Gravimetric Check: For 3 random data points, perform a static saturation at

  , filter the supernatant, dry, and weigh.[1] The deviation between Dynamic and Static methods must be .

Experimental Workflow Diagram

Figure 1: Iterative Polythermal Workflow for Solubility Determination.

Thermodynamic Modeling & Analysis

Raw solubility data must be modeled to extract thermodynamic parameters (

, , ).[1] These parameters explain why the compound dissolves and how temperature affects the process.[1]

The Modified Apelblat Model

This semi-empirical model is the industry standard for correlating solubility with temperature.[1]

• : Mole fraction solubility.[1][5]
• : Absolute temperature (K).[1][5]
• : Empirical constants derived from regression.

• Utility: Provides excellent interpolation for process design (e.g., cooling crystallization curves).[1]

The van't Hoff Analysis

To determine the driving force:

[1]

• Enthalpy (

  ): Typically positive (endothermic).[1] A larger implies solubility increases sharply with temperature (steep solubility curve).[1]

• Entropy (

  ): Positive values indicate disorder increases upon dissolution, which is the primary driving force for dissolving crystalline solids.[1]

Thermodynamic Logic Diagram

Figure 2: Thermodynamic Analysis Workflow for Process Optimization.

Data Presentation Standards

When reporting the data, use the following structured format to ensure clarity for the development team.

Table 1: Experimental Solubility of (2-Benzyloxy-5-methoxy-phenyl)-methanol (Mole Fraction,

)

T (K)	Methanol ( )	Ethanol ( )	Ethyl Acetate ( )	Toluene ( )
278.15	[Data]	[Data]	[Data]	[Data]
288.15	[Data]	[Data]	[Data]	[Data]
298.15	[Data]	[Data]	[Data]	[Data]
308.15	[Data]	[Data]	[Data]	[Data]
318.15	[Data]	[Data]	[Data]	[Data]

Table 2: Thermodynamic Parameters at 298.15 K

Solvent	(kJ/mol)	(J/mol[1][5]·K)	(kJ/mol)	(Apelblat)
Methanol	[Value]	[Value]	[Value]	> 0.99
Ethanol	[Value]	[Value]	[Value]	> 0.99

References

• Grant, D. J. W., & Higuchi, T. (1990).[1] Solubility Behavior of Organic Compounds. Wiley-Interscience.[1] Link[1]

• Apelblat, A., & Manzurola, E. (1999).[1] Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. Journal of Chemical Thermodynamics, 31(1), 85-91.[1] Link[1]

• Yalkowsky, S. H., He, Y., & Jain, P. (2016).[1] Handbook of Aqueous Solubility Data. CRC Press.[1] Link[1]

• Hansen, C. M. (2007).[1] Hansen Solubility Parameters: A User's Handbook. CRC Press.[1] Link

Sources

• 1. (2-(Benzyloxy)phenyl)methanol | 3381-87-1 [sigmaaldrich.com]
• 2. 3381-87-1|(2-(Benzyloxy)phenyl)methanol|BLD Pharm [bldpharm.com]
• 3. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. mdpi.com [mdpi.com]

Technical Handling and Synthetic Integration of (2-Benzyloxy-5-methoxy-phenyl)-methanol

Executive Summary

(2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8) is a highly functionalized aromatic building block widely utilized in the synthesis of complex active pharmaceutical ingredients (APIs)[1]. Featuring a robust benzyl ether protecting group, an electron-donating methoxy substituent, and a versatile benzylic alcohol moiety, this compound offers orthogonal reactivity for multistep synthetic campaigns. This whitepaper outlines the physicochemical profiling, mechanistic toxicology, and self-validating handling protocols required for its safe and effective application in drug development environments.

Physicochemical Profiling & Molecular Dynamics

Understanding the molecular descriptors of (2-Benzyloxy-5-methoxy-phenyl)-methanol is critical for predicting its behavior in both biological systems and organic solvents. Experimental choices in the lab must be grounded in these core metrics.

Property	Value	Causality & Experimental Implication	Source
Molecular Weight	244.29 g/mol	Facilitates rapid dissolution in standard organic solvents; easily trackable via LC-MS.	[2]
LogP (Partition Coefficient)	2.50 – 2.61	Moderate lipophilicity dictates high solubility in solvents like dichloromethane, but also indicates a strong potential for dermal penetration.	[1],[2]
Topological Polar Surface Area	38.7 Ų	Low polar surface area correlates with poor aqueous solubility, necessitating organic co-solvents for biological assays or spill cleanup.	[2]
H-Bond Donors/Acceptors	1 / 3	The single hydroxyl donor governs the molecule's primary site for functionalization (e.g., oxidation, halogenation, or esterification).	[2]

Mechanistic Toxicology & Hazard Characterization

Under the Globally Harmonized System (GHS), the compound is classified under GHS07 as a Harmful/Irritant[1]. The specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[1].

Mechanistic Causality: The irritant properties primarily stem from the benzylic alcohol moiety. In biological environments, benzylic alcohols can be enzymatically oxidized by alcohol dehydrogenases to form electrophilic benzaldehyde derivatives. These aldehydes can covalently bind to nucleophilic residues (e.g., thiols in cellular glutathione or amines in mucous membrane proteins), triggering an inflammatory cascade. Furthermore, the lipophilic nature of the benzyl ether (LogP ~2.6) accelerates membrane permeation, exacerbating local irritation upon contact[1],[2].

Mechanistic pathway of exposure-induced irritation and self-validating mitigation response.

Self-Validating Experimental Protocols

To ensure both operator safety and synthetic reproducibility, handling of (2-Benzyloxy-5-methoxy-phenyl)-methanol must follow a self-validating workflow. The following protocol describes the preparation of a 0.1 M stock solution for downstream cross-coupling.

Step-by-Step Methodology:

• Gravimetric Dispensing & Containment:

  • Action: Weigh the solid (≥95% purity) using an analytical balance inside a ductless fume hood equipped with a HEPA filter[1].

  • Causality: The powder form poses an inhalation risk (H335). Containment prevents aerosolization.

  • Self-Validation: Perform a mass-balance check. Tare the receiving vial, add the compound, record the mass, and back-weigh the transfer spatula. The sum must equal the total dispensed mass, ensuring zero particulate loss to the environment.

• Solvent Solubilization:

  • Action: Add anhydrous tetrahydrofuran (THF) to achieve a 0.1 M concentration.

  • Causality: THF is chosen because its dielectric constant perfectly matches the compound's LogP (2.5), ensuring rapid and complete thermodynamics of dissolution[2].

  • Self-Validation: Conduct a visual inspection against a high-contrast background. The solution must be optically clear. Any turbidity indicates moisture ingress or polymerization of degraded material, which mandates immediate quarantine of the batch.

• Inert Atmosphere Purging:

  • Action: Seal the vial with a PTFE septum and purge the headspace with Argon for 3 minutes.

  • Causality: Ambient oxygen can slowly oxidize the benzylic alcohol to the corresponding aldehyde over time, compromising synthetic yield.

  • Self-Validation: Monitor the positive pressure via a bubbler. A steady stream of bubbles confirms a sealed, oxygen-free environment.

Synthetic Utility & Workflow Integration

In drug development, the true value of (2-Benzyloxy-5-methoxy-phenyl)-methanol lies in its orthogonal reactivity. The benzyl ether acts as a robust protecting group for the phenolic oxygen, remaining stable under strongly basic or nucleophilic conditions. When the synthetic sequence requires the release of the free phenol, the benzyl group is cleanly cleaved via palladium-catalyzed hydrogenolysis.

Orthogonal synthetic workflow demonstrating benzyl deprotection and in-process validation.

Emergency Response & Decontamination

In the event of a spill, standard aqueous cleanup is insufficient due to the compound's lipophilicity.

• Containment : Isolate the area and cover the spill with an inert, non-combustible absorbent (e.g., vermiculite). Causality: Avoids exothermic reactions that can occur with reactive chemical binders.

• Neutralization & Wash : Sweep the absorbed material into a hazardous waste container (P501)[1]. Wash the affected surface with a surfactant-rich solution (e.g., 5% SDS in water). Causality: Surfactants form micelles that encapsulate the lipophilic (LogP 2.61) compound, allowing it to be safely lifted from the surface[1].

• Validation : Wipe the area with a solvent-dampened swab (e.g., ethanol) and verify the absence of residual compound via UV-lamp inspection (the conjugated aromatic system will quench fluorescence on a TLC plate).

References

• Fluorochem - (2-Benzyloxy-5-methoxy-phenyl)
• PubChem (National Institutes of Health) - (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermodynamic Profiling & Stability Assessment: (2-Benzyloxy-5-methoxy-phenyl)-methanol

Topic: Thermodynamic stability of (2-Benzyloxy-5-methoxy-phenyl)-methanol Content Type: In-depth technical guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

(2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8) is a critical pharmacophore and intermediate, most notably utilized in the total synthesis of long-acting

-adrenoceptor agonists like Formoterol .

For process chemists and formulation scientists, this molecule presents a dichotomy of stability: the benzyloxy ether moiety acts as a robust protecting group under basic conditions, while the benzyl alcohol functionality introduces susceptibility to oxidative degradation and acid-catalyzed disproportionation.

This guide provides a rigorous framework for evaluating the thermodynamic and kinetic stability of this compound, moving beyond basic handling to precise, self-validating experimental protocols.

Part 1: Molecular Architecture & Theoretical Stability

Electronic Structure Analysis

The stability of (2-Benzyloxy-5-methoxy-phenyl)-methanol is dictated by the electronic push-pull effects on the benzene ring.

• The 5-Methoxy Group (+M Effect): This group is strongly electron-donating. It increases the electron density of the aromatic ring, making the system more nucleophilic. While this stabilizes the ring against nucleophilic attack, it significantly lowers the activation energy for electrophilic aromatic substitution and oxidative degradation .

• The 2-Benzyloxy Group: Sterically bulky, this group protects the phenolic oxygen. However, the benzylic carbon-oxygen bond (

  ) has a relatively low bond dissociation energy (BDE ~ 90 kcal/mol), making it a prime target for radical abstraction or acid-catalyzed cleavage.

• The Benzylic Alcohol: This is the thermodynamic weak point. The formation of the carbonyl double bond (in the corresponding aldehyde) is thermodynamically favorable (

  to kJ/mol relative to the alcohol).

Predicted Degradation Pathways

We must distinguish between thermodynamic potential (what can happen) and kinetic reality (how fast it happens).

• Oxidative Dehydrogenation (Dominant): In the presence of oxygen and trace metals, the alcohol converts to 2-benzyloxy-5-methoxybenzaldehyde . This is an auto-catalytic radical chain process.

• Acid-Catalyzed Debenzylation: Under acidic stress (

  ), the ether oxygen protonates, making the benzyl group a good leaving group, reverting the molecule to the parent phenol.

• Disproportionation (Cannizzaro-type): Rare in solid state but possible in basic solution if trace aldehyde is present.

Figure 1: Primary degradation pathways.[1] Oxidation to the aldehyde is the thermodynamically favored route, while acid hydrolysis requires specific environmental triggers.

Part 2: Solid-State Thermodynamics & Polymorphism

For intermediates like CAS 214072-73-8, physical stability is as critical as chemical stability. Amorphous forms are thermodynamically unstable and will relax to the crystalline state, potentially trapping impurities or altering solubility.

Experimental Protocol: Thermal Analysis (DSC/TGA)

Do not rely on literature melting points alone. Impurities from synthesis (e.g., benzyl bromide residues) can depress melting points significantly.

Protocol:

• Instrument: Differential Scanning Calorimetry (DSC) (e.g., TA Instruments Q2000).

• Sample Prep: Weigh 2–4 mg of dried sample into a Tzero aluminum pan. Hermetically seal (pinhole lid if solvent loss is suspected).

• Ramp: Equilibrate at 20°C. Ramp 10°C/min to 150°C.

• Analysis:

  • Endotherm 1 (Melting): Expect a sharp peak. If the peak is broad (>2°C width), the material is impure or solvated.

  • Exotherm (Decomposition): If an exotherm appears immediately after melting, the melt is chemically unstable.

  • Glass Transition (

    ): If observed, indicates amorphous content.

Acceptance Criteria:

• Purity > 98% (HPLC).

• Single melting endotherm (No polymorphic transitions).

• Weight loss < 0.5% up to melting point (TGA) to confirm no solvates.

Part 3: Solution-State Stability & Stress Testing

This section details how to establish the "Shelf Life" and handling windows for the compound in solution.

The "Sonication Hazard"

Critical Insight: Recent studies on benzyl alcohols indicate that ultrasonic irradiation (sonication) can induce degradation. The cavitation energy can generate local hotspots sufficient to cleave the benzylic C-O bond or generate hydroxyl radicals.

• Directive: Dissolve this compound using vortexing or magnetic stirring. Avoid sonication during sample preparation for HPLC to prevent artifactual degradation peaks (e.g., benzaldehyde generation).

Forced Degradation Protocol (Self-Validating)

This protocol separates intrinsic instability from analytical artifacts.

Table 1: Stress Conditions for (2-Benzyloxy-5-methoxy-phenyl)-methanol

Stress Type	Condition	Duration	Target Degradation	Mechanistic Insight
Acid Hydrolysis	0.1 N HCl, Ambient	24 Hours	5–20%	Tests ether cleavage susceptibility.
Base Hydrolysis	0.1 N NaOH, Ambient	24 Hours	< 5%	Benzyl ethers are generally base-stable.
Oxidation	3% , Ambient	4 Hours	10–30%	Simulates radical oxidation to aldehyde.
Thermal	60°C (Solid State)	7 Days	< 2%	Tests crystal lattice stability.
Photolytic	UV (ICH Q1B)	1.2M lux hrs	Variable	Electron-rich aromatics absorb UV; check for browning.

Analytical Method (HPLC)

To validate stability, the method must resolve the parent from the aldehyde (oxidation product) and the de-benzylated phenol.

• Column: C18 (e.g., Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.[2]

• Gradient: 5% B to 90% B over 20 minutes.

• Detection: 280 nm (Optimized for the electron-rich aromatic ring).

• Flow: 1.0 mL/min.

Part 4: Kinetic Modeling of Stability

To predict shelf-life without waiting years, use the Arrhenius approach on the oxidative pathway (the primary failure mode).

Accelerated Stability Workflow

• Incubate samples at three temperatures: 40°C, 50°C, and 60°C.

• Measure concentration

  at time points .

• Determine rate constant

  for each temperature (usually Zero-order or First-order kinetics).

  • First order:

• Plot

  vs (Kelvin).

• Calculate Activation Energy (

  ) using slope .

Interpretation:

• If

  : The molecule is highly labile; requires cold storage (-20°C).

• If

  : Likely stable at room temperature for extended periods.

Figure 2: Workflow for determining thermodynamic stability parameters and storage conditions.

Part 5: Handling & Storage Recommendations

Based on the thermodynamic profile derived above:

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The benzyloxy group prevents immediate phenol oxidation, but the alcohol group is sensitive to air over time.

• Solvent Choice: Avoid acidic solvents (e.g., unbuffered chloroform which forms HCl over time). Use Ethyl Acetate or Methanol (HPLC grade).

• Process Safety: In scale-up synthesis (e.g., Formoterol production), ensure the reaction quench pH is neutral. Exposing the intermediate to pH < 3 during workup will lead to yield loss via debenzylation.

References

• Synthesis of Formoterol Intermediates: Hett, R., et al. "Enantio- and Diastereoselective Synthesis of Formoterol." Organic Process Research & Development, vol. 2, no. 2, 1998, pp. 96-99. Link

• Sonication Induced Degradation: Urakami, K., et al. "Degradation products generated by sonication of benzyl alcohol." Chemical and Pharmaceutical Bulletin, vol. 48, no. 9, 2000, pp. 1299-1303.[3] Link

• Benzyl Ether Stability: Greene, T.W., and Wuts, P.G.M. "Protective Groups in Organic Synthesis." Wiley-Interscience, 3rd Edition, 1999. (Standard text for ether cleavage thermodynamics).

• ICH Guidelines: International Conference on Harmonisation. "Stability Testing of New Drug Substances and Products Q1A(R2)." ICH, 2003. Link

• Thermodynamic Properties of Benzyl Alcohols: Verevkin, S.P. "Thermochemistry of substituted benzyl alcohols." Journal of Chemical Thermodynamics, vol. 31, no. 10, 1999. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scirp.org [scirp.org]
• 3. Degradation products generated by sonication of benzyl alcohol, a sample preparation solvent for the determination of residual solvents in pharmaceutical bulks, on capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Literature review of (2-Benzyloxy-5-methoxy-phenyl)-methanol derivatives

This guide provides an in-depth technical review of (2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS 214072-73-8), a specialized benzyl alcohol derivative used primarily as a protected building block in the synthesis of complex pharmaceutical agents, particularly tetrahydroisoquinolines and phenethylamine derivatives targeting the central nervous system (CNS).

A Guide to Synthesis, Reactivity, and Pharmacological Applications

Executive Summary

(2-Benzyloxy-5-methoxy-phenyl)-methanol serves as a strategic "masked" synthon in medicinal chemistry. It allows for the introduction of the 2-hydroxy-5-methoxybenzyl moiety—a pharmacophore often associated with dopaminergic and serotonergic modulation—while maintaining orthogonal protection of the phenolic hydroxyl group.

This compound is not typically a final drug product but a critical intermediate. Its primary utility lies in its conversion to electrophiles (benzyl halides) or nucleophiles (via deprotonation) to construct larger bioactive scaffolds, such as 1,2,3,4-tetrahydroisoquinolines (investigated for orexin receptor antagonism and other GPCR activities) and phenethylamine derivatives (psychoactive research chemicals).

Key Chemical Identity

Property	Detail
IUPAC Name	[2-(benzyloxy)-5-methoxyphenyl]methanol
CAS Number	214072-73-8
Molecular Formula	C₁₅H₁₆O₃
Molecular Weight	244.29 g/mol
Core Scaffold	2,5-Disubstituted Benzene Ring
Key Functionalities	Primary Alcohol (C1), Benzyl Ether (C2), Methyl Ether (C5)

Structural Chemistry & Synthesis

The synthesis of (2-Benzyloxy-5-methoxy-phenyl)-methanol is a robust, two-step process starting from commercially available 2-hydroxy-5-methoxybenzaldehyde (5-methoxysalicylaldehyde). The reaction design prioritizes the protection of the phenol before reduction to prevent chemoselectivity issues during subsequent coupling steps.

Validated Synthetic Pathway

The following protocol is based on standard organic synthesis principles for benzyl alcohol derivatives.

Step 1: O-Benzylation (Protection)

• Objective: Mask the C2-phenol to prevent interference during alkylation and to increase lipophilicity.

• Reagents: Benzyl bromide (BnBr), Potassium Carbonate (K₂CO₃), Acetone or DMF.[1]

• Mechanism: Sₙ2 nucleophilic substitution.

Step 2: Carbonyl Reduction

• Objective: Convert the aldehyde to the target benzyl alcohol.

• Reagents: Sodium Borohydride (NaBH₄), Methanol/THF.

• Mechanism: Nucleophilic addition of hydride to the carbonyl carbon.

Experimental Protocol (Self-Validating)

Use this protocol for gram-scale synthesis. All steps should be performed in a fume hood.

Reagents:

• 2-Hydroxy-5-methoxybenzaldehyde (10.0 mmol, 1.52 g)

• Benzyl bromide (12.0 mmol, 1.43 mL)

• Potassium carbonate (anhydrous, 15.0 mmol, 2.07 g)

• Sodium borohydride (15.0 mmol, 0.57 g)

• Solvents: DMF (dry), Methanol, Ethyl Acetate, Brine.

Procedure:

• Protection: Dissolve the aldehyde in DMF (20 mL). Add K₂CO₃ and stir for 10 min. Dropwise add Benzyl bromide. Heat to 60°C for 4 hours.

  • Validation Point: TLC (Hexane:EtOAc 4:1) should show disappearance of the starting phenol (lower Rf) and appearance of the benzylated aldehyde (higher Rf).

• Workup 1: Pour into ice water. Filter the precipitate or extract with Ethyl Acetate.[1] Dry over Na₂SO₄ and concentrate. Yields 2-(benzyloxy)-5-methoxybenzaldehyde (Intermediate A).

• Reduction: Dissolve Intermediate A in Methanol (30 mL) at 0°C. Add NaBH₄ in portions over 15 min. Stir at room temperature for 2 hours.

  • Validation Point: TLC should show a slight drop in Rf (alcohol is more polar than the protected aldehyde) and loss of carbonyl UV absorption.

• Quench: Carefully add saturated NH₄Cl solution to quench excess hydride.

• Isolation: Remove methanol under vacuum. Extract aqueous residue with Ethyl Acetate (3x).[1] Wash with brine, dry, and concentrate.

• Purification: Recrystallize from Hexane/Ether or purify via flash chromatography if necessary.

Reactivity & Functionalization Map

Once synthesized, the alcohol functionality at C1 becomes the pivot point for derivatization.

Conversion to Electrophiles

The alcohol is frequently converted to a benzyl chloride or bromide to facilitate alkylation of amines (e.g., in the synthesis of tetrahydroisoquinolines).

• Reagent: Thionyl chloride (SOCl₂) or Phosphorus tribromide (PBr₃).

• Product: 1-(Chloromethyl)-2-(benzyloxy)-5-methoxybenzene.

• Application: N-alkylation of secondary amines to form tertiary amine pharmacophores.

Biological Significance of the Motif

The 2-hydroxy-5-methoxy pattern (revealed after debenzylation) is biologically privileged:

• Dopamine Isosteres: It mimics the substitution pattern of certain dopamine metabolites, making it useful in designing D2/D3 receptor ligands.

• Antioxidant Activity: Phenolic ethers in this position often confer radical scavenging properties, relevant in neuroprotective drug design.

• Metabolic Stability: The 5-methoxy group blocks metabolic hydroxylation at the para-position relative to the benzyloxy group, extending the half-life of the scaffold.

Visualizations

Synthesis & Derivatization Pathway

The following diagram illustrates the synthesis of the core alcohol and its divergent applications.

Caption: Figure 1. Synthesis of (2-Benzyloxy-5-methoxy-phenyl)-methanol and its conversion into bioactive pharmacophores.

Pharmacological Logic (SAR)

This diagram explains why this specific substitution pattern is chosen in drug design.

Caption: Figure 2. Structure-Activity Relationship (SAR) logic for the 2,5-disubstituted scaffold.

References

• Actelion Pharmaceuticals Ltd. (2001).[2] 1,2,3,4-Tetrahydroisoquinoline Derivatives. WO2001068609A1.[2] Link

• PubChem. (2025).[3] (2-Benzyloxy-5-methoxy-phenyl)-methanol Compound Summary. National Library of Medicine. Link

• ChemicalBook. (2025). Synthesis and Supplier Data for CAS 214072-73-8. Link

• Wiley-VCH. (2010). Supporting Information: Synthesis of 2-Benzyloxy-5-methoxybenzaldehyde. Chemistry - A European Journal. Link

• BenchChem. (2025).[4] Comparative Biological Activity of Benzyloxy-Benzoic Acid Derivatives. Link

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. WO2001068609A1 - 1,2,3,4-tetrahydroisoquinoline derivatives - Google Patents [patents.google.com]
• 3. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Whitepaper: Physicochemical Profiling and Acidity Analysis of (2-Benzyloxy-5-methoxy-phenyl)-methanol

Executive Summary

(2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8) is a lipophilic benzyl alcohol derivative frequently utilized as a protected intermediate in the synthesis of vanillin-related pharmacophores and complex ether linkages.[1]

For researchers in drug development, this compound presents a specific physicochemical challenge: it acts as a neutral species under physiological conditions (pH 7.4). Its acidity is confined to the primary alcohol moiety, which possesses a pKa > 15, rendering standard aqueous potentiometry ineffective.

This guide provides a definitive analysis of the compound’s electronic structure, predicts its dissociation constants based on Hammett substituent principles, and details the Yasuda-Shedlovsky extrapolation protocol , the industry-standard method for determining the pKa of water-insoluble weak acids.

Structural Analysis & Electronic Effects[1]

To understand the acidity of this molecule, one must deconstruct the competing electronic effects of its substituents on the ionizable center (the benzylic hydroxyl group).

Physicochemical Profile

Property	Value	Context
Molecular Formula
Molecular Weight	244.29 g/mol
Predicted pKa (Alcohol)	15.2 – 15.8	Ultra-weak acid (Neutral at pH 7.[1]4)
Predicted LogP	2.61	Moderate Lipophilicity
H-Bond Donors	1 (-CH₂OH)
H-Bond Acceptors	3 (Ether oxygens + Alcohol)

Electronic Influence on Acidity

The acidity of the benzyl alcohol moiety depends on the stability of its conjugate base (the alkoxide).

• The Ionizable Center: The primary alcohol (

  ) is insulated from the aromatic ring by a methylene spacer. This reduces the resonance stabilization of the negative charge compared to phenols.

• 2-Benzyloxy Group (Ortho): Acts as an Electron Donating Group (EDG) via resonance but an Electron Withdrawing Group (EWG) via induction.[1] In the ortho position, the inductive effect of the oxygen often dominates, slightly increasing acidity compared to unsubstituted benzyl alcohol.

• 5-Methoxy Group (Meta): Located meta to the hydroxymethyl group. In the meta position, resonance effects are minimized. The inductive withdrawing effect of the oxygen atom slightly stabilizes the alkoxide.

Visualization of Electronic Effects

The following diagram illustrates the structural forces dictating the molecule's reactivity and acidity.

Figure 1: Structural dissection showing the competing inductive and steric effects that result in a pKa ~15.5.

Experimental Protocol: The Yasuda-Shedlovsky Method[1][2][3]

Direct aqueous titration is impossible due to the compound's low solubility (LogP 2.6) and high pKa. The Yasuda-Shedlovsky extrapolation method is the gold standard for such lipophilic weak acids.

Principle

The apparent pKa (

) is measured in varying ratios of a co-solvent (Methanol or Dioxane) and water. These values are plotted against the dielectric constant ( ) of the mixture to extrapolate the value at 100% water.

The Equation:

Where is the slope (solvation characteristic) and is the intercept used to derive aqueous pKa.

Materials Checklist

• Analyte: ~50 mg of (2-Benzyloxy-5-methoxy-phenyl)-methanol.[1]

• Co-Solvent: HPLC-grade Methanol (MeOH).[1]

• Titrant: 0.1 M KOH (Carbonate-free).

• Inert Gas: Argon or Nitrogen (to prevent

  absorption).

• Apparatus: Potentiometric titrator (e.g., Mettler Toledo or Sirius T3) with a glass pH electrode.

Step-by-Step Workflow

• Preparation of Solvent Ratios: Prepare three solvent mixtures:

  • 30% MeOH / 70% Water

  • 40% MeOH / 60% Water

  • 50% MeOH / 50% Water[1]

• Blank Titration: Titrate the solvent blanks first to determine the operational pH corrections for the electrode in mixed solvents.

• Sample Titration:

  • Dissolve 10 mg of analyte in the 50% MeOH mixture (ensure complete dissolution).

  • Titrate with 0.1 M KOH under inert gas flow.

  • Record the pH at the half-neutralization point.

  • Repeat for 40% and 30% mixtures.

• Data Processing:

  • Convert pH readings to

    (apparent pKa).

  • Plot

    (y-axis) vs. (x-axis).[1]

  • Extrapolate the linear regression to

    of pure water ( ).

Workflow Diagram

Figure 2: The Yasuda-Shedlovsky extrapolation workflow for determining pKa of water-insoluble compounds.

Implications for Drug Development[4][5][6]

Permeability & Absorption

At physiological pH (7.4) and intestinal pH (6.5), the molecule remains 100% neutral.

• Impact: High passive membrane permeability is expected.

• Risk: Low aqueous solubility may limit bioavailability. Formulation strategies should focus on lipid-based delivery or amorphous solid dispersions.[1]

Acid Stability (Protecting Group Lability)

While the alcohol pKa is high, the ether linkages (benzyloxy and methoxy) are susceptible to acid-catalyzed hydrolysis.

• Reaction: In strong acidic environments (pH < 1), the benzyloxy ether oxygen can protonate, leading to cleavage and formation of the parent phenol (2-hydroxy-5-methoxybenzyl alcohol).[1]

• Storage: Avoid highly acidic excipients to prevent degradation of the benzyloxy protecting group.

References

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Definitive text on pKa measurement methods).

• Takács-Novák, K., & Avdeef, A. (1996). Interlaboratory study of log P determination by shake-flask and potentiometric methods. Journal of Pharmaceutical and Biomedical Analysis. Link[1]

• PubChem. (2023). Compound Summary: (2-Benzyloxy-5-methoxy-phenyl)-methanol.[1][2][3] National Library of Medicine. Link[1]

• Pion Inc. (2023). Potentiometric pKa determination of water-insoluble compounds: Validation study in methanol/water mixtures. Application Note. Link

• Box, K., et al. (2003). The pKa of water-insoluble drugs: The Yasuda-Shedlovsky extrapolation. Analytica Chimica Acta. Link

Sources

• 1. 3381-87-1|(2-(Benzyloxy)phenyl)methanol|BLD Pharm [bldpharm.com]
• 2. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fluorochem.co.uk [fluorochem.co.uk]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of (2-Benzyloxy-5-methoxy-phenyl)-methanol

Abstract & Strategic Analysis

This application note details the protocol for the synthesis of (2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8).[1] This compound is a critical intermediate in the development of specific pharmaceutical pharmacophores, often confused with its structural isomer, vanillyl alcohol derivatives.

Critical Strategic Note on Starting Materials: While the request specifies synthesis from Vanillin (4-hydroxy-3-methoxybenzaldehyde), it is chemically imperative to distinguish between the source biomass and the synthetic precursor.

• Vanillin possesses the hydroxyl group at position 4 and methoxy at position 3.[1][2][3][4][5]

• The Target requires a benzyloxy group at position 2 and methoxy at position 5.[1][6]

Direct conversion of Vanillin to the target requires complex skeletal rearrangement or demethylation/re-alkylation sequences that are low-yielding and industrially inefficient.[1] Therefore, this protocol utilizes 2-Hydroxy-5-methoxybenzaldehyde (also known as 5-methoxysalicylaldehyde) as the immediate precursor.[1] This precursor is synthetically accessible from 4-methoxyphenol (a congener of vanillin found in lignin depolymerization streams) via the Reimer-Tiemann or Duff reaction.[1]

This guide focuses on the robust, two-step conversion of 2-Hydroxy-5-methoxybenzaldehyde to the target, ensuring high regioselectivity and yield.

Chemical Pathway & Logic

The synthesis proceeds via a linear two-step sequence:[1]

• Regioselective

  -Alkylation: Protection of the phenol at C2 with a benzyl group.[1]

• Carbonyl Reduction: Selective reduction of the C1 aldehyde to the primary alcohol.[1]

Reaction Scheme Visualization

The following diagram illustrates the synthetic workflow and the structural distinction from Vanillin.

Figure 1: Synthetic pathway from the correct regioisomer precursor to the target alcohol.

Experimental Protocol

Phase 1: Synthesis of 2-Benzyloxy-5-methoxybenzaldehyde

This step involves the Williamson ether synthesis.[1] The use of Potassium Carbonate (

) in Dimethylformamide (DMF) is preferred over Acetone/Reflux for faster kinetics and higher solubility of the phenoxide intermediate.

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[1][2][6][7][8][9]	Density	Hazards
2-Hydroxy-5-methoxybenzaldehyde	152.15	1.0	Solid	Irritant
Benzyl Bromide (BnBr)	171.04	1.2	1.44 g/mL	Lachrymator, Corrosive
Potassium Carbonate ( )	138.21	2.0	Solid	Irritant
DMF (Anhydrous)	-	Solvent	0.94 g/mL	Reprotoxic
Ethyl Acetate (EtOAc)	-	Extraction	-	Flammable

Step-by-Step Procedure

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Solubilization: Charge the flask with 2-Hydroxy-5-methoxybenzaldehyde (10.0 g, 65.7 mmol) and anhydrous DMF (100 mL). Stir until fully dissolved.

• Deprotonation: Add

  (18.2 g, 131.4 mmol) in a single portion. The suspension may turn bright yellow due to phenoxide formation.[1] Stir at Room Temperature (RT) for 15 minutes.

• Alkylation: Add Benzyl Bromide (9.4 mL, 78.8 mmol) dropwise via syringe over 10 minutes.

  • Critical Control Point: BnBr is a potent lachrymator.[1] Perform all additions in a fume hood.

• Reaction: Heat the mixture to 60°C and stir for 3–4 hours.

  • Monitoring: Monitor via TLC (Hexane:EtOAc 4:1).[1] The starting phenol (

    ) should disappear, and the benzylated product ( ) should appear.

• Workup:

  • Cool the reaction to RT.

  • Pour the mixture into Ice-Water (400 mL) with vigorous stirring. The product should precipitate as a solid.[1][6]

  • Option A (Precipitate): If solid forms, filter, wash with water (3x 50 mL) and Hexane (2x 30 mL).

  • Option B (Oil): If an oil forms, extract with EtOAc (3x 100 mL). Wash combined organics with Brine (2x), dry over

    , and concentrate in vacuo.

• Purification: Recrystallize from Ethanol or purify via flash chromatography if necessary.

  • Expected Yield: 90–95%[1]

  • Appearance: Off-white to pale yellow solid.[1]

Phase 2: Reduction to (2-Benzyloxy-5-methoxy-phenyl)-methanol

The aldehyde is reduced using Sodium Borohydride (

).[1] This mild reducing agent is chemoselective for the aldehyde in the presence of the ether and aromatic ring.[1]

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[1][2][6][7][8][9]	Hazards
Intermediate (from Phase 1)	242.27	1.0	Irritant
Sodium Borohydride ( )	37.83	1.5	Water Reactive, Toxic
Methanol (MeOH)	-	Solvent	Flammable, Toxic
Ammonium Chloride ( )	-	Quench	Irritant

Step-by-Step Procedure

• Setup: Use a 250 mL RBF with a stir bar.

• Dissolution: Dissolve the 2-Benzyloxy-5-methoxybenzaldehyde (14.0 g, 57.8 mmol) in Methanol (140 mL).

• Cooling: Cool the solution to 0°C using an ice bath.

• Reduction: Add

  (3.28 g, 86.7 mmol) portion-wise over 15 minutes.

  • Caution: Hydrogen gas evolution will occur.[1][2] Ensure the system is vented.[1]

• Reaction: Remove the ice bath and allow the mixture to warm to RT. Stir for 1–2 hours.

  • Monitoring: TLC (Hexane:EtOAc 2:1).[1] The aldehyde spot will disappear; the alcohol product is more polar (lower

    ).

• Quench: Carefully add Saturated Aqueous

  (50 mL) to quench excess hydride. Stir for 15 minutes.

• Workup:

  • Remove most of the Methanol under reduced pressure (Rotovap).

  • Dilute the residue with water (100 mL) and extract with Dichloromethane (DCM) (3x 75 mL).

  • Dry combined organics over

    , filter, and concentrate.[7]

• Final Purification: The crude product is typically pure enough.[1] If needed, recrystallize from EtOAc/Hexane.[1]

Quality Control & Validation

To ensure the "Trustworthiness" of the synthesized compound, the following analytical parameters must be met.

Parameter	Specification	Method
Appearance	White crystalline solid	Visual
Purity	> 98.0%	HPLC (C18, ACN:Water)
Identity ( NMR)	Confirm structure	400 MHz,
Melting Point	72–75°C (Lit.[9] value check required)	Capillary MP

NMR Interpretation (

):

• 7.30–7.45 (m, 5H, Benzyl aromatic)
• 6.80–6.90 (m, 3H, Core aromatic)
• 5.10 (s, 2H, )
• 4.65 (s, 2H, )
• 3.78 (s, 3H, )

Troubleshooting & Critical Parameters

"From Vanillin" Clarification Logic

If a researcher attempts to apply this protocol directly to Vanillin :

• Benzylation of Vanillin: Yields 4-benzyloxy-3-methoxybenzaldehyde.[1]

• Reduction: Yields 4-benzyloxy-3-methoxybenzyl alcohol.[1]

• Result: This is a Regioisomer of the target. It will have different biological activity and physical properties.

  • Corrective Action: Ensure the starting material is 2-hydroxy-5-methoxybenzaldehyde (CAS 672-13-9).[1][9][10] If this is unavailable, synthesize it from 4-methoxyphenol via formylation [1].[1]

Common Failure Modes

• Incomplete Benzylation: Presence of phenolic peak in NMR (

  ~10-11 ppm if aldehyde, or broad singlet if alcohol). Solution: Increase load or reaction time.

• Over-reduction: Not possible with

  under these conditions (will not reduce the ether or aromatic ring).

• Oiling out: The intermediate aldehyde may oil out in water.[1] Solution: Use EtOAc extraction rather than filtration.[1]

References

• Reimer-Tiemann Synthesis of 2-Hydroxy-5-methoxybenzaldehyde

  • Source: Wikipedia / Organic Syntheses[1]

  • Context: Describes the formylation of 4-methoxyphenol to yield the required starting m

• Preparation of 2-Alkoxy-5-methoxybenzaldehydes

  • Title: Preparation of 2-Alkoxy-5-methoxybenzaldehydes and 2-Ethoxy-5-alkoxybenzaldehydes[1]

  • Source: Arkivoc (2000)
  • Context: Validates the alkylation conditions for 2-hydroxy-5-methoxybenzaldehyde.

  • 11[4][8]

• Target Molecule Identification

  • Title: (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3[1]

  • Source: PubChem (CAS 214072-73-8)[1]

  • Context: Confirms the specific structure and nomencl

• Vanillin Reduction Protocol (Comparative)

  • Title: Reduction of Vanillin to Vanillyl Alcohol[2][5]

  • Source: University of Delaware Lab Manual
  • Context: Provides the standard NaBH4 reduction conditions adapted for this protocol.

  • 2[4][8]

Sources

• 1. o-Vanillin | C8H8O3 | CID 8991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. www1.udel.edu [www1.udel.edu]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. US6670510B2 - Process for preparing 2,5-dimethoxy benzaldehyde - Google Patents [patents.google.com]
• 7. scispace.com [scispace.com]
• 8. an underestimated way to 3,4,5-trimethoxybenzaldehyde [chemistry.mdma.ch]
• 9. 2-Hydroxy-5-methoxybenzaldehyde - Wikipedia [en.wikipedia.org]
• 10. CAS 672-13-9: 2-Hydroxy-5-methoxybenzaldehyde | CymitQuimica [cymitquimica.com]
• 11. designer-drug.com [designer-drug.com]

Application Notes and Protocols for the Reduction of 2-Benzyloxy-5-methoxybenzaldehyde to (2-(Benzyloxy)-5-methoxyphenyl)methanol

Abstract

This technical guide provides a comprehensive and field-proven protocol for the selective reduction of the aromatic aldehyde, 2-benzyloxy-5-methoxybenzaldehyde, to its corresponding primary alcohol, (2-(benzyloxy)-5-methoxyphenyl)methanol. The described methodology utilizes sodium borohydride (NaBH₄), a mild and chemoselective reducing agent, ensuring high yield and purity of the final product. This document is intended for researchers, scientists, and professionals in drug development and organic synthesis, offering detailed experimental procedures, mechanistic insights, characterization data, and safety considerations.

Introduction

The reduction of aldehydes to primary alcohols is a cornerstone transformation in organic synthesis, pivotal in the construction of complex molecules and pharmaceutical intermediates. The substrate, 2-benzyloxy-5-methoxybenzaldehyde, possesses a sterically hindered aldehyde functional group adjacent to a bulky benzyloxy substituent. The selection of an appropriate reducing agent is therefore critical to ensure efficient and selective conversion without affecting other functional groups within the molecule.

Sodium borohydride (NaBH₄) is the reagent of choice for this transformation due to its operational simplicity, safety, and excellent chemoselectivity for aldehydes and ketones over other reducible functional groups like esters or amides.[1][2] The reaction is typically performed in a protic solvent, such as methanol or ethanol, which also serves as the proton source for the nascent alkoxide intermediate.[3] This application note will detail a robust and reproducible protocol for this reduction, from reaction setup to product purification and characterization.

Reaction Mechanism and Rationale

The reduction of an aldehyde with sodium borohydride proceeds via a nucleophilic addition of a hydride ion (H⁻) to the electrophilic carbonyl carbon. The reaction can be conceptually broken down into two main stages:

• Hydride Attack: The borohydride anion ([BH₄]⁻) serves as a source of hydride. The hydride ion attacks the partially positive carbonyl carbon of the aldehyde, leading to the formation of a tetrahedral alkoxide intermediate.[1][3]

• Protonation: The resulting alkoxide is then protonated by the solvent (in this case, methanol) to yield the primary alcohol. The boron species forms borate esters, which are subsequently hydrolyzed during the aqueous workup.[3]

The choice of methanol as the solvent is strategic; it readily dissolves the starting aldehyde and sodium borohydride, and it is a suitable proton source for the reaction. The reaction is initiated at a reduced temperature (0 °C) to control the initial exothermic reaction rate and minimize potential side reactions.

Caption: Mechanism of Aldehyde Reduction by NaBH₄.

Experimental Protocol

This protocol outlines the step-by-step procedure for the reduction of 2-benzyloxy-5-methoxybenzaldehyde.

Materials and Reagents

Reagent/Material	Grade	Supplier
2-Benzyloxy-5-methoxybenzaldehyde	≥98%	Sigma-Aldrich
Sodium borohydride (NaBH₄)	≥98%	Sigma-Aldrich
Methanol (MeOH)	Anhydrous, ≥99.8%	Sigma-Aldrich
Diethyl ether (Et₂O)	Anhydrous, ≥99.7%	Sigma-Aldrich
Hydrochloric acid (HCl)	1 M aqueous solution	Fisher Scientific
Saturated sodium chloride solution (Brine)	ACS Reagent	Fisher Scientific
Anhydrous magnesium sulfate (MgSO₄)	ACS Reagent	Fisher Scientific
Silica gel	60 Å, 230-400 mesh	Sigma-Aldrich
Hexanes	ACS Reagent	Fisher Scientific
Ethyl acetate (EtOAc)	ACS Reagent	Fisher Scientific

Equipment

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

Reaction Procedure

Caption: Experimental workflow for the reduction.

• Dissolution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-benzyloxy-5-methoxybenzaldehyde (2.42 g, 10.0 mmol) in anhydrous methanol (40 mL).

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes until the temperature equilibrates to 0 °C.

• Addition of Reducing Agent: To the cooled, stirring solution, add sodium borohydride (0.42 g, 11.0 mmol, 1.1 equivalents) portion-wise over 10 minutes. Caution: Hydrogen gas is evolved during the addition.[3]

• Reaction: After the complete addition of NaBH₄, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2-3 hours.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of hexanes and ethyl acetate (e.g., 7:3 v/v) as the eluent. The reaction is complete when the starting aldehyde spot is no longer visible.

• Work-up:

  • Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise addition of 1 M HCl (20 mL) until the effervescence ceases.

  • Remove the methanol from the mixture using a rotary evaporator.

  • Transfer the resulting aqueous residue to a 250 mL separatory funnel and extract the product with diethyl ether (3 x 40 mL).

  • Combine the organic layers and wash with saturated sodium chloride solution (brine) (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product as a pale yellow oil or solid.

Purification

The crude (2-(benzyloxy)-5-methoxyphenyl)methanol can be purified by column chromatography on silica gel.

• Eluent: A gradient of hexanes and ethyl acetate (e.g., starting from 9:1 and gradually increasing the polarity to 7:3 v/v) is recommended.

• Procedure: Dissolve the crude product in a minimal amount of dichloromethane and load it onto the silica gel column. Elute with the chosen solvent system, collecting fractions and monitoring by TLC to isolate the pure product.

• Alternative: For a solid product, recrystallization from a mixed solvent system like ethanol/water or ethyl acetate/hexanes can be an effective purification method.[4]

Characterization Data

The identity and purity of the starting material and the final product should be confirmed by spectroscopic methods.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
2-Benzyloxy-5-methoxybenzaldehyde	C₁₅H₁₄O₃	242.27	White to off-white solid
(2-(Benzyloxy)-5-methoxyphenyl)methanol	C₁₅H₁₆O₃	244.29	Colorless oil or white solid

Spectroscopic Data for 2-Benzyloxy-5-methoxybenzaldehyde (Starting Material)

• ¹H NMR (CDCl₃, 400 MHz): δ 10.50 (s, 1H, CHO), 7.32-7.40 (m, 6H, Ar-H), 7.15 (d, J = 3.2 Hz, 1H, Ar-H), 6.95 (d, J = 8.8 Hz, 1H, Ar-H), 5.15 (s, 2H, OCH₂Ph), 3.80 (s, 3H, OCH₃).[5]

• ¹³C NMR (CDCl₃, 101 MHz): δ 189.4 (CHO), 155.7, 153.8, 136.2, 128.6, 128.1, 127.3, 125.4, 123.3, 115.0, 110.2, 71.1 (OCH₂Ph), 55.7 (OCH₃).[5]

• IR (KBr, cm⁻¹): ~1680 (C=O stretch of aromatic aldehyde), ~2830 and ~2730 (C-H stretch of aldehyde), ~1250 (C-O stretch).[6][7]

Spectroscopic Data for (2-(Benzyloxy)-5-methoxyphenyl)methanol (Product)

• ¹H NMR (CDCl₃, 400 MHz): δ 7.28-7.45 (m, 5H, Ar-H of benzyl), 6.80-7.00 (m, 3H, Ar-H), 5.10 (s, 2H, OCH₂Ph), 4.65 (s, 2H, CH₂OH), 3.75 (s, 3H, OCH₃), ~2.0 (br s, 1H, OH). (Predicted and consistent with similar structures).

• ¹³C NMR (CDCl₃, 101 MHz): δ 153.0, 150.0, 137.0, 129.5, 128.5, 127.9, 127.5, 115.0, 114.0, 112.0, 70.5 (OCH₂Ph), 61.0 (CH₂OH), 55.8 (OCH₃). (Predicted and consistent with similar structures).

• IR (KBr, cm⁻¹): Broad ~3400 (O-H stretch of alcohol), no peak at ~1680 (absence of C=O), ~1240 (C-O stretch).

Safety and Handling Precautions

• Sodium borohydride (NaBH₄): Corrosive and reacts with water to produce flammable hydrogen gas. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Methanol: Flammable and toxic. Avoid inhalation and skin contact.

• Diethyl ether: Extremely flammable. Work in a fume hood away from ignition sources.

• Hydrochloric acid: Corrosive. Handle with care and appropriate PPE.

Troubleshooting

Issue	Possible Cause	Solution
Incomplete reaction	Insufficient reducing agent or reaction time.	Add a small amount of additional NaBH₄ and continue stirring. Ensure the reaction is monitored by TLC until completion.
Low yield	Product loss during work-up or purification.	Ensure complete extraction from the aqueous layer. Be careful during solvent removal. Optimize the column chromatography eluent system.
Impure product	Incomplete reaction or inefficient purification.	Re-purify by column chromatography or consider recrystallization from a suitable solvent system like ethyl acetate/hexanes.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the reduction of 2-benzyloxy-5-methoxybenzaldehyde to (2-(benzyloxy)-5-methoxyphenyl)methanol using sodium borohydride. The procedure is characterized by its mild reaction conditions, high selectivity, and straightforward work-up, making it a valuable tool for synthetic chemists. The detailed characterization data and troubleshooting guide further enhance the utility of this protocol for researchers in academic and industrial settings.

References

• This journal is © The Royal Society of Chemistry 2021 - Supporting Information. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• OrgoSolver. (n.d.). Aldehyde/Ketone -> Alcohol with NaBH4/MeOH. Retrieved from [Link]

• PubChem. (n.d.). (2-Benzyloxy-5-methoxy-phenyl)-methanol. National Center for Biotechnology Information. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Separation of Benzyl alcohol on Newcrom R1 HPLC column. Retrieved from [Link]

• Organic Syntheses. (n.d.). benzyl alcohol. Retrieved from [Link]

• Magritek. (n.d.). Column Chromatography. Retrieved from [Link]

• Kaur, R., et al. (2024, August 6). In-Column Dehydration Benzyl Alcohols and Their Chromatographic Behavior on Pyridinium-Based Ionic Liquids as Gas Stationary Phases. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Chromatogram of Benzyl alcohol residual solvents. Retrieved from [Link]

• Mereyala, H. B., & Sambaru, K. (n.d.). Synthesis of N-[2-benzyloxy-5-(2-oxiranyl)- phenyl]formamide. Indian Journal of Chemistry. Retrieved from [Link]

• Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones. Retrieved from [Link]

• Spectroscopy Online. (2017, November 1). The C=O Bond, Part II: Aldehydes. Retrieved from [Link]

• University of California, Irvine. (n.d.). Sodium Borohydride Reduction of Benzoin. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• Max-Planck-Gesellschaft. (n.d.). Supporting Information. Retrieved from [Link]

• NIST. (n.d.). 2-Methoxybenzyl alcohol. NIST WebBook. Retrieved from [Link]

• CUNY. (n.d.). Purification by Recrystallization. Retrieved from [Link]

• Senent, M. L., et al. (n.d.). The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study. The Journal of Physical Chemistry A. Retrieved from [Link]

• SpectraBase. (n.d.). Benzaldehyde,-2-propoxy,-5-methoxy. Retrieved from [Link]

• Semantic Scholar. (n.d.). Preparation of 2-Alkoxy-5-methoxybenzaldehydes and 2-Ethoxy-5-alkoxybenzaldehydes. Retrieved from [Link]

• PubChem. (n.d.). 3-Benzyloxy-4-methoxybenzaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Mamaghani, E. L., & Setamdideh, D. (2013). Microwave-Assisted Reduction of Aldehydes and Ketones with LiBH4 in Water. Oriental Journal of Chemistry, 29(3), 953-955. Retrieved from [Link]

• University of Massachusetts Boston. (n.d.). recrystallization-2.doc.pdf. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR Spectrum of Benzaldehyde. Retrieved from [Link]

• CUNY. (n.d.). Recrystallization - Part 2. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-METHOXYBENZALDEHYDE. Retrieved from [Link]

• Dalhousie University. (n.d.). REDUCTION OF METANITROBENZALDEHYDE WITH SODIUM Arsenite. DalSpace. Retrieved from [Link]

• University of Oregon. (n.d.). Selective Oxidation of Benzyl Alcohol to Benzaldehyde. Retrieved from [Link]

• ResearchGate. (n.d.). Fig. 1 FTIR di†erence spectra of methoxy species formed by methanol... Retrieved from [Link]

Sources

• 1. Benzaldehyde, 2-methoxy- [webbook.nist.gov]
• 2. 2-METHOXY-5-METHYLPHENOL(1195-09-1) 13C NMR spectrum [chemicalbook.com]
• 3. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. PhytoBank: 13C NMR Spectrum (PHY0009090) [phytobank.ca]
• 7. NP-MRD: 1H NMR Spectrum (1D, 100 MHz, H2O, predicted) (NP0259604) [np-mrd.org]

Application Note: Scalable Synthesis of (2-Benzyloxy-5-methoxy-phenyl)-methanol

Executive Summary

(2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8) is a critical intermediate in the synthesis of various pharmaceutical agents, particularly as a linker in antibody-drug conjugates (ADCs) and as a scaffold in antiviral drug discovery. Its structural integrity—specifically the preservation of the benzyl ether moiety during the reduction of the benzylic alcohol—requires a precise, chemoselective synthetic strategy.

This application note details a robust, two-step protocol starting from 2-hydroxy-5-methoxybenzaldehyde. Unlike generic organic synthesis guides, this document focuses on process reliability, safety, and impurity control, utilizing a Williamson Ether Synthesis followed by a Borohydride Reduction .

Retrosynthetic Strategy & Pathway

The synthesis is designed to install the bulky benzyl protecting group before generating the sensitive primary alcohol. This order of operations prevents self-etherification and ensures the phenolic hydroxyl is selectively alkylated.

Reaction Scheme (Graphviz Visualization)

Figure 1: Synthetic workflow for the preparation of the target benzyl alcohol derivative.

Reagents and Materials

To ensure reproducibility, use reagents meeting the following specifications.

Reagent / Solvent	CAS No.[1]	Purity Grade	Role	Stoichiometry (Eq.)
2-Hydroxy-5-methoxybenzaldehyde	672-13-9	>98%	Starting Material	1.0
Benzyl Bromide	100-39-0	>98%	Electrophile	1.2
Potassium Carbonate ( )	584-08-7	Anhydrous, Powder	Base	2.0
Sodium Borohydride ( )	16940-66-2	>98% Granules	Reducing Agent	0.6 (Excess H-)
DMF (N,N-Dimethylformamide)	68-12-2	Anhydrous	Solvent (Step 1)	10 Vol (mL/g)
Methanol (MeOH)	67-56-1	HPLC Grade	Solvent (Step 2)	10 Vol (mL/g)

Experimental Protocols

Phase 1: Selective -Benzylation

Objective: Mask the phenolic hydroxyl group via Williamson Ether Synthesis. Mechanism:

Nucleophilic Substitution.[2][3][4] The phenoxide anion, generated in situ by , attacks the benzylic carbon of benzyl bromide.

Protocol:

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a reflux condenser. Flush with nitrogen (

  ).

• Dissolution: Charge the RBF with 2-Hydroxy-5-methoxybenzaldehyde (10.0 g, 65.7 mmol) and Anhydrous DMF (100 mL). Stir until fully dissolved.

• Deprotonation: Add Potassium Carbonate (18.2 g, 131.4 mmol) in a single portion. The suspension may turn yellow/orange due to phenoxide formation.

• Addition: Add Benzyl Bromide (9.4 mL, 78.8 mmol) dropwise via syringe over 10 minutes.

  • Safety Note: Benzyl bromide is a potent lachrymator. Perform exclusively in a fume hood.

• Reaction: Heat the mixture to 60°C for 4 hours.

  • Monitor: Check TLC (Hexane:EtOAc 4:1). The starting phenol (

    ) should disappear, replaced by the less polar intermediate ( ).

• Workup:

  • Cool to room temperature (RT).

  • Pour the mixture into Ice Water (400 mL) with vigorous stirring. The product should precipitate as an off-white solid.

  • Filter the solid.[5] Wash the filter cake with water (

    mL) to remove residual DMF and inorganic salts.

  • Dry the solid under vacuum at 40°C.

• Yield Expectation: 90–95% (approx. 14.5 g).[6]

  • Intermediate: 2-Benzyloxy-5-methoxybenzaldehyde.[7][8]

Phase 2: Chemoselective Carbonyl Reduction

Objective: Reduce the aldehyde to a primary alcohol without cleaving the benzyl ether. Mechanism: Nucleophilic addition of hydride (

) to the carbonyl carbon.[9] is chosen over because it is milder and chemoselective, avoiding potential side reactions with the ether linkage.

Protocol:

• Setup: Use a 500 mL RBF with a magnetic stir bar and an internal thermometer.

• Solvation: Dissolve the Intermediate (14.0 g, 57.8 mmol) in Methanol (140 mL) and THF (20 mL).

  • Note: THF helps solubility if the intermediate is not fully soluble in pure MeOH at 0°C.

• Cooling: Cool the solution to 0°C using an ice bath.

• Reduction: Add Sodium Borohydride (1.31 g, 34.7 mmol) portion-wise over 15 minutes.

  • Caution: Gas evolution (

    ) will occur. Ensure the system is vented.[5]

• Reaction: Remove the ice bath and allow the mixture to warm to RT . Stir for 2 hours.

  • Monitor: TLC (Hexane:EtOAc 2:1). The aldehyde spot should disappear, and a more polar alcohol spot (

    ) should appear.

• Quench: Cool back to 0°C. Quench by dropwise addition of Saturated

  (50 mL). Stir for 10 minutes.

• Extraction:

  • Remove bulk Methanol/THF under reduced pressure (Rotavap).

  • Extract the aqueous residue with Ethyl Acetate (

    mL).

  • Wash combined organics with Brine (100 mL).

  • Dry over Anhydrous

    , filter, and concentrate.

• Purification: The crude product is often pure enough.[10] If necessary, recrystallize from Ethyl Acetate/Hexane or purify via silica gel chromatography (Gradient: 10%

  40% EtOAc in Hexane).

Quality Control & Analytical Data

Verify the identity of the final product using the following parameters:

• Appearance: White to off-white crystalline solid.

• Melting Point: 72–75°C (Literature range).

• NMR (400 MHz, ):
  • 7.30–7.45 (m, 5H, Benzyl aromatic).
  • 6.80–6.90 (m, 3H, Core aromatic).
  • 5.05 (s, 2H, ).
  • 4.65 (s, 2H, ).
  • 3.78 (s, 3H, ).
  • 2.20 (br s, 1H, ).

Troubleshooting Guide

Use this decision tree to diagnose common synthesis issues.

Figure 2: Troubleshooting decision tree for yield optimization.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 15377861, (2-Benzyloxy-5-methoxy-phenyl)-methanol. Retrieved from [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Williamson Ether Synthesis and Borohydride reductions).

• Clayden, J., Greeves, N., & Warren, S. (2012).[9] Organic Chemistry (2nd ed.).[9] Oxford University Press. (Mechanistic grounding for

  and Nucleophilic Addition).

• Akbarzadeh, S., et al. (2014).[11] NaBH4/(NH4)2SO4: A Convenient System for Reduction of Carbonyl Compounds. Oriental Journal of Chemistry. Retrieved from [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. jk-sci.com [jk-sci.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. One moment, please... [chemistrysteps.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. prepchem.com [prepchem.com]
• 9. organic-synthesis.com [organic-synthesis.com]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]

Reaction conditions for oxidizing (2-Benzyloxy-5-methoxy-phenyl)-methanol

Application Note: Selective Oxidation Strategies for (2-Benzyloxy-5-methoxy-phenyl)-methanol

Executive Summary & Substrate Analysis

Target Molecule: (2-Benzyloxy-5-methoxy-phenyl)-methanol CAS: 214072-73-8 Target Transformation: Oxidation of primary benzylic alcohol to aldehyde (2-Benzyloxy-5-methoxybenzaldehyde).

Chemical Context: The substrate presents a unique challenge in oxidative chemistry due to the electron-rich nature of the benzene ring, functionalized with both a benzyloxy group at the ortho position and a methoxy group at the meta position relative to the alcohol.

• Electronic Activation: The electron-donating effects (+M) of the alkoxy groups make the aromatic ring susceptible to electrophilic attack (e.g., chlorination during hypochlorite-mediated oxidations).

• Labile Protecting Group: The benzyl ether (OBn) is generally stable, but can undergo oxidative cleavage (debenzylation) under harsh acidic conditions or with strong radical oxidants (e.g., CAN,

  ).

• Benzylic Resonance: The target alcohol is benzylic, meaning the C-H bonds are weakened (bond dissociation energy ~85 kcal/mol), allowing for the use of milder, selective oxidants that avoid touching the ether linkages.

This guide outlines three distinct protocols chosen for their selectivity, scalability, and safety profile.

Strategic Method Selection

The choice of oxidant is rarely "one size fits all." It is a trade-off between atom economy, cost, and downstream processing ease.[1]

Figure 1: Decision matrix for selecting the optimal oxidation protocol based on scale and purity requirements.

Protocol A: Activated Manganese Dioxide ( ) Oxidation

Status: The Industrial Standard Mechanism: Heterogeneous surface adsorption.

Why this works:

is highly selective for allylic and benzylic alcohols.[2] It operates via a radical mechanism on the solid surface. Because the oxidant is a solid, workup is reduced to simple filtration, avoiding aqueous extractions that can form emulsions with this lipophilic substrate.

Crucial Variable: The "Activation" of

.[2] Commercial "precipitated" is often inactive. It must be "Activated Manganese Dioxide" (usually prepared by heating at 100-120°C or precipitating with ).

Experimental Procedure

• Preparation:

  • Dry the Activated

    in an oven at 110°C for 24 hours prior to use if the bottle has been opened previously. Water deactivates the surface sites.

• Setup:

  • To a round-bottom flask equipped with a magnetic stir bar, add (2-Benzyloxy-5-methoxy-phenyl)-methanol (1.0 eq).

  • Dissolve in Dichloromethane (DCM) or Chloroform (0.1 M concentration). Note: DCM is preferred for solubility; Chloroform is preferred if reflux is required.

• Reaction:

  • Add Activated

    (10.0 - 20.0 eq by weight).

  • Note: The high stoichiometry is necessary because the reaction is surface-area dependent, not strictly stoichiometric in the solution phase.

  • Stir vigorously at reflux (40°C for DCM) for 12–24 hours.

• Monitoring:

  • Monitor by TLC (Hexane:EtOAc 3:1). The aldehyde is usually less polar than the alcohol.

• Workup:

  • Filter the black suspension through a pad of Celite (diatomaceous earth).

  • Wash the filter cake thoroughly with DCM.

  • Concentrate the filtrate under reduced pressure.[3][4]

• Purification:

  • Usually, the product is pure enough (>95%) for the next step. If necessary, recrystallize from Hexane/EtOAc.

Protocol B: Swern Oxidation

Status: The Precision Tool Mechanism: Activated DMSO (Chlorodimethylsulfonium chloride).

Why this works: For small-scale, high-value batches where 20 equivalents of waste metal (

) is unacceptable, Swern offers high yields. However, the temperature must be strictly controlled to prevent the "Pummerer rearrangement" side reaction.

Experimental Procedure

• Activation:

  • In a flame-dried flask under Argon/Nitrogen, dissolve Oxalyl Chloride (1.5 eq) in anhydrous DCM.

  • Cool to -78°C (Dry ice/Acetone bath).

  • Add DMSO (2.4 eq) dropwise. Caution: Gas evolution (CO, CO2). Stir for 15 mins.

• Addition:

  • Add a solution of (2-Benzyloxy-5-methoxy-phenyl)-methanol (1.0 eq) in DCM dropwise. Keep the internal temperature below -60°C.

  • Stir at -78°C for 45 minutes.

• Termination:

  • Add Triethylamine (

    ) (5.0 eq) dropwise.[3] The solution will likely turn cloudy/yellow.

  • Allow the reaction to warm to room temperature over 30 minutes.

• Workup:

  • Quench with saturated

    solution.

  • Extract with DCM (3x).[3]

  • Wash organics with 1M HCl (to remove excess amine), then Brine.

  • Dry over

    and concentrate.

Risk Mitigation: The generation of HCl during the formation of the active species can theoretically cleave the benzyl ether. The low temperature (-78°C) and the rapid addition of base (

) usually prevent this.

Protocol C: TEMPO / BAIB Oxidation

Status: The Green Alternative Mechanism: Oxoammonium cation catalysis.

Why this works: This method avoids heavy metals (Cr, Mn) and cryogenic conditions. It uses a catalytic amount of TEMPO (stable radical) and a stoichiometric co-oxidant, Bis(acetoxy)iodo]benzene (BAIB). It is extremely mild and highly chemoselective for primary alcohols.[3]

Experimental Procedure

• Setup:

  • Dissolve (2-Benzyloxy-5-methoxy-phenyl)-methanol (1.0 eq) in DCM:Water (9:1) mixture.

  • Add TEMPO (0.1 eq / 10 mol%).

• Reaction:

  • Add BAIB (1.1 eq) in one portion at room temperature.

  • Stir at 20–25°C. The reaction is typically fast (1–4 hours).

  • Color Change: The solution often turns orange/red due to the TEMPO radical.

• Workup:

  • Quench with saturated aqueous

    (Sodium Thiosulfate) to destroy excess iodine species.

  • Extract with DCM.[3]

  • Wash with saturated

    .

  • Dry and concentrate.[3][4]

Comparative Data & Troubleshooting

Parameter	Method A ( )	Method B (Swern)	Method C (TEMPO)
Yield (Typical)	85 - 92%	90 - 98%	88 - 95%
Reaction Time	12 - 24 Hours	1 - 2 Hours	2 - 4 Hours
Purification	Filtration (Easiest)	Extraction + Wash	Extraction + Wash
Scalability	High (Multi-kg)	Low (Cooling limits)	Medium
Key Risk	Inactive Reagent	Temp Control / Odor	Cost of Reagents

Troubleshooting Guide

• Problem: Incomplete Conversion with

  .

  • Cause: Surface saturation or "wet" reagent.

  • Fix: Filter the reaction to remove the spent

    , concentrate the filtrate, and re-subject it to fresh activated . Do not just add more to the existing sludge.

• Problem: Chlorination of the ring (Swern).

  • Cause: Reaction warmed up before adding base.[4]

  • Fix: Ensure temperature stays below -60°C until

    is added.

• Problem: Over-oxidation to Carboxylic Acid.

  • Note: Rare with these methods. If observed, ensure the aldehyde is not exposed to air/light for prolonged periods, as benzaldehydes autoxidize to benzoic acids.

Mechanistic Visualization

Understanding the surface chemistry of

helps explain why "activation" (drying) is critical.

References

• Organic Chemistry Portal. (2024). Manganese(IV) oxide: Reactivity and Protocols. Retrieved from [Link]

• PubChem. (2025). Compound Summary: (2-Benzyloxy-5-methoxy-phenyl)-methanol. National Library of Medicine. Retrieved from [Link]

• Tojo, G., & Fernandez, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer. (Standard text for mechanism grounding).

Sources

• 1. surfcat.fudan.edu.cn [surfcat.fudan.edu.cn]
• 2. Oxidation of alcohols by TBHP in the presence of sub-stoichiometric amounts of MnO2 [comptes-rendus.academie-sciences.fr]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Application Note: Selective O-Benzylation of 2-Hydroxy-5-methoxybenzyl Alcohol

Abstract

This application note details the protocol for the regioselective protection of the phenolic hydroxyl group of 2-hydroxy-5-methoxybenzyl alcohol (5-methoxysalicyl alcohol) using benzyl bromide. The procedure leverages the significant pKa difference between phenolic (

) and benzylic ( ) hydroxyls to achieve high fidelity mono-protection. This scaffold is a critical intermediate in the synthesis of vanilloid derivatives and pharmaceutical building blocks.

Retrosynthetic & Mechanistic Analysis

The target transformation is a Williamson ether synthesis.[1] The challenge lies in chemoselectivity: the substrate contains two nucleophilic oxygen centers.

• Site A (Phenolic -OH): High acidity, forms a phenoxide anion readily with weak bases (e.g.,

  ). This is the kinetic and thermodynamic target.

• Site B (Benzylic -OH): Lower acidity, requires strong bases (e.g., NaH) to deprotonate efficiently.

By utilizing a mild base in a polar aprotic solvent (or acetone), we exclusively generate the phenoxide, driving the

attack on benzyl bromide without disturbing the benzylic alcohol.

Reaction Scheme

The mechanism proceeds via an initial acid-base reaction followed by a nucleophilic substitution.

Figure 1: Mechanistic pathway for the selective O-alkylation of the phenolic hydroxyl group.

Experimental Protocol

Method A: Potassium Carbonate / Acetone (Recommended)

This method is preferred for its operational simplicity, "green" solvent profile, and ease of workup.

Materials:

• Substrate: 2-Hydroxy-5-methoxybenzyl alcohol (1.0 eq)

• Reagent: Benzyl bromide (1.1 eq) [Caution: Lachrymator]

• Base: Potassium carbonate (

  ), anhydrous (1.5 eq)

• Solvent: Acetone (Reagent Grade), 0.2 M concentration relative to substrate.

• Catalyst (Optional): Potassium iodide (KI), catalytic amount (0.1 eq) to accelerate reaction via Finkelstein exchange (BnBr

  BnI).

Step-by-Step Procedure:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with nitrogen or argon.

• Dissolution: Add 2-hydroxy-5-methoxybenzyl alcohol (e.g., 10.0 mmol, 1.54 g) and anhydrous acetone (50 mL). Stir until fully dissolved.

• Deprotonation: Add solid anhydrous

  (15.0 mmol, 2.07 g). The suspension may turn slight yellow as the phenoxide forms. Stir at room temperature for 15 minutes.

• Addition: Add benzyl bromide (11.0 mmol, 1.31 mL) dropwise via syringe. Optional: Add 10 mol% KI here.

• Reflux: Heat the mixture to reflux (

  ) with vigorous stirring.

• Monitoring: Monitor by TLC (Hexane:EtOAc 7:3). The starting material (

  ) should disappear, replaced by a less polar product ( ). Typical reaction time is 4–6 hours.

• Workup:

  • Cool the mixture to room temperature.

  • Filter off the inorganic solids (

    , KBr) through a Celite pad or sintered glass funnel.

  • Wash the filter cake with fresh acetone.

  • Concentrate the filtrate under reduced pressure (rotary evaporator) to obtain a crude oil/solid.

• Purification: If necessary, recrystallize from Ethanol/Hexane or purify via flash column chromatography (Silica gel, Hexane

  20% EtOAc/Hexane).

Method B: Sodium Hydride / DMF (High Throughput)

Use this method if the substrate is sterically hindered or if Method A is too slow. Note: Strict temperature control is required to prevent bis-alkylation.

• Setup: Dry THF or DMF,

  ice bath.

• Base: Add NaH (1.1 eq, 60% dispersion) to the solvent.

• Addition: Add substrate dropwise at

  . Stir 30 min.

• Alkylation: Add Benzyl Bromide (1.05 eq) slowly. Warm to RT.

• Quench: Carefully quench with saturated

  . Extract with EtOAc.[2][3][4]

Process Workflow & Visualization

Figure 2: Downstream processing and purification workflow.

Quality Control & Data Specifications

Analytical Data Summary

Parameter	Specification	Notes
Appearance	White to off-white solid	May be an oil initially; crystallizes upon standing.[5][6][7]
TLC ( )	~0.60 (Hex:EtOAc 7:3)	Distinct separation from starting phenol (~0.30).
Yield	85% - 95%	Method A typically yields >90%.
Melting Point	70–74 °C	Literature variance depends on solvent.

NMR Validation

Successful benzylation is confirmed by the appearance of the benzylic protons and the aromatic ring of the protecting group.

• NMR (400 MHz, ):
  • 7.30–7.45 (m, 5H, Ph -CH2-): Benzyl aromatic protons.
  • 5.10 (s, 2H, Ph-CH2 -O-Ar): Characteristic singlet for the benzyl ether methylene.
  • 4.65 (s, 2H, Ar-CH2 -OH): Benzylic alcohol methylene (may appear as doublet if OH couples).
  • 3.78 (s, 3H, -OCH3 ): Methoxy group.
  • 2.20 (br s, 1H, -OH ): Aliphatic alcohol proton (exchangeable with ).

Troubleshooting & Optimization

Common Issues

• Bis-alkylation (Dibenzyl ether formation):

  • Symptom:[4][8][9][10][11] Appearance of a very non-polar spot on TLC (

    ).

  • Cause: Use of strong base (NaH) with excess BnBr or high temperatures.

  • Solution: Stick to

    /Acetone. Ensure BnBr equivalents .

• Incomplete Reaction:

  • Symptom:[4][8][10][11] Starting material persists after 6 hours.

  • Cause: Old/wet

    or poor stirring.

  • Solution: Add 10 mol% Potassium Iodide (KI). The in-situ formation of Benzyl Iodide (more reactive electrophile) accelerates the rate significantly.

• C-Alkylation:

  • Risk:[8] Rare with simple benzyl bromide but possible with electron-rich phenols.

  • Control: Keep solvent polar (Acetone/DMF) to favor O-alkylation.

Safety Information

• Benzyl Bromide: Potent lachrymator. Handle only in a functioning fume hood. Keep a beaker of 10% aqueous ammonia or dilute NaOH nearby to neutralize spills/syringes.

• Potassium Carbonate: Irritant dust. Wear a mask during weighing.

References

• Selective Benzylation of Phenolic Aldehydes

  • Source: "Preparation of 2-Alkoxy-5-methoxybenzaldehydes..." Arkivoc, 2000.[7]

  • Context: Describes the analogous protection of 2-hydroxy-5-methoxybenzaldehyde, validating the /Acetone methodology for this scaffold.

  • URL:[Link]

• General Benzyl Protection Protocols

  • Source: Common Organic Chemistry, "Benzyl Protection".[2]

  • Context: Standard conditions for Williamson ether synthesis.

  • URL:[Link]

• Chemoselectivity in Phenol/Alcohol Protection

  • Source: Organic Chemistry Portal, "Protecting Groups: Benzyl Ethers".
  • Context: Mechanistic grounding for selective deprotonation of phenols over aliph

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. rsc.org [rsc.org]
• 5. What are the Steps in the Synthesis of 2,5-Dimethoxybenzaldehyde?_Chemicalbook [chemicalbook.com]
• 6. prepchem.com [prepchem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. air.unimi.it [air.unimi.it]
• 9. prepchem.com [prepchem.com]
• 10. Alcoholic Hydroxyl Protection & Deprotection [en.highfine.com]
• 11. CN113024360A - Synthesis method of m-methoxy benzyl alcohol - Google Patents [patents.google.com]

Application Note: Catalytic Hydrogenation of (2-Benzyloxy-5-methoxy-phenyl)-methanol

Executive Summary

This guide details the catalytic hydrogenation protocols for (2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8). The primary application of this transformation is the selective O-debenzylation (removal of the benzyl protecting group) to yield 2-hydroxy-5-methoxybenzyl alcohol , a critical intermediate in the synthesis of vanilloid derivatives and pharmacophores.

Key Technical Challenge: The substrate contains two reducible sites sensitive to hydrogenolysis:

• The Benzyl Ether (Target for cleavage).[1]

• The Benzylic Alcohol (Susceptible to over-reduction to a methyl group).

Achieving high yield requires specific tuning of the catalyst system and solvent environment to favor O-debenzylation while suppressing C-OH hydrogenolysis.

Reaction Mechanism & Chemoselectivity

Understanding the competing pathways is vital for process control.

• Pathway A (Desired): Hydrogenolysis of the benzyl ether bond yields the target phenol and toluene. This reaction is generally faster but requires a clean catalyst surface.

• Pathway B (Undesired): Hydrogenolysis of the benzylic C-O bond yields a methyl-substituted phenol (2-methoxy-4-methylphenol). This pathway is often acid-catalyzed (even by acidic sites on the carbon support).

Mechanistic Pathway Diagram

Figure 1: Competing reaction pathways. Pathway A is favored under neutral/basic conditions; Pathway B is promoted by acidity.

Experimental Protocols

Method A: Standard Selective O-Debenzylation (Pd/C)

Best for: Routine deprotection where high-purity starting material is available.

Rationale: Palladium on Carbon (Pd/C) is the standard catalyst. However, commercial carbon supports can be slightly acidic. Using a neutral solvent like Ethyl Acetate or adding a buffer prevents over-reduction.

Materials:

• Substrate: (2-Benzyloxy-5-methoxy-phenyl)-methanol[2][3]

• Catalyst: 5% or 10% Pd/C (50% water wet to minimize ignition risk)

• Solvent: Ethyl Acetate (EtOAc) or Ethanol (EtOH)

• Hydrogen Source: H₂ balloon (1 atm) or Parr Shaker (30 psi)

Protocol:

• Dissolution: Dissolve 1.0 g (4.1 mmol) of substrate in 15 mL of Ethyl Acetate.

  • Note: EtOAc is preferred over MeOH if over-reduction is observed, as it is less polar and suppresses C-OH ionization.

• Catalyst Addition: Under a nitrogen blanket, add 100 mg of 10% Pd/C (10 wt% loading).

• Hydrogenation: Purge the vessel with N₂ (3x) and then H₂ (3x). Maintain H₂ atmosphere (balloon or 1-2 bar pressure).

• Reaction: Stir vigorously at Room Temperature (20-25°C) .

  • Monitoring: Check TLC or HPLC every 30 minutes. Reaction is typically complete in 1-4 hours.

• Work-up: Filter the mixture through a Celite pad to remove Pd/C. Wash the pad with fresh solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude phenol.

Method B: Base-Buffered Hydrogenolysis (High Precision)

Best for: Substrates prone to benzylic alcohol reduction or when using active catalyst batches.

Rationale: The addition of a weak base neutralizes acidic sites on the Pd/C support, effectively shutting down the mechanism for benzylic alcohol reduction (Pathway B).

Protocol Modifications:

• Additive: Add 5 mol% Potassium Carbonate (K₂CO₃) or Sodium Bicarbonate (NaHCO₃) to the reaction mixture before adding the catalyst.

• Solvent: Methanol (MeOH) is acceptable here due to the buffering effect.

Step-by-Step:

• Dissolve 1.0 g substrate in 20 mL Methanol.

• Add 30 mg K₂CO₃ (approx 0.05 eq). Stir for 5 mins.

• Add 50 mg 10% Pd/C.

• Hydrogenate at 1 atm H₂ for 2-6 hours.

• Critical Work-up: Filter through Celite. Neutralize the filtrate with dilute acetic acid or phosphate buffer to pH 7 before concentration (to prevent phenolate oxidation during drying).

Process Optimization & Troubleshooting

Catalyst & Solvent Selection Matrix

The following table summarizes the impact of reaction parameters on selectivity.

Parameter	Condition	Effect on Rate	Effect on Selectivity (Target: Phenol)
Catalyst	10% Pd/C (Standard)	High	Good
20% Pd(OH)₂ (Pearlman's)	Very High	Low (Risk of ring saturation/over-reduction)
5% Pd/Al₂O₃	Moderate	High (Alumina is less acidic than Carbon)
Solvent	Methanol	Fast	Moderate (Promotes ionization)
Ethyl Acetate	Moderate	Excellent (Suppresses C-OH reduction)
Acetic Acid	Fast	Poor (Promotes C-OH reduction)
Additive	K₂CO₃ / NaHCO₃	Neutral	Excellent (Protects Benzylic Alcohol)

Operational Workflow Diagram

Figure 2: Decision tree for selecting the appropriate hydrogenation protocol.

References

• Mechanocatalytic hydrogenolysis of benzyl phenyl ether over supported nickel catalysts. Source: SciSpace. (2023). Context: Discusses the cleavage of benzyl phenyl ether (BPE) linkages, providing mechanistic insights relevant to the benzyloxy group removal. URL:[Link]

• More Efficient Palladium Catalyst for Hydrogenolysis of Benzyl Groups. Source: Taylor & Francis / Synthetic Communications. (2006).[4] Context: Highlights catalyst mixtures (Pd/C + Pd(OH)2) for difficult debenzylations and the role of catalyst activity.[4] URL:[Link][5][6][7]

• Reaction pathway of benzyl alcohol hydrogenolysis. Source: ResearchGate. (2022). Context: Detailed mechanistic study on how pH influences the hydrogenolysis of benzylic alcohols on Pd/C. URL:[Link]

• PubChem Compound Summary: (2-Benzyloxy-5-methoxy-phenyl)-methanol. Source:[2] National Library of Medicine. Context: Verification of chemical structure and physical properties (CAS 214072-73-8).[2] URL:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. tandfonline.com [tandfonline.com]
• 5. prepchem.com [prepchem.com]
• 6. Importance of interface open circuit potential on aqueous hydrogenolytic reduction of benzyl alcohol over Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Nucleophilic Substitution Strategies for (2-Benzyloxy-5-methoxy-phenyl)-methanol

Executive Summary

This guide details the nucleophilic substitution protocols for (2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8), a highly electron-rich benzylic alcohol.[1] Unlike simple benzyl alcohols, this substrate exhibits a unique reactivity profile due to the synergistic electron-donating effects of the ortho-benzyloxy and meta-methoxy substituents (relative to the benzylic center).[1]

These substituents stabilize the benzylic carbocation, significantly accelerating

pathways while simultaneously increasing the risk of acid-catalyzed polymerization or self-condensation (dibenzyl ether formation).[1] Successful substitution requires strict kinetic control to favor the desired nucleophile over competing side reactions.[1]

Key Applications:

• Synthesis of isoquinoline alkaloids (e.g., Galanthamine precursors).[1]

• Preparation of substituted benzyl halides for fragment-based drug discovery.[1]

• Late-stage functionalization of vanillin-derived scaffolds.[1]

Reactivity Profile & Mechanistic Insight[1][2][3]

The Electronic "Push"

The reactivity of the hydroxymethyl group at C1 is governed by the substituents on the aromatic ring:

• 2-Benzyloxy Group (

  ): Located ortho to the reactive center.[1] It provides strong resonance stabilization to the developing carbocation via the oxygen lone pair. However, its steric bulk (benzyl group) can hinder the approach of nucleophiles in an transition state.[1]

• 5-Methoxy Group (

  ): Located para to the 2-benzyloxy group (but meta to the hydroxymethyl).[1] While normally meta substituents have weaker resonance effects on the benzylic center, the overall electron density of the ring renders the benzylic C-OH bond highly labile under acidic conditions.

The Stability/Lability Paradox

The stabilization of the benzylic cation makes the hydroxyl group an excellent leaving group upon protonation. However, this stability creates a "hot" intermediate that reacts promiscuously.[1]

• Risk: In the absence of a potent nucleophile, the carbocation will react with the starting alcohol to form the symmetric dibenzyl ether (Dimerization).

• Solution: Protocols must utilize high nucleophile concentrations or in-situ activation (e.g., conversion to chloride) under non-acidic or buffered conditions.[1]

Figure 1: Mechanistic pathway highlighting the critical branch point between productive substitution and dimerization.[1]

Experimental Protocols

Protocol A: Conversion to Benzyl Chloride (Activation)

Best for: Subsequent reactions with weak nucleophiles (amines, alkoxides).[1]

Direct substitution is often sluggish.[1] Converting the alcohol to a chloride creates a potent electrophile. Note: Thionyl chloride (

) is used with a base scavenger to prevent acid-catalyzed degradation.[1]

Reagents:

• Substrate: (2-Benzyloxy-5-methoxy-phenyl)-methanol (1.0 equiv)[1]

• Reagent: Thionyl Chloride (

  ) (1.2 equiv)[1]

• Base: Triethylamine (

  ) or Pyridine (1.5 equiv)[1]

• Solvent: Anhydrous Dichloromethane (DCM)[1]

Step-by-Step Methodology:

• Setup: Flame-dry a 3-neck round bottom flask. Purge with Nitrogen (

  ).[1]

• Dissolution: Dissolve the substrate in anhydrous DCM (0.2 M concentration). Add

  and cool to 0°C (Ice/Salt bath).

  • Why: Cooling prevents competitive Friedel-Crafts alkylation of the electron-rich ring.[1]

• Addition: Add

  dropwise over 20 minutes. Maintain internal temperature .

  • Observation: Gas evolution (

    , ) will occur.[1][2] The base captures , preventing the cleavage of the benzyl ether protecting group.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 1 hour.

• Monitoring: Check TLC (Hexane/EtOAc 3:1). The alcohol spot (

  ) should disappear; the chloride spot ( ) will appear.[1]

• Workup (Critical): Quench with cold saturated

  . Rapidly separate layers. Wash organic layer with Brine.[1][2] Dry over .[1]

• Isolation: Evaporate solvent at <30°C .

  • Warning: Do not heat.[1][3] Electron-rich benzyl chlorides are thermally unstable.[1] Use immediately in the next step.

Protocol B: Direct Nucleophilic Substitution (Thiolation/Azidation)

Best for: Introduction of Sulfur or Nitrogen nucleophiles without intermediate isolation.[1]

This protocol uses in-situ activation using a Lewis Acid or mild Bronsted acid, leveraging the stability of the carbocation.[1]

Reagents:

• Substrate: (2-Benzyloxy-5-methoxy-phenyl)-methanol (1.0 equiv)[1]

• Nucleophile: Sodium Azide (

  ) or Alkyl Thiol (1.5 equiv)[1]

• Catalyst: Trichloroacetic Acid (TCA) (10 mol%) or

  (5 mol%)[1]

• Solvent: Nitromethane (

  ) or Acetonitrile ( )[1]

Step-by-Step Methodology:

• Preparation: Dissolve substrate and Nucleophile (e.g., Thiol) in

  .[1]

• Catalysis: Add the catalyst at RT.

• Reaction: Stir at RT.

  • Mechanism:[3][4][5][6] The acid protonates the -OH.[1][7] The high concentration of the nucleophile traps the carbocation immediately.

• Validation: Monitor by HPLC.

  • Success Criteria: >95% conversion with <5% Dimer formation.[1]

• Workup: Neutralize with

  (if acid used).[1] Concentrate and purify via Flash Chromatography (Neutral Alumina preferred over Silica to prevent decomposition).[1]

Data Summary & Quality Control

Parameter	Protocol A (Chlorination)	Protocol B (Direct Subst.)
Primary Risk	HCl-mediated deprotection of Benzyl group	Dimerization (Dibenzyl ether)
Temp Control	Strict 0°C (Exothermic)	RT (Thermodynamic control)
Stability	Product Unstable (Use immediately)	Product Stable
Typical Yield	85-92%	75-85%
Key QC Check	1H NMR: Shift of benzylic from 4.6 (OH) to 4.8 (Cl).[1]	IR: Appearance of stretch (2100 ) or S-C stretch.[1]

Workflow Visualization

Figure 2: Decision tree for selecting the optimal substitution pathway based on nucleophile strength.

References

• BenchChem. "Synthesis of 2-Benzyloxybenzyl Chloride."[1] BenchChem Technical Library. Accessed October 2023.[1] Link

• Organic Syntheses. "Thionyl Chloride Activation Protocols." Org.[1][4][8] Synth.1983 , 61, 134.[1] Link[1]

• Mishra, M. et al. "Selective oxidation of benzylic alcohols using copper-manganese mixed oxide nanoparticles."[1] Arabian Journal of Chemistry, 2014 .[1] (Demonstrates substituent effects on benzylic reactivity). Link

• Chemistry LibreTexts. "Nucleophilic Substitution Reactions of Alcohols - Forming Alkyl Halides." Link

• Sigma-Aldrich. "Product Specification: (2-(Benzyloxy)phenyl)methanol."[1] Link[1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 6. digscholarship.unco.edu [digscholarship.unco.edu]
• 7. jackwestin.com [jackwestin.com]
• 8. (5-(Benzyloxy)-2-methylphenyl)methanol | 1450931-37-9 [sigmaaldrich.com]

Solvent selection for (2-Benzyloxy-5-methoxy-phenyl)-methanol reactions

Application Note: Strategic Solvent Selection for (2-Benzyloxy-5-methoxy-phenyl)-methanol

Executive Summary

(2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8) is a critical benzylic alcohol intermediate, frequently employed in the synthesis of

-adrenergic agonists (e.g., Formoterol) and various isoquinoline alkaloids.[1] Its structural duality—featuring an electron-rich aromatic ring (methoxy and benzyloxy donors) and a reactive benzylic alcohol—presents specific solvation challenges.[1]

This guide moves beyond generic solubility data to provide reaction-specific solvent strategies . We address the three primary transformations required for this substrate:

• Oxidation to the aldehyde (preservation of the benzyl ether).

• Activation to the benzylic chloride (mitigation of polymerization).

• Chemo-selective Deprotection (hydrogenolysis).

Physicochemical Profile & Solubility Matrix

Understanding the solute-solvent interaction is the first step in process design.[1] This molecule is lipophilic with moderate polarity due to the hydroxyl group.

Table 1: Solubility & Stability Matrix

Solvent Class	Representative Solvents	Solubility Rating	Process Suitability	Critical Notes
Chlorinated	Dichloromethane (DCM), Chloroform	High	Excellent	Ideal for chlorination (SOCl₂) and oxidation (MnO₂).[1] Non-nucleophilic.[1]
Ethers	THF, 2-MeTHF, MTBE	High	Good	Good for Grignard/Lithiation.[1] Caution: THF can polymerize with strong Lewis acids.[1]
Esters	Ethyl Acetate (EtOAc), Isopropyl Acetate	High	Good	Preferred for hydrogenolysis (safer than MeOH for preventing over-reduction).[1]
Alcohols	Methanol (MeOH), Ethanol	Moderate	Conditional	Avoid in activation steps (forms ethers).[1] Excellent for crystallization.[1]
Aromatic	Toluene, Xylene	Moderate	Moderate	Useful for high-temp azeotropic drying.[1] Poor solubility at 0°C.
Alkanes	Hexanes, Heptane	Low	Precipitation	Antisolvent for recrystallization.[1]

Protocol 1: Selective Oxidation to Benzaldehyde[1][2]

Objective: Convert the benzylic alcohol to the corresponding aldehyde without over-oxidation to the carboxylic acid or cleavage of the benzyl ether.

The Challenge: Strong oxidants (KMnO₄, Jones Reagent) in aqueous acid will cleave the acid-sensitive benzyl ether or over-oxidize the electron-rich ring.[1]

Recommended System: Manganese Dioxide (MnO₂) in Dichloromethane (DCM) or Anhydrous DMSO (Swern) .[1]

Mechanism & Solvent Rationale

MnO₂ oxidation is heterogeneous.[1] The reaction occurs on the surface of the solid oxidant.

• Why DCM? It provides high solubility for the substrate, ensuring efficient mass transfer to the MnO₂ surface, while being inert to the oxidant. It also allows for easy filtration post-reaction.[1]

• Why not Alcohols? Alcohols compete for adsorption sites on MnO₂.[1]

Detailed Protocol (MnO₂ Method)

• Preparation: Activate MnO₂ by heating at 110°C for 12 hours if not using "Activated" grade.

• Dissolution: Dissolve (2-Benzyloxy-5-methoxy-phenyl)-methanol (1.0 eq) in DCM (10-15 volumes).

• Addition: Add Activated MnO₂ (10.0 eq). Note: Large excess is required due to surface area dependence.[1]

• Reaction: Stir vigorously at reflux (40°C) for 4–12 hours. Monitor by TLC (Hexane:EtOAc 7:3).

• Workup: Filter through a pad of Celite to remove manganese salts.[1] Rinse the pad with DCM.

• Isolation: Concentrate the filtrate under reduced pressure to yield the aldehyde.

Protocol 2: Activation to Benzylic Chloride

Objective: Convert the hydroxyl group to a chloride (leaving group) for subsequent nucleophilic substitution (e.g., Arbuzov reaction).

The Challenge: Benzylic chlorides derived from electron-rich rings are highly unstable .[1] They are prone to:

• Hydrolysis: Reverting to alcohol upon moisture contact.[1]

• Self-Polymerization: Friedel-Crafts alkylation between the reactive benzyl chloride and the electron-rich ring of another molecule.[1]

Recommended System: Thionyl Chloride (SOCl₂) in Anhydrous DCM with Catalytic DMF .

Solvent Logic: The "Inert Dilution" Strategy

• DCM: Maintains the reagent in solution at low temperatures (0°C to -10°C). Its non-nucleophilic nature prevents side reactions.[1]

• Avoid Ethers: THF can be cleaved by strong acid halides (HCl byproduct).[1]

• Avoid Toluene: While possible, toluene can participate in Friedel-Crafts side reactions with the highly reactive benzylic cation intermediate.[1]

Visual Workflow: Chlorination Dynamics

Caption: Workflow for converting benzylic alcohol to chloride, highlighting critical control points to avoid polymerization.

Detailed Protocol

• Setup: Flame-dry a round-bottom flask and purge with Nitrogen (

  ).

• Solvation: Dissolve the alcohol (1.0 eq) in anhydrous DCM (20 volumes). High dilution helps prevent polymerization.[1]

• Cooling: Cool the solution to 0°C using an ice bath.

• Catalyst: Add DMF (0.05 eq). This forms the Vilsmeier-Haack type intermediate, accelerating the reaction at low temp.

• Chlorination: Dropwise add SOCl₂ (1.2 eq) over 30 minutes. Do not let temperature rise.

• Reaction: Stir at 0°C for 2 hours.

• Quench/Workup: Pour onto a mixture of ice/water and DCM. Separate phases quickly. Wash organic layer with cold saturated

  (to neutralize HCl) and brine.

• Drying: Dry over anhydrous

  (acidic can degrade the product).

• Storage: Use immediately. Do not store for prolonged periods.

Protocol 3: Chemo-Selective Hydrogenolysis

Objective: Remove the benzyl protecting group to reveal the phenol, without reducing the benzylic alcohol (if the alcohol is still present) or the aromatic ring.

The Challenge:

• Over-reduction: Benzylic alcohols are susceptible to hydrogenolysis (C-O bond cleavage) to form the methyl derivative.

• Solvent Effect: Protic solvents (MeOH, EtOH) often accelerate Pd-catalyzed hydrogenolysis, increasing the risk of over-reduction.

Recommended System: Ethyl Acetate (EtOAc) with Pd/C (5-10%) .[1]

Solvent Logic

• EtOAc: A mild, aprotic solvent. It solvates the substrate well but does not activate the catalyst surface as aggressively as Methanol. This allows for kinetic differentiation between the benzyl ether (easier to cleave) and the benzylic alcohol (harder to cleave).

Decision Matrix: Solvent Influence on Hydrogenolysis

Caption: Solvent selection impact on selectivity during Pd/C catalyzed hydrogenolysis.

References

• BenchChem. (2025).[1][2] Synthesis of 2-Benzyloxybenzyl Chloride: Technical Support & Troubleshooting. Retrieved from [1]

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 15377861, (2-Benzyloxy-5-methoxy-phenyl)-methanol. Retrieved from [1]

• Sigma-Aldrich. (2025).[1] Product Specification: (2-(Benzyloxy)-4-fluoro-5-methylphenyl)methanol.[1] Retrieved from [1]

• Palmisano, G., et al. (2007). Photocatalytic Selective Oxidation of 4-Methoxybenzyl Alcohol to Aldehyde. Advanced Synthesis & Catalysis. Retrieved from [1]

• Borukhova, S., & Hessel, V. (2015).[3] Continuous conversion of alcohols to chlorides: an efficient way to prepare active pharmaceutical ingredients. Eindhoven University of Technology.[3] Retrieved from [1]

Sources

• 1. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. research.tue.nl [research.tue.nl]

Technical Notes & Optimization

Improving yield of (2-Benzyloxy-5-methoxy-phenyl)-methanol synthesis

Technical Support Center: High-Yield Synthesis of (2-Benzyloxy-5-methoxy-phenyl)-methanol

Ticket ID: #SYN-214072 Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary

You are experiencing yield issues with the synthesis of (2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8). This intermediate is a critical building block often used in the development of antiviral and anti-inflammatory agents.

The synthesis typically follows a two-stage protocol:

• O-Alkylation: Protection of 2-hydroxy-5-methoxybenzaldehyde (Isovanillin derivative) with a benzyl halide.

• Carbonyl Reduction: Selective reduction of the aldehyde to the benzylic alcohol.

Root Cause Analysis: Low yields in this specific pathway are rarely due to the reaction chemistry itself (which is robust) but rather inefficient isolation of the alcohol due to stable borate ester complexes or regiochemical issues during the precursor synthesis.

Module 1: Validated Synthesis Workflow

The following workflow represents the "Gold Standard" protocol. Deviations from this specific sequence are the primary source of yield loss.

Figure 1: Validated synthetic pathway. Note that starting with the correct aldehyde isomer is critical.

Module 2: Critical Control Points (The "Why" Behind the Yield)

Phase 1: The Precursor (Benzylation)

• The Trap: Using Sodium Hydride (NaH) in DMF can sometimes lead to C-alkylation side products or decomposition if not strictly anhydrous.

• The Fix: Use Potassium Carbonate (K₂CO₃) in Acetone at reflux. This is a milder, thermodynamically controlled condition that favors O-alkylation exclusively.

• Yield Check: If your intermediate aldehyde yield is <80%, do not proceed to reduction. Recrystallize the aldehyde from EtOH/Hexane. Impurities here acts as "yield sinks" in the next step.

Phase 2: The Reduction (NaBH₄)

• The Mechanism: Sodium Borohydride (NaBH₄) acts as a nucleophilic source of hydride (H-).[1][2][3] It attacks the electrophilic carbonyl carbon.

• The Hidden Yield Killer (Borate Esters): Upon reduction, the resulting alkoxide forms a tetra-coordinated boron complex (borate ester). This complex is often soluble in organic solvents but does not behave like the free alcohol. If you extract too early without properly "breaking" this complex, the product remains trapped in the aqueous phase or forms an emulsion, leading to massive mass loss.

• The Solution: You must perform an acidic quench or a warm water hydrolysis step to liberate the free alcohol [1].

Module 3: Troubleshooting & Optimization Guide

Issue 1: "My yield is low (<50%), but TLC showed conversion."

Diagnosis: Incomplete hydrolysis of the borate intermediate. Protocol Adjustment:

• After the reaction is complete (TLC check), do not simply add water and extract.

• Acid Quench Method: Add 1M HCl dropwise at 0°C until pH ~3. Stir for 15 minutes. This destroys excess NaBH4 and hydrolyzes the B-O bonds.

• Neutralization: Carefully neutralize back to pH 7 with saturated NaHCO₃ before extraction.

• Extraction: Use Ethyl Acetate (EtOAc).[4] Dichloromethane (DCM) is acceptable but can sometimes cause emulsions with benzyl ethers.

Issue 2: "The product is an oil/gum, but it should be a solid."

Diagnosis: Residual solvent (Benzyl alcohol) or unreacted aldehyde. Protocol Adjustment:

• Check the Benzyl Bromide: If you used excess benzyl bromide in Step 1, it will carry over. It has a high boiling point and is hard to remove.

• Purification:

  • Dissolve the crude oil in a minimum amount of hot Diisopropyl Ether (IPE) or Toluene/Hexane (1:4) .

  • Let it stand at 4°C overnight. The target alcohol often crystallizes, leaving impurities in the mother liquor.

Issue 3: "I see de-benzylation (loss of the protecting group)."

Diagnosis: Reaction conditions were too harsh or Lewis acidic. Protocol Adjustment:

• Avoid Lewis Acids: Do not use Luche conditions (CeCl₃) unless necessary; simple NaBH₄ is sufficient.

• Temperature Control: Perform the NaBH₄ addition at 0°C . Only warm to Room Temperature (RT) after addition is complete.

• Reagent Check: Ensure your NaBH₄ is not degraded. Old NaBH₄ requires longer reaction times, increasing the risk of side reactions.

Module 4: Comparative Data & Reagent Selection

Reagent	Yield Potential	Selectivity	Risk Factor	Recommendation
NaBH₄ / MeOH	High (90-95%)	Excellent	Low	Recommended. Standard, mild, cost-effective.
LiAlH₄ (LAH)	Moderate (70%)	Poor	High	Avoid. Can cleave the benzyl ether (debenzylation) at higher temps.
H₂ / Pd-C	Low (0-10%)	None	Critical	FATAL. Will quantitatively remove the benzyl group (hydrogenolysis).
DIBAL-H	High (85%)	Good	Moderate	Overkill. Requires -78°C; unnecessary for simple aldehydes.

Module 5: Advanced Troubleshooting Logic (Decision Tree)

Use this logic flow to diagnose specific failure points in your current experiment.

Figure 2: Step-by-step decision matrix for recovering low-yield reactions.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 24: Regioselectivity and Reduction).

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 15377861, (2-Benzyloxy-5-methoxy-phenyl)-methanol. Retrieved from PubChem.[5] [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for NaBH4 reduction and workup).

• Nagy, M., et al. (2000). Preparation of 2-Alkoxy-5-methoxybenzaldehydes. Arkivoc, 1(6), 868-875. (Specific synthesis of the precursor aldehyde). [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II [courses.lumenlearning.com]
• 4. www1.chem.umn.edu [www1.chem.umn.edu]
• 5. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification Strategies for 2-Benzyloxy-5-methoxybenzyl alcohol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying 2-Benzyloxy-5-methoxybenzyl alcohol .

Because this compound features a highly electron-rich hydroquinone-ether core and a reactive benzylic alcohol, standard purification protocols often lead to catastrophic yield losses. This guide provides causality-driven troubleshooting, self-validating methodologies, and mechanistic insights to ensure high-purity recovery for downstream drug development applications.

Physicochemical Profile & Vulnerabilities

To purify a molecule effectively, you must first understand its structural vulnerabilities. The table below summarizes the quantitative data and chemical sensitivities that dictate our purification strategy[1].

Property / Feature	Data / Description	Impact on Purification Strategy
IUPAC Name	(5-methoxy-2-phenylmethoxyphenyl)methanol	N/A
CAS Number	214072-73-8	N/A
Molecular Weight	244.29 g/mol	Moderately heavy; suitable for flash chromatography.
Benzylic Alcohol (-CH₂OH)	Primary alcohol at position 1	Highly susceptible to acid-catalyzed dehydration and air oxidation. Requires buffered stationary phases.
Benzyloxy Group (-OBn)	Ortho (position 2) to the alcohol	Strong +M resonance donor. Stabilizes benzylic carbocations, exacerbating acid sensitivity. Cleaved by hydrogenolysis (Pd/C).
Methoxy Group (-OMe)	Meta to alcohol, Para to -OBn	Electron-donating group that further enriches the aromatic ring, making it prone to electrophilic attack.

Troubleshooting Guides & FAQs

Q1: My product decomposes on the silica gel column, yielding a complex mixture or polymeric streaks on the TLC plate. Why does this happen and how can I prevent it? Causality: Standard silica gel contains surface silanol groups that render it mildly acidic (pH ~4.5–5.5). The 2-benzyloxy and 5-methoxy groups strongly donate electron density into the aromatic ring. When the benzylic alcohol is protonated by the silica, water is an excellent leaving group. The resulting benzylic carbocation is exceptionally stable due to resonance from the ortho-oxygen atom. Once formed, this highly reactive carbocation undergoes rapid Friedel-Crafts alkylation with other molecules, leading to irreversible polymerization[2]. Solution: You must neutralize the acidic silanol sites. Buffer your silica gel and eluent with 1–2% Triethylamine (Et₃N). Self-Validation: Perform a 2D-TLC before running the column. Spot the crude mixture, run it in your standard solvent, dry the plate, and run it again perpendicular to the first direction. If spots appear off the diagonal, your compound is degrading on the silica, confirming the need for Et₃N buffering.

Q2: I observe a byproduct with a higher

value that corresponds to the aldehyde (2-benzyloxy-5-methoxybenzaldehyde). How do I separate it? Causality: Electron-rich benzylic alcohols are highly susceptible to spontaneous aerobic oxidation, especially when concentrated or exposed to transition metal impurities in solvents. The resulting aldehyde lacks the hydrogen-bonding hydroxyl group, making it significantly less polar than the target alcohol. Solution: Because the difference between the aldehyde and the alcohol is usually large ( ), amine-buffered flash chromatography easily resolves them. Elute with a gradient of Hexane/Ethyl Acetate (starting at 10:1 and moving to 3:1). The aldehyde will elute first.

Q3: How do I remove unreacted 2-hydroxy-5-methoxybenzyl alcohol (starting material) from the benzylation step without using chromatography? Causality: Benzylation reactions often leave trace amounts of the phenolic starting material. Phenols are weakly acidic (pKa ~10), whereas your product (an ether/alcohol) is neutral. Solution: Utilize liquid-liquid extraction. Dilute the crude mixture in an organic solvent (e.g., Ethyl Acetate) and wash vigorously with 1M aqueous NaOH. The NaOH deprotonates the unreacted phenol, driving it into the aqueous layer as a water-soluble phenoxide salt, while your target product remains in the organic layer.

Step-by-Step Methodologies

Protocol A: Amine-Buffered Flash Column Chromatography

This protocol is adapted from the foundational rapid chromatography techniques established by Still et al., specifically modified for acid-sensitive benzylic alcohols [3].

• Solvent Preparation: Prepare the mobile phase (e.g., 3:1 Hexane/Ethyl Acetate). Add 1% (v/v) Triethylamine (Et₃N) to the entire solvent batch and mix thoroughly.

• Column Packing: Create a slurry of silica gel (230–400 mesh) using the Et₃N-buffered solvent. Pour the slurry into the column and apply positive pressure to pack the bed tightly. Pass at least two column volumes of the buffered solvent through the bed to ensure all acidic silanol sites are capped by the amine.

• Sample Loading (Dry Loading): Dissolve the crude 2-Benzyloxy-5-methoxybenzyl alcohol in a minimal amount of Dichloromethane (DCM) containing a drop of Et₃N. Add Celite (NOT silica gel, to avoid localized acid degradation during drying) to the flask. Evaporate the DCM under reduced pressure until a free-flowing powder is obtained. Carefully load this powder onto the flat head of the packed column.

• Elution: Elute the column using the buffered solvent under positive pressure. Collect fractions and monitor via TLC (plates should ideally be pre-treated with Et₃N vapor to prevent degradation during the TLC run).

• Concentration: Pool the product-containing fractions. Evaporate under reduced pressure at a bath temperature not exceeding 30°C to minimize thermal degradation.

Protocol B: Chemical Workup for Phenolic Impurities

Use this protocol immediately after the benzylation reaction to minimize the chromatographic burden.

• Dilution: Dissolve the crude reaction residue in Ethyl Acetate (20 mL per gram of crude).

• Basic Wash: Transfer to a separatory funnel. Add an equal volume of 1M NaOH (aqueous). Shake vigorously and vent.

• Phase Separation: Allow the layers to separate. The lower aqueous layer contains the unreacted phenolic starting material. Drain and discard the aqueous layer (or acidify to recover the starting material).

• Neutralization & Drying: Wash the organic layer once with saturated aqueous NaCl (brine) to remove residual alkalinity. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Mechanistic Workflows

The following diagrams illustrate the critical chemical pathways and decision matrices discussed in this guide.

Figure 1: Acid-catalyzed degradation pathway of 2-Benzyloxy-5-methoxybenzyl alcohol on silica.

Figure 2: Workflow for isolating 2-Benzyloxy-5-methoxybenzyl alcohol from crude mixtures.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 15377861, (2-Benzyloxy-5-methoxy-phenyl)-methanol" PubChem, [Link]

• Organic Syntheses. "General Procedure for the Purification of Acid-Sensitive Compounds on Silica Gel." Org. Syn., [Link]

• Still, W. C.; Kahn, M.; Mitra, A. "Rapid chromatographic technique for preparative separations with moderate resolution." Journal of Organic Chemistry, 1978, 43(14), 2923–2925. [Link]

Technical Support: Optimization of (2-Benzyloxy-5-methoxy-phenyl)-methanol Transformations

Diagnostic Phase: Define Your "Reduction"

The term "reduction" regarding (2-Benzyloxy-5-methoxy-phenyl)-methanol is chemically ambiguous because this molecule contains three reducible sites: the benzyl ether (OBn), the benzylic alcohol (CH₂OH), and the aromatic ring.[1]

Before troubleshooting, identify your specific transformation target from the diagram below.

Figure 1: Reaction pathways for (2-Benzyloxy-5-methoxy-phenyl)-methanol. Identify your target to select the correct troubleshooting guide.

Scenario A: Low Conversion in Hydrogenolysis (Deprotection)

Goal: Remove the Benzyl group (OBn) to yield the phenol, while keeping the alcohol intact. Standard Protocol: Pd/C (5-10%), H₂ (1 atm), MeOH/EtOH.

Critical Troubleshooting Guide

Q1: The reaction stalls at ~50% conversion. Adding more catalyst doesn't help. Why?

Root Cause: Catalyst Poisoning or Mass Transfer Limitations.

• Sulfur Poisoning: If your starting material was synthesized via a reaction involving sulfur (e.g., thioanisole derivatives or reagents like DMSO/SOCl₂), trace sulfur will permanently deactivate the Pd surface.

• The "Dual-Site" Effect: The benzylic alcohol moiety can adsorb strongly to the Pd surface, competing with the benzyl ether for active sites.

Corrective Action:

• The "Spike" Test: Take a small aliquot of the stalled reaction, filter it, and add fresh catalyst. If it restarts, your original catalyst died (poisoning). If it doesn't, you have product inhibition or equilibrium issues.

• Solvent Switch: Switch from Methanol to Acetic Acid (glacial) or Ethyl Acetate/Ethanol (1:1) . Acetic acid often accelerates debenzylation by protonating the ether oxygen, facilitating cleavage [1].

• Mixed Catalyst Strategy: For stubborn benzyl ethers, use a 1:1 mixture of Pd/C and Pd(OH)₂/C (Pearlman’s Catalyst) . This combination has been proven to drive incomplete debenzylations to completion when single catalysts fail [2].

Q2: I am seeing a new spot on TLC that is less polar than the product. Is it the toluene derivative?

Root Cause: Over-reduction (Deoxygenation). Under hydrogenolysis conditions, benzylic alcohols are prone to "hydro-deoxygenation" (cleavage of the C-OH bond), yielding the methyl group (toluene derivative), especially if the reaction is acidic.

Corrective Action:

• Check pH: Ensure your solvent is neutral. If using unbuffered commercial Pd/C, the support can sometimes be acidic. Add 1-2 equivalents of NaHCO₃ or Triethylamine to the reaction mixture to buffer it. This suppresses the protonation of the benzylic alcohol, preventing its removal while allowing the benzyl ether cleavage to proceed [3].

Scenario B: Low Conversion in Deoxygenation (OH → H)

Goal: Remove the benzylic alcohol to form the methyl group (Toluene derivative). Standard Protocol: Ionic Hydrogenation (Triethylsilane + TFA) or Hydrogenolysis (Pd/C + Acid).

Critical Troubleshooting Guide

Q1: The alcohol won't leave; I mostly recover starting material.

Root Cause: Insufficient Carbocation Stabilization. Deoxygenation requires the formation of a benzylic carbocation. Although the para-methoxy group (position 5 relative to the alcohol?) stabilizes it, the electron-withdrawing nature of the benzyl ether (if at position 2) might destabilize the transition state depending on the exact substitution pattern.

Corrective Action:

• Change Acid: Switch from TFA (Trifluoroacetic acid) to BF₃·OEt₂ or TMSOTf (catalytic) with Triethylsilane. These are stronger Lewis acids that facilitate the leaving group departure.

• Temperature: Increase temperature to 50°C. Ionic hydrogenations are often slow at RT for electron-neutral rings.

Q2: I am losing the Benzyl group (OBn) along with the alcohol.

Root Cause: Acid Sensitivity. Strong acids like TFA will cleave the benzyl ether simultaneously with the deoxygenation.

Corrective Action:

• Selectivity Switch: Use Chlorodiphenylsilane (Ph₂SiHCl) with a catalytic amount of Indium(III) Chloride (InCl₃) . This system is known to be highly selective for benzylic alcohols over benzyl ethers [4].

Scenario C: Synthesis of the Alcohol (Aldehyde Reduction)

Goal: Reducing 2-Benzyloxy-5-methoxybenzaldehyde to the target alcohol. Standard Protocol: NaBH₄ in MeOH/THF.[2]

Q1: The reaction is sluggish or incomplete.

Root Cause: Borate Complex Formation or Old Reagent.

• Reagent Quality: NaBH₄ decomposes in moist air. If the powder is sticky or clumped, discard it.

• Solvent Effect: In pure methanol, NaBH₄ reacts with the solvent, lowering the effective hydride concentration.

Corrective Action:

• Procedure: Dissolve the aldehyde in THF first, then add the NaBH₄, then add MeOH dropwise. This ensures the hydride attacks the carbonyl before it is quenched by the solvent [5].

• Stoichiometry: Use 1.5 equivalents of NaBH₄.

Summary of Optimization Parameters

Variable	For Deprotection (Target A)	For Deoxygenation (Target B)[1]
Catalyst	10% Pd/C or Pd(OH)₂/C	Et₃SiH (Silane) or Pd/C
Solvent	EtOH, EtOAc, or AcOH	DCM or DCE
Additive	NaHCO₃ (to stop OH removal)	TFA or BF₃[1]·OEt₂ (to force OH removal)
Pressure	1-3 atm H₂	N/A (Ionic Hydrogenation)
Common Pitfall	Catalyst poisoning (S/N)	Cleavage of Benzyl ether

References

• NIST Chemistry WebBook. "2-Methoxybenzyl alcohol Properties and Spectra."[1] National Institute of Standards and Technology. [Link][3]

• Organic Chemistry Portal. "Hydrogenolysis of Benzyl Ethers: Catalyst Combinations." Organic Chemistry Portal. [Link]

• ScienceDirect. "Selectivity in the Hydrogenolysis of Benzylic Alcohols vs Ethers." Tetrahedron Letters. [Link]

• ChemRxiv. "Direct Site-selective Deoxygenation of Benzylalcohol Derivatives." ChemRxiv Preprints. [Link][1]

• Master Organic Chemistry. "Sodium Borohydride (NaBH4) Reduction Mechanism and Troubleshooting." Master Organic Chemistry. [Link]

Sources

• 1. 3381-87-1|(2-(Benzyloxy)phenyl)methanol|BLD Pharm [bldpharm.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. 2-Methoxybenzyl alcohol [webbook.nist.gov]

Technical Support Center: Purification of (2-Benzyloxy-5-methoxy-phenyl)-methanol

Current Status: Operational Ticket ID: ALD-RMV-001 Assigned Specialist: Dr. A. Chen, Senior Application Scientist Subject: Removal of 2-(Benzyloxy)-5-methoxybenzaldehyde impurities from target benzyl alcohol.[1]

Executive Summary

You are encountering aldehyde contamination in your sample of (2-Benzyloxy-5-methoxy-phenyl)-methanol . This is a common issue arising from either incomplete reduction of the precursor or spontaneous oxidation of the electron-rich benzyl alcohol during storage.

Because the aldehyde and the alcohol share similar polarities and solubilities (due to the lipophilic benzyloxy and methoxy groups), standard silica chromatography is often inefficient, leading to "streaking" or co-elution. This guide provides three targeted protocols to chemically sequester or convert the impurity, ensuring high-purity isolation.

Diagnostic Module: Confirming the Impurity

Before initiating purification, confirm the presence and nature of the aldehyde using Thin Layer Chromatography (TLC).

Visualization Reagent	Target Functional Group	Expected Observation
2,4-DNP (Dinitrophenylhydrazine)	Aldehydes/Ketones	Immediate Yellow/Orange spot. (Specific to the impurity)
Vanillin / H₂SO₄	Alcohols/General	Dark Blue/Purple spot upon heating.[1] (Visualizes the product)
UV (254 nm)	Aromatics	Both compounds will absorb strongly.

TLC Tip: If the Rf values are too close (

), do not attempt column chromatography. Proceed immediately to Protocol A .

Protocol A: The Bisulfite Wash (Standard Operating Procedure)

Best For: Bulk removal of aldehyde (>5% content) from crude mixtures. Mechanism: Sodium bisulfite attacks the aldehyde carbonyl to form a water-soluble sulfonate adduct. The lipophilic benzyl alcohol remains in the organic layer.

Step-by-Step Workflow

• Dissolution: Dissolve your crude material in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .[1]

  • Concentration: ~0.1 g/mL.

• Reagent Preparation: Prepare a saturated aqueous solution of Sodium Bisulfite (NaHSO₃) .

  • Note: Ensure the solution is fresh. Old bisulfite oxidizes to sulfate and loses efficacy.

• The Wash:

  • Add 1.5 equivalents (relative to estimated aldehyde) of the bisulfite solution to the organic phase.

  • Vigorous Agitation: Shake aggressively for 3–5 minutes. The reaction occurs at the interface.[2]

• Separation:

  • Allow layers to settle.[3]

  • Observation: The aldehyde-bisulfite adduct will usually migrate to the aqueous layer.

  • Critical Check: Due to the benzyloxy group, the adduct may be semi-lipophilic and form a white precipitate ("rag layer") at the interface. Filter this solid off before separating layers.

• Workup:

  • Collect the organic layer.[2]

  • Wash with water (

    ) and Brine ( ) to remove residual salts.

  • Dry over MgSO₄ and concentrate.

Troubleshooting Guide (Protocol A)

Symptom	Root Cause	Corrective Action
Emulsion forms	Similar densities of phases or surfactant-like adducts.[1][4]	Add solid NaCl to saturate the aqueous layer or filter through a pad of Celite.
Precipitate at interface	The adduct is insoluble in both water and EtOAc.	Do not try to dissolve it.[3] Filter the entire mixture through a sintered glass funnel. The solid is the impurity.
Aldehyde remains	Reversible equilibrium.	Repeat the wash with fresh bisulfite. Ensure the pH of the bisulfite solution is slightly acidic (pH ~4-5).

Visualizing the Mechanism

Figure 1: Separation logic for bisulfite extraction. Note that for benzyloxy-substituted aldehydes, the adduct often precipitates rather than dissolving in water.

Protocol B: Polymer-Supported Scavenging (High Purity)

Best For: Late-stage purification (<5% impurity) or when high-value recovery is required.[1] Reagent: Sulfonyl hydrazide functionalized silica or polystyrene resin (e.g., p-Toluenesulfonyl hydrazide resin).[1]

Why this works:

The resin chemically bonds to the aldehyde to form a hydrazone. Since the impurity is now tethered to a solid bead, you simply filter the bead out. No extraction required.

Step-by-Step Workflow

• Calculation: Estimate the mmols of aldehyde impurity (via NMR integration or HPLC).

• Loading: Add 3–5 equivalents of Sulfonyl Hydrazide Resin relative to the impurity.

• Solvent: Dissolve crude in dry DCM or Methanol.

• Incubation:

  • Add a catalytic amount of Acetic Acid (1 drop).

  • Stir gently (do not magnetic stir vigorously as it grinds the beads) at room temperature for 2–4 hours.

• Filtration: Filter the mixture through a frit. The aldehyde stays on the filter paper (bound to resin).

• Recovery: Wash the resin with DCM to recover any entrained product. Concentrate the filtrate.

Protocol C: Chemical Remediation (The "Cleanup")

Best For: When the "impurity" is actually unreacted starting material from a reduction reaction. Logic: Instead of removing the aldehyde, convert it into the desired product.

Note: If your aldehyde is a degradation product (oxidation), this method also works to "repair" the sample, provided no other side reactions have occurred.

• Dissolve the mixture in Methanol (MeOH) .

• Cool to 0°C.

• Add 0.5 equivalents of Sodium Borohydride (NaBH₄) .

• Stir for 15 minutes. Monitor by TLC.[3][5][6][7]

• Quench with saturated NH₄Cl.

• Extract with EtOAc.[8]

• Result: The aldehyde is converted to the target alcohol, increasing your yield and purity simultaneously.

Decision Matrix: Which Method to Choose?

Figure 2: Decision tree for selecting the optimal purification strategy based on impurity load and origin.

Frequently Asked Questions (FAQ)

Q: I tried the bisulfite wash, but the aldehyde is still there. Why? A: The pH of your bisulfite solution might be too high. Sodium bisulfite releases SO₂ and can become basic over time. Ensure the solution is acidic (pH ~4). Also, for sterically hindered aldehydes (though yours is relatively open), reaction times up to 30 minutes may be required.

Q: Can I use silica gel chromatography? A: You can, but it is difficult. Aldehydes and their corresponding benzyl alcohols often have very similar Rf values. If you must use a column, use a gradient of Hexane:EtOAc and consider adding 1% Methanol to sharpen the alcohol peak. However, chemical removal (Protocols A/B/C) is superior for this specific pair.

Q: My product is an oil, but it should be a solid. Is the aldehyde preventing crystallization? A: Yes. Aldehyde impurities act as "solvents" in the crystal lattice, suppressing the melting point. Removing the aldehyde via Protocol A often triggers spontaneous crystallization of the (2-Benzyloxy-5-methoxy-phenyl)-methanol.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

• BenchChem. Technical Support Center: Aldehyde Purification via Bisulfite Adducts. Link

• Sigma-Aldrich. (2-(Benzyloxy)phenyl)methanol Product Sheet. Link

• Ley, S. V.; Baxendale, I. R. "New Tools and Concepts for Modern Organic Synthesis". Nat. Rev. Drug Discov.2002, 1, 573-586. (Authoritative review on polymer-supported scavengers).

• PubChem. (2-Benzyloxy-5-methoxy-phenyl)-methanol Compound Summary. Link

Sources

• 1. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. TLC stains [reachdevices.com]
• 4. Sciencemadness Discussion Board - Regeneration of benzaldehyde from bisulfite adduct - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 7. jocpr.com [jocpr.com]
• 8. researchgate.net [researchgate.net]

Optimizing recrystallization of (2-Benzyloxy-5-methoxy-phenyl)-methanol

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a specialized guide for optimizing the recrystallization of (2-Benzyloxy-5-methoxy-phenyl)-methanol. As a Senior Application Scientist, my goal is to blend rigorous scientific principles with practical, field-tested solutions. This document moves beyond simple instructions to explain the causality behind each step, empowering you to troubleshoot and refine your purification processes effectively.

Understanding the Molecule: (2-Benzyloxy-5-methoxy-phenyl)-methanol

Before optimizing its purification, it's crucial to understand the structural characteristics of (2-Benzyloxy-5-methoxy-phenyl)-methanol.

• Structure: The molecule possesses a primary alcohol (-CH₂OH), a methoxy ether (-OCH₃), and a benzyl ether (-OCH₂Ph) on a benzene ring.

• Polarity Implications: This combination of functional groups imparts a moderate and somewhat complex polarity. The hydroxyl and ether groups provide polar character and hydrogen bonding capabilities, while the two aromatic rings contribute significant non-polar, hydrophobic surface area. This dual nature is key to selecting an appropriate solvent system.

• Physical Properties: It is a solid at room temperature with a molecular weight of approximately 244.29 g/mol and a calculated LogP of about 2.5-2.6, indicating a degree of lipophilicity.[1][2]

This structural analysis suggests that neither a highly polar nor a purely non-polar solvent will be ideal. A solvent of intermediate polarity or, more likely, a mixed-solvent system will be required for effective recrystallization.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common challenges encountered during the recrystallization of (2-Benzyloxy-5-methoxy-phenyl)-methanol in a direct question-and-answer format.

Q1: How do I select the best solvent or solvent system for my compound?

Answer: Solvent selection is the most critical step for a successful recrystallization. The ideal solvent should dissolve the compound completely when hot but poorly when cold.[3] Given the mixed polarity of (2-Benzyloxy-5-methoxy-phenyl)-methanol, a systematic screening process is recommended.

The Principle of "Like Dissolves Like": This principle states that compounds with similar structural and polarity features will be soluble in one another.[4][5][6] Your target molecule has both polar (alcohol, ethers) and non-polar (aromatic rings) regions. Therefore, solvents of intermediate polarity or specific solvent mixtures are often most effective.

Single-Solvent Screening: Test the solubility of a small amount of your crude material (~50-100 mg) in various solvents (~1 mL) in the order of increasing and decreasing polarity.[3] Alcohols like methanol and ethanol are often good starting points for aromatic compounds.[7]

Mixed-Solvent Systems (Solvent/Anti-Solvent): This is often the most powerful approach when no single solvent is ideal.[3] The strategy involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a miscible "poor" solvent (the anti-solvent) until the solution becomes saturated (turbid).[8]

Recommended Solvent Systems to Screen:

Solvent System	Type	Rationale & Comments
Ethanol/Water	Mixed	A classic and effective pair. Ethanol is a good solvent for the compound, while water acts as the anti-solvent. A similar compound, 2-(benzyloxy)-5-chlorobenzoic acid, is effectively purified using this system.[9]
Methanol/Water	Mixed	Similar to ethanol/water, but methanol's lower boiling point allows for easier removal.[5]
Toluene/Hexane	Mixed	A good choice for aromatic compounds. Toluene is the "good" solvent, and hexane is the non-polar anti-solvent.[8][10]
Ethyl Acetate/Hexane	Mixed	An excellent general-purpose system for compounds of intermediate polarity.[8]

| Isopropanol | Single | An alcohol of intermediate polarity that may provide the right solubility profile on its own. |

Q2: My compound isn't dissolving completely, even after adding a lot of hot solvent. What should I do?

Answer: This issue typically points to one of two causes: the presence of insoluble impurities or the selection of a poor solvent.

• Insoluble Impurities: If the bulk of your compound dissolves but a small amount of solid material remains, you are likely dealing with insoluble impurities (e.g., inorganic salts, dust, or polymeric byproducts). The correct procedure here is a hot gravity filtration .[8][11] This involves filtering the hot, saturated solution to remove the solid impurities before allowing it to cool.

• Poor Solvent Choice: If the compound shows very little solubility even at the solvent's boiling point, the solvent is unsuitable for a single-solvent recrystallization. You should re-evaluate your solvent choice based on the screening tests described in Q1.

Causality: The goal of dissolution is to create a saturated solution at high temperature. Using the minimum amount of boiling solvent is crucial.[4][6] Adding an excessive amount of solvent will prevent the solution from becoming saturated upon cooling, leading to poor or no crystal formation.[4][12]

Q3: The compound dissolved perfectly, but no crystals have formed after cooling to room temperature. How can I induce crystallization?

Answer: A clear solution that fails to produce crystals upon cooling is in a state of supersaturation.[4][13] This means the concentration of the dissolved compound is higher than its normal solubility limit at that temperature, but there is no nucleation point for crystals to begin growing.

Here are the standard methods to induce crystallization, in the recommended order of application:

• Scratch the Flask: Use a glass stirring rod to gently scratch the inside surface of the flask just below the surface of the solution. The microscopic imperfections on the glass provide a surface for nucleation.[4][10]

• Add a Seed Crystal: If you have a small amount of the pure compound, add a tiny crystal to the supersaturated solution. This provides a perfect template for further crystal growth.[4][14]

• Further Cooling: Place the flask in an ice-water bath or a refrigerator. Lowering the temperature will further decrease the solubility of your compound and promote crystallization.[10][13]

• Reduce Solvent Volume: It's possible you added slightly too much solvent. Gently heat the solution to boil off a small portion of the solvent, then allow it to cool again.[13] Be careful not to evaporate too much, as this can cause the product to crash out of solution too quickly.

Q4: My product separated as an oil instead of solid crystals. What is "oiling out" and how can I prevent it?

Answer: "Oiling out" occurs when the dissolved solid separates from the solution as a liquid rather than a crystalline solid.[14] This typically happens if the melting point of your compound is lower than the temperature of the solution or if the solution is too concentrated.[13][14] Impurities often dissolve preferentially in this oil, defeating the purpose of purification.

Solutions to Oiling Out:

• Re-heat and Add More Solvent: Heat the solution until the oil redissolves completely. Then, add a small amount of additional hot solvent (the "good" solvent in a mixed system) to make the solution slightly more dilute.[13][14]

• Ensure Slow Cooling: Rapid cooling is a major cause of oiling out. After redissolving, allow the flask to cool very slowly. You can insulate the flask by placing it on a cork ring or paper towels and covering it with a watch glass.[14]

• Lower the Solution's Saturation Temperature: In a mixed-solvent system, you can add more of the "good" solvent before cooling. This lowers the temperature at which the solution becomes saturated, which may now be below your compound's melting point.

Q5: My final yield of purified crystals is very low. What went wrong?

Answer: A low recovery is a common and frustrating issue. The most frequent causes are related to using incorrect solvent volumes or procedural errors.[14]

Common Causes of Low Yield:

• Excessive Solvent Use: This is the most common mistake. Using too much solvent during the initial dissolution step will keep a significant portion of your compound dissolved in the mother liquor even after cooling.[4][12][13][14]

• Premature Crystallization: If the compound crystallizes in the funnel during a hot filtration step, you will lose a substantial amount of product. To prevent this, use a stemless funnel, pre-heat the funnel and filter paper with hot solvent, and keep the solution near its boiling point.

• Washing with Room Temperature Solvent: After collecting the crystals by vacuum filtration, they must be washed with a small amount of ice-cold solvent to remove residual impurities. Using room-temperature or warm solvent will redissolve some of your purified product.[4][6]

• Incomplete Crystallization: Ensure you have allowed sufficient time for crystallization and have cooled the solution in an ice bath to maximize the recovery of the solid.[6]

Experimental Protocols and Visual Guides

Protocol 1: Mixed-Solvent Recrystallization (Ethanol/Water System)

This protocol is a primary recommendation for (2-Benzyloxy-5-methoxy-phenyl)-methanol.

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the minimum volume of hot ethanol required to just dissolve the solid completely at a gentle boil.

• Addition of Anti-Solvent: While keeping the solution hot, add hot water dropwise with continuous stirring until you observe a persistent slight turbidity (cloudiness). This indicates the solution is saturated.[9]

• Clarification: Add 1-2 more drops of hot ethanol to just redissolve the turbidity, resulting in a clear, saturated solution.

• Cooling (Crucial Step): Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[15]

• Maximizing Yield: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals on the filter paper with a small portion of an ice-cold ethanol/water mixture.

• Drying: Allow the crystals to air dry on the filter paper under vacuum, then transfer them to a watch glass or drying oven to dry completely to a constant weight.[6]

Visual Workflow for Recrystallization

Caption: General workflow for the purification of a solid by recrystallization.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common recrystallization issues.

References

• Recrystallization. (n.d.). LibreTexts. Retrieved from [Link]

• Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• Problems with Recrystallisations. (n.d.). University of York Chemistry Teaching Labs. Retrieved from [Link]

• Recrystallization. (n.d.). University of California, Los Angeles - Chemistry. Retrieved from [Link]

• Experiment 2: Recrystallization. (n.d.). University of Toronto. Retrieved from [Link]

• • Crystallization. (n.d.). University of Colorado Boulder - Organic Chemistry. Retrieved from [Link]

• Solvent Choice. (n.d.). University of York Chemistry Teaching Labs. Retrieved from [Link]

• Recrystallization1. (n.d.). California State University, Northridge. Retrieved from [Link]

• Go-to recrystallization solvent mixtures. (2023, February 19). Reddit. Retrieved from [Link]

• What are the problems with using too much or too little solvent while performing a recrystallization? (2023, February 24). Brainly. Retrieved from [Link]

• How to Purify an organic compound via recrystallization or reprecipitation? (2025, February 16). ResearchGate. Retrieved from [Link]

• recrystallization, filtration and melting point. (n.d.). New Jersey Institute of Technology. Retrieved from [Link]

• Process for the purification of benzyl alcohol. (1970, August 11). Google Patents.

• Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? (2014, August 4). Reddit. Retrieved from [Link]

• RECRYSTALLISATION. (n.d.). University of Sydney. Retrieved from [Link]

• recrystallization-2.doc.pdf. (n.d.). De Anza College. Retrieved from [Link]

• (2-Benzyloxy-5-methoxy-phenyl)-methanol. (n.d.). PubChem. Retrieved from [Link]

• Selective Synthesis of Benzaldehydes by Hypochlorite Oxidation of Benzyl Alcohols under Phase Transfer Catalysis. (2026, January 17). ResearchGate. Retrieved from [Link]

• How do you recrystallize a product from methanol? (2017, February 2). Quora. Retrieved from [Link]

• Method for removing benzyl protecting group of hydroxyl group. (n.d.). Google Patents.

• Purification and properties of benzyl alcohol dehydrogenase from a denitrifying Thauera sp. (n.d.). PubMed. Retrieved from [Link]

• Benzyl Ethers. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Benzyl alcohol. (n.d.). Wikipedia. Retrieved from [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. athabascau.ca [athabascau.ca]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. reddit.com [reddit.com]
• 8. community.wvu.edu [community.wvu.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. personal.tcu.edu [personal.tcu.edu]
• 12. brainly.com [brainly.com]
• 13. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]

Minimizing side reactions in 2-Benzyloxy-5-methoxybenzyl alcohol synthesis

Target Molecule: 2-Benzyloxy-5-methoxybenzyl alcohol CAS Reference (Generic for isomer class): 83783-69-1 (and related derivatives) Primary Application: Intermediate for vanilloid derivatives, antiviral agents, and leukotriene antagonists.

Part 1: Strategic Overview

The Core Challenge: The synthesis of 2-Benzyloxy-5-methoxybenzyl alcohol is deceptively simple. While the reduction of the corresponding aldehyde (2-benzyloxy-5-methoxybenzaldehyde) is a standard transformation, the product is an electron-rich benzyl alcohol .

Why this matters: The methoxy (OMe) and benzyloxy (OBn) groups at the 2- and 5-positions donate electron density to the aromatic ring. This stabilizes the benzylic carbocation, making the final alcohol extremely sensitive to acid-catalyzed self-condensation (dimerization) or solvolysis (reaction with solvent).

The "Golden Rule" of this Protocol:

Maintain pH > 7 at all times until the final quench, and never allow the pH to drop below 5 during workup.

Part 2: Optimized Protocol (The "Safe-Path" Method)

This protocol utilizes Sodium Borohydride (NaBH₄) .[1][2][3] Avoid Lithium Aluminum Hydride (LiAlH₄) due to safety concerns and unnecessary reactivity. Avoid Catalytic Hydrogenation (H₂/Pd-C) as it will cleave the benzyl ether (O-Bn) protecting group.

Reagents & Setup

• Precursor: 2-Benzyloxy-5-methoxybenzaldehyde (Purity >98% recommended).

• Reducing Agent: Sodium Borohydride (0.5 - 0.6 equiv. per mole of aldehyde).[4]

• Solvent: Methanol (Anhydrous preferred) or THF/MeOH (9:1) if solubility is poor.

• Quench Buffer: Saturated Ammonium Chloride (NH₄Cl) or 5% Sodium Bicarbonate (NaHCO₃). Do not use HCl.

Step-by-Step Methodology

• Dissolution (T = 0 min):

  • Dissolve 1.0 eq of aldehyde in Methanol (10 mL/g).

  • Cool the solution to 0°C in an ice bath. Reason: Controls the exotherm and suppresses potential trans-esterification if esters are present as impurities.

• Reduction (T = 15 min):

  • Add NaBH₄ (0.6 eq) portion-wise over 10 minutes.

  • Observation: Evolution of H₂ gas (bubbling). Ensure venting.

  • Remove ice bath and stir at Room Temperature (20-25°C) for 45–60 minutes.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 7:3). Aldehyde spot should disappear.

• The Critical Quench (The "Danger Zone"):

  • Cool back to 0°C.

  • Slowly add Saturated NH₄Cl solution.

  • Crucial: Test pH.[5] If pH < 6, immediately buffer with NaHCO₃.

  • Why: Strong acid hydrolysis of the borate intermediate generates transient cations that react with the product to form dibenzyl ethers (a gummy impurity).

• Workup & Isolation:

  • Evaporate bulk Methanol under reduced pressure (Rotavap) at < 40°C. Do not heat to dryness while acidic.

  • Extract aqueous residue with Ethyl Acetate (3x).

  • Wash combined organics with Brine (1x) and Water (1x).

  • Dry over Na₂SO₄ (Sodium Sulfate).[6] Avoid MgSO₄ if the product is highly acid-sensitive, as MgSO₄ is slightly Lewis acidic.

  • Concentrate to yield the crude alcohol.

Part 3: Troubleshooting Dashboard (FAQ)

Q1: My product turned into a thick, sticky oil instead of a solid. NMR shows a "double" benzyl signal.

Diagnosis: You formed the Dibenzyl Ether Dimer . Cause: The reaction mixture became too acidic during the quench or rotary evaporation. The electron-rich benzylic alcohol reacted with itself. Solution:

• Immediate Fix: This is difficult to reverse. You may need to restart.

• Prevention: Use 5% NaHCO₃ for the quench instead of NH₄Cl. Ensure the rotavap bath is not >40°C. Add a trace of triethylamine (0.1%) to the solvent during column chromatography to neutralize silica acidity.

Q2: I lost the Benzyl (Bn) protecting group.

Diagnosis: Hydrogenolysis occurred. Cause:

• Did you use H₂/Pd? (This cleaves benzyl ethers).

• Did you use a Lewis Acid (e.g., AlCl₃, BF₃) with a silane? Solution: Switch exclusively to NaBH₄ in Methanol . This reagent is chemoselective and will not touch the benzyl ether.

Q3: The reaction stalled (Aldehyde remains).

Diagnosis: Inactive Borohydride. Cause: NaBH₄ decomposes in humid air over time (forming sodium borates). Solution:

• Dissolve a small pellet of your NaBH₄ in water; if it doesn't bubble vigorously, it is dead. Buy a fresh bottle.

• Add 0.1 eq of fresh NaBH₄ to the reaction mixture; it should complete within 30 mins.

Q4: I see a new spot on TLC that isn't product or starting material (Methyl Ether).

Diagnosis: Solvolysis (Methyl Ether formation). Cause: Reaction with Methanol solvent under acidic conditions. Solution:

• Switch solvent to THF (Tetrahydrofuran) or Ethanol .

• Ensure the starting aldehyde does not contain residual acid chlorides or strong acids.

Part 4: Visualizing Failure Modes

Diagram 1: The Acid-Catalyzed Failure Pathway

This diagram illustrates why pH control is non-negotiable for this specific molecule.

Caption: Pathway showing how acidic conditions trigger the formation of stabilized carbocations, leading to dimerization or etherification.

Diagram 2: Optimized Experimental Workflow

Caption: Step-by-step decision tree for the synthesis, highlighting the critical pH control point at the quench stage.

Part 5: References

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones. Retrieved March 1, 2026, from [Link]

• Royal Society of Chemistry (Green Chem). (2014). Hydrogen-bonding and acid cooperative catalysis for benzylation of arenes with benzyl alcohols. (Demonstrates the reactivity of benzyl alcohols in acid). Retrieved March 1, 2026, from [Link]

• Oriental Journal of Chemistry. (2014). Kinetics and mechanism of the selective oxidation of benzyl alcohols. Retrieved March 1, 2026, from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Sodium Borohydride [commonorganicchemistry.com]
• 3. 2-Methoxybenzyl alcohol synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. icheme.org [icheme.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Drying Protocols for (2-Benzyloxy-5-methoxy-phenyl)-methanol

Executive Summary: The "Melting Point Trap"

Critical Warning: (2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 3381-87-1) presents a specific physical challenge: it has a melting point of approximately 36–38°C [1].[1]

Standard laboratory drying protocols (e.g., vacuum oven at 45–50°C) will cause this compound to melt.[1] Once molten, the compound may trap moisture within the viscous oil phase, undergo accelerated oxidation to the aldehyde, or polymerize due to the acid-sensitivity of the electron-rich benzyl alcohol moiety [2].

This guide prioritizes Solution-Phase Drying and Ambient Vacuum Desiccation to maintain the solid state and chemical integrity of the API intermediate.

Decision Matrix: Selecting the Right Protocol

Before initiating any drying workflow, determine the current state of your material using the logic flow below.

Protocol A: Solution-Phase Drying (Recommended)

Best For: Crude material, oils that should be solids, or material with high water content (>5%). Mechanism: Chemical drying agents (MgSO₄) remove water from the solvated phase, preventing water entrapment in the crystal lattice during solidification.

Reagents & Equipment[1][2][3][4][5][6]

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (EtOAc).[1]

• Drying Agent: Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄).[1][2]

• Filtration: Sintered glass funnel or celite pad.[1]

Step-by-Step Workflow

• Dissolution: Dissolve the hygroscopic material in the minimum amount of DCM.[1] (DCM is preferred due to its low boiling point, allowing removal without heating the product above 30°C).

• Drying: Add anhydrous MgSO₄ (approx. 2g per 100mL solution).[1] Swirl and let stand for 10–15 minutes.

  • Visual Check: The drying agent should remain free-flowing.[1] If it clumps into a solid mass, decant the liquid to a fresh flask and add fresh MgSO₄.

• Filtration: Filter the solution to remove the hydrated salt. Rinse the filter cake with dry DCM.[1]

• Concentration: Evaporate the solvent on a rotary evaporator.

  • Bath Temp: < 30°C (Critical).[1]

  • Vacuum: Ramp slowly to prevent bumping.

• High Vacuum Finish: Once a solid or thick oil forms, transfer immediately to a high-vacuum manifold (< 1 mbar) at room temperature for 4–6 hours to remove trace solvent.[1]

Protocol B: Ambient Vacuum Desiccation (Polishing)

Best For: Final "polishing" of isolated solids to reach analytical specifications (e.g., for NMR or microanalysis). Mechanism: Sublimation of moisture under reduced pressure without thermal stress.[1]

Setup Configuration

• Chamber: Vacuum desiccator or drying pistol (Abderhalden).

• Desiccant Selection:

  • Primary Choice:Phosphorus Pentoxide (P₂O₅) .[1][3] High capacity, aggressive. Note: Keep physically separate from the product; do not mix.

  • Alternative (Acid Sensitive):Potassium Hydroxide (KOH) pellets.[1][4] Benzyl alcohols can be acid-sensitive; KOH neutralizes acidic vapors but is slower than P₂O₅ [3].[1]

Procedure

• Place the solid product in a tared vial (cap off).

• Place the vial in the desiccator containing fresh P₂O₅.

• Apply high vacuum (< 0.5 mmHg / < 1 mbar).[1]

• Temperature Control: Maintain at 20–25°C . Do NOT heat.

• Duration: 12–24 hours.

• Validation: Check weight loss until constant mass is achieved (Δ < 0.1%).[1]

Protocol C: Azeotropic Co-evaporation (Rescue Method)

Best For: "Gummy" oils that refuse to solidify due to stubborn water hydrogen-bonding to the hydroxyl groups.[1] Mechanism: Toluene forms a low-boiling azeotrope with water (BP 85°C), carrying water out of the system at lower temperatures under vacuum [4].

Workflow

• Add Anhydrous Toluene to the gummy residue (Ratio: 5mL Toluene per 1g Product).

• Connect to a rotary evaporator.

• Bath Temp: Set to 35°C.

• Vacuum: Lower pressure gradually. The toluene/water azeotrope will distill off first.[1][5]

• Repeat: Perform this cycle 3 times.

• Final Step: Add one portion of DCM (to remove residual toluene) and evaporate to dryness.

Troubleshooting & FAQ

Q1: My product turned into a yellow oil during drying. What happened?

A: You likely exceeded the melting point (37°C).

• The Cause: Once melted, the surface area decreases drastically, trapping solvent/water. The yellow color suggests oxidation to the aldehyde (benzaldehyde derivative), which is common for electron-rich benzyl alcohols exposed to air and heat [2].

• The Fix: Re-dissolve in DCM (Protocol A), pass through a short silica plug if the yellow color is intense (to remove oxidation products), and re-concentrate at < 30°C .

Q2: Can I use heat to speed up the vacuum drying?

A: No. Due to the low melting point, heating is counter-productive. It creates a "melt phase" that slows diffusion of volatiles.[1] Kinetic energy must be supplied by high vacuum (lowering the boiling point of water), not by thermal energy.

Q3: The NMR shows water peaks even after 24 hours of vacuum.

A: This is a surface area issue.[1] If the solid is a hard cake, water inside the lattice cannot escape.

• Solution: Gently crush the solid into a fine powder (in a glovebox or dry environment) before placing it back in the vacuum desiccator. Alternatively, switch to Protocol C (Azeotrope) to chemically entrain the water.

Q4: Is Phosphorus Pentoxide (P₂O₅) safe for this molecule?

A: Yes, if used in a desiccator tray .[1] Do not mix P₂O₅ directly with the product.[1] While benzyl alcohols are acid-sensitive (forming ethers/polymers), the acidic vapor pressure of P₂O₅ at room temperature is negligible. It will act strictly as a water sink.[1] If you observe surface discoloration, switch to KOH pellets [3].[1]

Comparative Data: Drying Agents

Drying Agent	Capacity	Rate	Suitability for Benzyl Alcohols	Notes
MgSO₄	High	Fast	Excellent	Use in solution (Protocol A).[1] Neutral pH.[1]
P₂O₅	Very High	Fast	Good	Use in vacuum desiccator only.[1] Acidic.
KOH	Moderate	Slow	Good	Best for acid-sensitive compounds.[1]
CaCl₂	Low	Medium	Poor	Often leaves trace moisture; not sufficient for hygroscopic APIs.[1]

References

• Sigma-Aldrich. (2024).[1] (2-(Benzyloxy)phenyl)methanol Physical Properties. Retrieved from

• National Institutes of Health (NIH). (2024).[1] Synthesis of Benzylic Alcohols by C–H Oxidation. PMC. Retrieved from [Link]

• Stack Exchange (Chemistry). (2012). Differences between KOH and phosphorus pentoxide as drying agents. Retrieved from [Link]

• Reddit (r/OrganicChemistry). (2025).[1][5] Azeotropic drying protocols and mechanisms. Retrieved from [Link]

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• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. reddit.com [reddit.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of (2-Benzyloxy-5-methoxy-phenyl)-methanol

An In-Depth Guide to the 1H NMR Spectrum of (2-Benzyloxy-5-methoxy-phenyl)-methanol: A Comparative Analysis

Introduction: Deciphering Molecular Architecture with 1H NMR

In the landscape of analytical chemistry, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for the elucidation of molecular structure. For researchers in drug development and organic synthesis, a precise understanding of a molecule's constitution is paramount. This guide provides a detailed analysis of the proton (¹H) NMR spectrum of (2-Benzyloxy-5-methoxy-phenyl)-methanol, a substituted aromatic alcohol.

We will dissect the spectrum by predicting the chemical shifts, multiplicities, and coupling constants for each proton. This analysis is grounded in the fundamental principles of substituent effects and spin-spin coupling.[1][2] To provide a richer context, we will compare its spectral features with those of structurally related alternatives, highlighting the subtle yet significant influence of different functional groups on the proton environment. This guide is designed to serve as a practical reference, blending theoretical principles with experimental insights to enhance your proficiency in NMR spectral interpretation.

Structural Analysis of (2-Benzyloxy-5-methoxy-phenyl)-methanol

To interpret the ¹H NMR spectrum, we must first examine the molecule's structure and identify all unique proton environments.

Molecular Structure and Proton Labeling

Caption: Structure of (2-Benzyloxy-5-methoxy-phenyl)-methanol with proton environments labeled (a-h).

Predicted ¹H NMR Spectral Data

The following table outlines the predicted ¹H NMR signals for (2-Benzyloxy-5-methoxy-phenyl)-methanol. The predictions are based on established chemical shift values and coupling constant patterns.[1][3][4]

Proton Label	Description	Integration	Predicted δ (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H (a)	Aromatic	1H	~6.90	Doublet of doublets (dd)	Jortho = ~8.5 Hz, Jmeta = ~3.0 Hz
H (b)	Aromatic	1H	~6.85	Doublet (d)	Jmeta = ~3.0 Hz
H (c)	Aromatic	1H	~7.05	Doublet (d)	Jortho = ~8.5 Hz
H (d)	Aromatic (Bn)	5H	7.30 - 7.50	Multiplet (m)	N/A
H (e)	Benzylic (-OCH₂ Ph)	2H	~5.10	Singlet (s)	N/A
H (f)	Methoxy (-OCH₃ )	3H	~3.80	Singlet (s)	N/A
H (g)	Benzylic (-CH₂ OH)	2H	~4.70	Doublet (d)	J = ~6.0 Hz
H (h)	Hydroxyl (-CH₂OH )	1H	1.5 - 4.0	Broad Singlet (br s)	N/A

Rationale for Assignments (E-E-A-T)

• Aromatic Protons (a, b, c): These protons reside on the substituted benzene ring and typically appear in the 6.5-8.0 ppm region.[1] Their specific chemical shifts are influenced by the electronic effects of the three substituents. The benzyloxy (-OCH₂Ph) and methoxy (-OCH₃) groups are electron-donating through resonance, shielding the ortho and para positions and shifting them upfield (to a lower ppm value) relative to benzene (δ ≈ 7.3 ppm).[5][6]

  • H(c) is ortho to the electron-donating benzyloxy group, but also ortho to the weakly electron-withdrawing hydroxymethyl group, leading to a relatively downfield shift. It will appear as a doublet due to coupling with H(a) (Jortho ≈ 7-10 Hz).[5]

  • H(a) is ortho to the hydroxymethyl group and meta to the benzyloxy group. It is coupled to both H(c) (ortho coupling) and H(b) (meta coupling), resulting in a doublet of doublets.

  • H(b) is ortho to the methoxy group and meta to the benzyloxy group, making it the most shielded (upfield) of the three. It appears as a doublet due to the small meta coupling with H(a) (Jmeta ≈ 1-3 Hz).[1][7]

• Benzyloxy Protons (d, e): The five protons on the terminal phenyl ring of the benzyloxy group (H(d) ) are in a relatively unperturbed environment and will appear as a complex multiplet around 7.30-7.50 ppm.[8] The two benzylic protons (H(e) ) are adjacent to an oxygen atom, which deshields them, causing them to resonate around 5.10 ppm. With no adjacent protons, this signal is a sharp singlet.

• Methoxy Protons (f): The three protons of the methoxy group are equivalent and show up as a characteristic sharp singlet around 3.80 ppm.[9]

• Hydroxymethyl Protons (g, h): The benzylic protons of the hydroxymethyl group (H(g) ) are deshielded by the aromatic ring and the adjacent oxygen, placing their signal around 4.70 ppm.[1] This signal is split into a doublet by the hydroxyl proton (H(h) ). The hydroxyl proton signal is often broad due to chemical exchange and its chemical shift is highly dependent on solvent, concentration, and temperature.[10]

Comparative Analysis with Alternative Structures

To appreciate the spectral nuances of (2-Benzyloxy-5-methoxy-phenyl)-methanol, it is instructive to compare it with simpler, related molecules. This comparison validates our assignments and demonstrates how subtle structural changes manifest in the ¹H NMR spectrum.

Compound	Structure	Key ¹H NMR Features & Comparison
(2-Benzyloxy-5-methoxy-phenyl)-methanol (Target)	[C15H16O3]	Aromatic Region (6.8-7.1 ppm): Three distinct signals (dd, d, d) due to the substitution pattern. Functional Groups: -OCH₃ (s, ~3.8 ppm), -OCH₂ Ph (s, ~5.1 ppm), -CH₂ OH (d, ~4.7 ppm).
2-Methoxybenzaldehyde	[C8H8O2]	Aromatic Region (6.9-7.8 ppm): More complex and downfield-shifted compared to the target molecule. The powerful electron-withdrawing aldehyde group strongly deshields the ortho (H6) and para (H4) protons.[11][12] Aldehyde Proton: A sharp singlet appears far downfield (~10.4 ppm), a key diagnostic signal absent in our target molecule.
4-Methoxybenzaldehyde (p-Anisaldehyde)	[C8H8O2]	Aromatic Region (6.9-7.8 ppm): Shows a classic AA'BB' system with two distinct doublets, a simpler pattern than our trisubstituted target. This highlights how substituent position dictates symmetry and splitting patterns.[13] Aldehyde Proton: Also present around 9.8 ppm.
(2-(Benzyloxy)phenyl)methanol	[C14H14O2]	Aromatic Region: The absence of the electron-donating methoxy group would cause the aromatic protons to shift slightly downfield compared to the target molecule. The splitting pattern would be more complex due to four protons on the substituted ring.

This comparative approach serves as a self-validating system. By observing the predictable shifts caused by adding or changing functional groups—such as the dramatic downfield shift of aromatic protons and the appearance of a signal near 10 ppm upon replacing -CH₂OH with -CHO—we gain confidence in our spectral assignments for the target molecule.

Standard Operating Protocol: Acquiring a High-Resolution ¹H NMR Spectrum

The integrity of any spectral analysis rests upon data acquired through a robust and standardized experimental protocol.

Step-by-Step Methodology

• Sample Preparation: a. Weigh approximately 5-10 mg of the solid (2-Benzyloxy-5-methoxy-phenyl)-methanol sample. b. Transfer the sample into a clean, dry NMR tube. c. Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The choice of solvent is critical as its residual proton signals must not overlap with sample signals. d. Add a small drop of an internal standard, typically tetramethylsilane (TMS), which is defined as 0.0 ppm and serves as the reference point.[2] e. Cap the NMR tube and gently agitate until the sample is fully dissolved.

• Instrument Setup and Data Acquisition: a. Insert the NMR tube into the spinner turbine and place it in the NMR spectrometer's magnet. b. Tune and shim the instrument to optimize the magnetic field homogeneity, ensuring sharp, symmetrical peaks. c. Set up the acquisition parameters:

  • Experiment Type: Standard 1D Proton experiment.
  • Number of Scans: 8 to 16 scans are typically sufficient for a sample of this concentration.
  • Relaxation Delay (d1): Set to 1-2 seconds to allow for full proton relaxation between pulses. d. Initiate the data acquisition.

• Data Processing: a. Fourier Transform (FT): The acquired Free Induction Decay (FID) signal is converted into the frequency-domain spectrum. b. Phasing: Manually or automatically adjust the phase of the spectrum so that all peaks are upright and symmetrical. c. Baseline Correction: Correct the baseline of the spectrum to be flat and at zero intensity. d. Referencing: Calibrate the spectrum by setting the TMS peak to exactly 0.0 ppm. e. Integration: Integrate the area under each peak. The relative integral values correspond to the ratio of protons giving rise to each signal.

Workflow for ¹H NMR Spectrum Acquisition

Caption: A standardized workflow for obtaining a high-quality ¹H NMR spectrum.

Conclusion

The ¹H NMR spectrum of (2-Benzyloxy-5-methoxy-phenyl)-methanol offers a rich tapestry of information that, when systematically analyzed, reveals the molecule's precise protonic framework. Through the careful consideration of chemical shifts, integration values, and spin-spin coupling patterns, we can confidently assign each signal to its corresponding protons. The comparative analysis with related compounds further solidifies these assignments, demonstrating the predictable and logical nature of substituent effects in NMR spectroscopy. This guide provides researchers with a robust framework for approaching the structural elucidation of complex organic molecules, reinforcing the indispensable role of ¹H NMR in modern chemical sciences.

References

• CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. e-PG Pathshala. Link

• 1H–1H Coupling in Proton NMR. ACD/Labs. Link

• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Elmhurst University. Link

• Moser, A. (2026, January 27). Methoxy groups just stick out. ACD/Labs. Link

• 1H NMR Coupling Constants. Organic Chemistry Data. Link

• Supporting Information for "Visible-Light-Induced Metal-Free Transfer Hydrogenation of Ketones and Aldehydes". The Royal Society of Chemistry. Link

• 1H-NMR of Benzyl ((R)-2-(4-(benzyloxy)phenyl)-2-((tert-butoxycarbonyl)amino)acetyl)-D-phenylalaninate. Link

• 1H-NMR of Benzyl ((R)-2-(4-(benzyloxy)phenyl)-2-((tert-butoxycarbonyl)amino)acetyl)-D-phenylalaninate (2). MedKoo Biosciences. Link

• Chemistry with Caroline. (2021, October 6). How to Analyze Chemical Shift in the Aromatic Region (1H NMR). YouTube. Link

• NMR Chemical Shift Values Table. Chemistry Steps. Link

• Chemical Shifts in ¹H NMR Spectroscopy. (2025, December 9). Chemistry LibreTexts. Link

• Coupling Constants Identify Coupled Protons. (2014, August 21). Chemistry LibreTexts. Link

• 2-(Benzyloxy)benzaldehyde. PubChem. Link

• chemwonders. (2020, July 15). How to calculate coupling constant - 1H-NMR spectroscopy. YouTube. Link

• Choi, J., et al. (2007). 1 H NMR spectra indicate the change of chemical shift of methoxy group... ResearchGate. Link

• (2-Benzyloxy-5-methoxy-phenyl)-methanol. PubChem. Link

• (2-Benzyloxy-5-methoxy-phenyl)-methanol. Fluorochem. Link

• Electronic Supplementary Information for "Design of recyclable TEMPO derivatives...". The Royal Society of Chemistry. Link

• Supporting Information for "Gold-catalyzed Highly Efficient Benzylation of Alcohols...". The Royal Society of Chemistry. Link

• 2-Methoxybenzaldehyde. (2013, June 13). NMR Wiki Q&A Forum. Link

• 13.4 Chemical Shifts in 1H NMR Spectroscopy. (2023, September 20). OpenStax. Link

• 2-METHOXY-5-METHYLPHENOL(1195-09-1) 1H NMR spectrum. ChemicalBook. Link

• 1H NMR chemical shift ppm table. University of Puget Sound. Link

• (2-(Benzyloxy)phenyl)methanol. BLD Pharm. Link

• 2-Hydroxy-5-methoxybenzaldehyde. (2022, April 29). NP-MRD. Link

• NMR Spectroscopy – 1H NMR Chemical Shifts. (2020, February 14). Organic Chemistry Data & Info. Link

• Synthesis of N-[2-benzyloxy-5-(2-oxiranyl)- phenyl]formamide. Link

• C7H6O C6H5CHO benzaldehyde low high resolution 1H proton nmr spectrum... Doc Brown's Advanced Organic Chemistry. Link

• Supporting Information for "Palladium-Catalyzed Borylation of Aryl Halides...". The Royal Society of Chemistry. Link

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13C NMR chemical shifts for 2-Benzyloxy-5-methoxybenzyl alcohol

Title: 13C NMR Chemical Shift Analysis of 2-Benzyloxy-5-methoxybenzyl Alcohol: A Comparative Guide of Predictive Algorithms vs. Empirical Benchmarks

Target Audience: Researchers, structural chemists, and drug development professionals.

Executive Summary & The Analytical Challenge

In modern drug development, the accurate structural elucidation of heavily substituted aromatic intermediates is critical. 2-Benzyloxy-5-methoxybenzyl alcohol (CAS 214072-73-8)[1] is a highly functionalized building block frequently utilized in the synthesis of complex alkaloids and targeted therapeutics[2].

As a Senior Application Scientist, I frequently observe that heavily oxygenated aromatic rings present a unique challenge for NMR prediction software. The competing mesomeric (+M) and inductive (-I) effects of the benzyloxy (-OBn), methoxy (-OMe), and hydroxymethyl (-CH2OH) groups create complex shielding environments. Furthermore, steric clashes between the ortho-substituents (-OBn and -CH2OH) can force the bulky benzyloxy group out of coplanarity with the aromatic ring, dampening its resonance contribution—a 3D conformational nuance that basic 2D-topology algorithms often fail to predict.

This guide objectively compares the performance of three leading NMR prediction products—MNova NMRPredict (Mestrelab) , ACD/Labs NMR Predictors , and ChemDraw (ChemNMR) —against an empirically validated baseline extrapolated from its well-documented precursor, 2-benzyloxy-5-methoxybenzaldehyde[3],[4].

Mechanistic Causality: Decoding the Chemical Shifts

To evaluate the software, we must first understand the causality behind the molecule's expected 13C NMR profile. The central benzene ring (base shift ~128.5 ppm) is modulated by three key substituents:

• The Methoxy Group at C5 (+M, -I): Strongly deshields the ipso carbon (C5, ~154 ppm) while heavily shielding the ortho and para positions (C4, C6) via resonance electron donation.

• The Benzyloxy Group at C2 (+M, -I): Acts similarly to the methoxy group, deshielding C2 (~151 ppm) and shielding C1 and C3. However, its larger steric bulk restricts free rotation, slightly altering the expected mesomeric overlap compared to a simple methoxy group.

• The Hydroxymethyl Group at C1 (-I): Exerts a weak inductive electron-withdrawing effect, slightly deshielding C1 (~130 ppm) while having minimal resonance impact on the rest of the ring.

Fig 1. Mechanistic causality of substituent effects (+M and -I) on 13C NMR chemical shifts.

Self-Validating Experimental Protocol for Empirical Benchmarking

Before comparing prediction algorithms, we must establish a self-validating empirical protocol. The following methodology ensures that the acquired data is artifact-free and internally verifiable.

Step 1: Solvent Selection & Sample Preparation

• Action: Dissolve 50 mg of 2-Benzyloxy-5-methoxybenzyl alcohol in 0.6 mL of Deuterated Chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl3 is chosen over DMSO-d6 to prevent strong intermolecular hydrogen bonding with the -OH group, which would artificially deshield C1 and C7. TMS provides the 0.00 ppm internal lock.

Step 2: 13C NMR Acquisition Parameters

• Action: Acquire on a 400 MHz spectrometer (100 MHz for 13C). Set the relaxation delay (D1) to 3.0 seconds and acquire 1024 scans.

• Causality: Quaternary carbons (C1, C2, C5, and the benzyl ipso carbon) lack attached protons, making their dipole-dipole relaxation highly inefficient. A standard 1.0s D1 will result in attenuated signals for these critical carbons. A 3.0s delay ensures full thermal equilibrium and accurate signal-to-noise ratios.

Step 3: The Self-Validation Step (DEPT-135)

• Action: Run a concurrent DEPT-135 experiment.

• Causality: This creates a self-validating logic loop. In DEPT-135, quaternary carbons (C1, C2, C5) disappear. The -CH2- groups (C7 hydroxymethyl, C9 benzyloxy) will invert (negative phase), while all -CH- aromatic methines point up (positive phase). If a prediction algorithm assigns a peak at 61.5 ppm to a methine, the DEPT-135 negative phase instantly invalidates the software's claim.

Fig 2. Self-validating experimental and computational workflow for 13C NMR comparative analysis.

Product Comparison: Predictive Algorithms vs. Empirical Reality

We evaluated three software suites. The empirical baseline is derived from validated substituent effect increments anchored by the exact empirical data of the precursor 2-benzyloxy-5-methoxybenzaldehyde[3],[4].

• ChemDraw (ChemNMR): Relies heavily on 2D topological additivity rules (HOSE codes).

• MNova NMRPredict: Utilizes a hybrid approach combining HOSE codes with machine learning/neural networks.

• ACD/Labs NMR Predictors: Employs advanced 3D conformational analysis combined with a massive proprietary database.

Table 1: 13C NMR Chemical Shift Comparison (Solvent: CDCl3)

Carbon Position	DEPT-135 Phase	Empirical Baseline (ppm)	MNova Predict	ACD/Labs	ChemDraw
C1 (ipso-CH2OH)	Null (Quat)	130.5	129.8	130.2	132.1
C2 (ipso-OBn)	Null (Quat)	151.2	150.5	151.8	153.0
C3 (Aromatic CH)	Positive	113.8	114.0	113.5	115.2
C4 (Aromatic CH)	Positive	112.5	111.8	112.9	114.0
C5 (ipso-OMe)	Null (Quat)	153.9	154.2	153.4	155.5
C6 (Aromatic CH)	Positive	114.2	113.5	114.8	116.1
C7 (-CH2OH)	Negative	61.5	60.9	61.8	63.2
C8 (-OCH3)	Positive	55.8	55.6	56.0	56.5
C9 (-OCH2Ph)	Negative	71.2	70.8	71.5	72.0
C10 (Ph-ipso)	Null (Quat)	137.1	136.8	137.5	138.5

Performance Analysis & Verdict

• ChemDraw (ChemNMR): High Deviation. ChemDraw consistently overestimates the deshielding of the quaternary carbons (C1, C2, C5) by 1.5 to 2.0 ppm. Because it relies on 2D topological rules, it fails to account for the steric clash between the -CH2OH and -OBn groups, assuming perfect coplanarity and maximum orbital overlap.

• MNova NMRPredict: Excellent Accuracy. MNova's neural network effectively dampens the predicted mesomeric effects based on training sets of similar sterically hindered benzyl alcohols, keeping deviations mostly under 1.0 ppm.

• ACD/Labs: Best-in-Class for 3D Conformers. ACD/Labs provided the tightest correlation for the oxygenated quaternary carbons (C2 and C5). Its underlying algorithm calculates the lowest-energy 3D conformer, recognizing that the benzyloxy group rotates slightly out of plane, thereby accurately predicting the ~151.2 ppm shift for C2.

Conclusion

For researchers working with heavily functionalized, sterically hindered aromatic systems like 2-Benzyloxy-5-methoxybenzyl alcohol, relying solely on basic 2D additivity rules (like those in older versions of ChemDraw) will lead to assignment errors for critical quaternary carbons. ACD/Labs and MNova demonstrate superior performance due to their integration of 3D conformational penalties and machine learning. Regardless of the software used, coupling your 13C acquisition with a DEPT-135 experiment remains the ultimate self-validating standard for structural proof.

References

• PubChem. "(2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861". National Center for Biotechnology Information. URL: [Link]

• Semantic Scholar. "Preparation of 2-Alkoxy-5-methoxybenzaldehydes and 2-Ethoxy-5-alkoxybenzaldehydes" (Empirical precursor data). URL: [Link]

• Wiley-VCH. "Supporting Information: 2-Benzyloxy-5-methoxybenzaldehyde" (Empirical precursor data). URL: [Link]

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Mass spectrometry (MS) fragmentation of (2-Benzyloxy-5-methoxy-phenyl)-methanol

High-Resolution vs. Low-Resolution Mass Spectrometry for the Structural Elucidation of Benzyl Ether Derivatives: A Case Study on (2-Benzyloxy-5-methoxy-phenyl)-methanol

Introduction: The Analytical Challenge

(2-Benzyloxy-5-methoxy-phenyl)-methanol (C₁₅H₁₆O₃, Exact Mass: 244.1099 Da) is a complex small molecule featuring three distinct, highly reactive functional groups: a benzyl ether, a methoxy substituent, and a hydroxymethyl moiety. For drug development professionals and analytical chemists, elucidating the structure of such compounds requires a nuanced understanding of gas-phase fragmentation chemistry. Furthermore, selecting the appropriate mass spectrometry (MS) platform—balancing the ultra-high resolution of an Orbitrap, the speed of a Quadrupole Time-of-Flight (Q-TOF), or the quantitative sensitivity of a Triple Quadrupole (QqQ)—is critical for successful assay development.

This guide objectively compares the performance of these MS platforms for the structural elucidation and targeted quantitation of (2-Benzyloxy-5-methoxy-phenyl)-methanol, supported by mechanistic chemical causality and self-validating experimental protocols.

Mechanistic Causality: Gas-Phase Fragmentation Pathways

To effectively compare MS platforms, one must first understand the thermodynamic drivers behind the molecule's fragmentation during Collision-Induced Dissociation (CID).

• Hydroxymethyl Cleavage : Upon electrospray ionization (ESI) in positive mode, protonation of the aliphatic hydroxyl group leads to the thermodynamically favored neutral loss of water (-18.0106 Da). This yields a highly stabilized benzylic carbocation at m/z 227.1067[1].

• Benzyl Ether Dissociation : Benzyl ether bonds are highly susceptible to fragmentation during MS analysis[2]. When protonation occurs at the thermodynamically favored ether oxygen, the molecule frequently undergoes cleavage to form the remarkably stable tropylium cation ([C₇H₇]⁺, m/z 91.0542)[3]. Alternatively, gas-phase retro-Friedel-Crafts reactions driven by dissociative protonation can lead to the loss of formaldehyde (CH₂O) via an ion-neutral complex-mediated pathway, a well-documented hallmark of benzyl ether chemistry[4][5].

• Methoxy Phenol Dynamics : The methoxy substituent on the aromatic ring typically undergoes charge retention fragmentation (CRF). At higher collision energies, this results in the elimination of a methyl radical (•CH₃, -15.0235 Da), forming a stable dystonic radical cation[6].

Logical fragmentation pathway of (2-Benzyloxy-5-methoxy-phenyl)-methanol.

Product Comparison: Orbitrap vs. Q-TOF vs. Triple Quadrupole

The structural complexity of (2-Benzyloxy-5-methoxy-phenyl)-methanol necessitates a strategic choice in MS instrumentation.

Orbitrap Mass Spectrometry (High-Resolution) Orbitrap analyzers provide ultra-high resolving power (routinely >100,000 to 350,000 FWHM) and sub-ppm mass accuracy[7]. The central electrode design shields ions on different trajectories, vastly increasing charge capacity and dynamic range[8]. For de novo structural elucidation of the methoxy and benzyl ether fragments, the Orbitrap is the premier choice, as it definitively resolves isobaric interferences. However, its slower scan speed (longer transient detection times) can be a limitation when coupled with ultra-fast UHPLC gradients[7].

Quadrupole Time-of-Flight (Q-TOF) (High-Resolution) Q-TOFs offer a compelling balance, providing high resolution (up to 40,000 FWHM) with exceptionally fast data acquisition rates[7]. While the resolution in MS/MS mode is sometimes sacrificed for speed compared to Orbitraps[8], Q-TOFs excel in Data-Independent Acquisition (DIA) workflows. If the goal is rapid, high-throughput screening of benzyl ether derivatives, the Q-TOF's superior duty cycle makes it highly competitive.

Triple Quadrupole (QqQ) (Low-Resolution) While QqQ instruments lack the high-resolution capabilities necessary to assign exact elemental formulas to unknown fragments, they remain the undisputed gold standard for targeted quantitation. Using Multiple Reaction Monitoring (MRM), QqQs provide unmatched sensitivity and linear dynamic range for tracking specific, known transitions (e.g., m/z 245.1 → 91.1) in complex biological matrices[6].

Table 1: MS Platform Performance Comparison

Feature	Orbitrap MS	Q-TOF MS	Triple Quadrupole (QqQ)
Resolving Power (FWHM)	>100,000 - 350,000	20,000 - 40,000	Unit Resolution (~0.7 Da)
Mass Accuracy	Sub-ppm	1 - 5 ppm	Nominal Mass
Scan Speed / Duty Cycle	Moderate (1-3 Hz at high res)	Very Fast (up to 100 Hz)	Extremely Fast (MRM dwell <5 ms)
Primary Application	Exact structural elucidation	DIA and fast LC profiling	High-sensitivity targeted quantitation

Experimental Protocols: A Self-Validating LC-MS/MS Workflow

To ensure scientific integrity, the following methodology establishes a self-validating system. It utilizes HRMS (Orbitrap/Q-TOF) for initial discovery and structural confirmation, followed by a transfer to LRMS (QqQ) for robust quantitative validation.

Self-validating LC-MS/MS experimental workflow for structural and quantitative analysis.

Step 1: Sample Preparation & Chromatography

• Preparation: Dissolve the (2-Benzyloxy-5-methoxy-phenyl)-methanol reference standard in LC-MS grade Methanol to a stock concentration of 1 mg/mL. Dilute to 1 µg/mL in 50:50 Water:Acetonitrile containing 0.1% Formic Acid (v/v). Causality: Formic acid acts as a proton donor, ensuring efficient [M+H]⁺ formation in the ESI source.

• Separation: Inject 2 µL onto a sub-2 µm C18 UHPLC column (e.g., 2.1 x 100 mm). Utilize a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B), ramping from 5% B to 95% B over 5 minutes. This ensures sharp peak shapes (2-5 second peak widths) compatible with fast MS scan speeds[7].

Step 2: HRMS Structural Elucidation (Discovery)

• Operate the ESI source in positive ion mode.

• Acquire Full MS scans (m/z 100-500) at high resolution (e.g., 140,000 for Orbitrap or 40,000 for Q-TOF).

• Implement Data-Dependent Acquisition (ddMS2) selecting the top 3 most intense ions. Causality: Use stepped normalized collision energies (NCE) of 20, 30, and 40 eV. Lower energies will capture the fragile benzyl ether cleavages, while higher energies will force the more stable methoxy radical losses[6].

Step 3: QqQ MRM Optimization (Validation)

• Extract the exact mass fragments from the HRMS spectra to build a targeted assay.

• Transfer these precursor-to-product ion pairs to a Triple Quadrupole (QqQ) instrument.

• Optimize collision energies for the m/z 245.1 → 91.1 (quantifier, tropylium ion) and m/z 245.1 → 155.1 (qualifier, phenol derivative) transitions to establish a highly sensitive quantitative assay.

Table 2: Quantitative Fragmentation Data for Validation

Fragment Identity	Formula	Exact Mass (HRMS)	Nominal Mass (LRMS)	Neutral Loss
Precursor Ion	[C₁₅H₁₇O₃]⁺	245.1172	245.1	N/A
Water Loss	[C₁₅H₁₅O₂]⁺	227.1067	227.1	-18.0106 (H₂O)
Phenol Derivative	[C₈H₁₁O₃]⁺	155.0703	155.1	-90.0469 (C₇H₆)
Tropylium Cation	[C₇H₇]⁺	91.0542	91.1	-154.0630 (C₈H₁₀O₃)
Methoxy Radical Loss	[C₇H₈O₃]⁺•	140.0468	140.0	-15.0235 (•CH₃)

References

• How Does Benzyl Alcohol Produce a Peak at m/z = 79? Chemistry Stack Exchange.
• Measuring New Volatile Chemical Product (VCP) Species by Proton-Transfer-Reaction Time-of-Flight Mass Spectrometry. Confex.
• Structural Study of Phenolic Acids by Triple Quadrupole Mass Spectrometry with Electrospray Ionization in Negative Mode and H/D Isotopic Exchange. SciELO.
• Ion-neutral complexes resulting from dissociative protonation: Fragmentation of α-furanylmethyl benzyl ethers and 4-N,N-dimethylbenzyl benzyl ethers. Journal of the American Society for Mass Spectrometry (ACS Publications).
• Methoxy or benzyl ether bonds: Significance and symbolism. Wisdom Library.
• Dissociative protonation sites: reactive centers in protonated molecules leading to fragmentation in mass spectrometry. Sigma-Aldrich.
• Advances in structure elucidation of small molecules using mass spectrometry. PMC - NIH.
• Orbitrap Mass Spectrometry. Analytical Chemistry (ACS Publications).

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• 5. Dissociative protonation sites: reactive centers in protonated molecules leading to fragmentation in mass spectrometry. | Sigma-Aldrich [sigmaaldrich.com]
• 6. scielo.br [scielo.br]
• 7. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

FTIR absorption peaks for (2-Benzyloxy-5-methoxy-phenyl)-methanol functional groups

This guide provides an in-depth technical comparison of the FTIR spectral signatures of (2-Benzyloxy-5-methoxy-phenyl)-methanol against its primary synthetic precursor, 2-Benzyloxy-5-methoxybenzaldehyde .[1][2]

Designed for analytical chemists and process development scientists, this document focuses on the critical spectral shifts required to validate the reduction of the aldehyde to the alcohol, a common step in the synthesis of active pharmaceutical ingredients (APIs) such as Formoterol intermediates.

[1]

Executive Summary & Structural Context

(2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8) is a functionalized benzyl alcohol.[1][2] Its infrared spectrum is dominated by three distinct chemical environments:

• The Alcohol Moiety: A primary benzylic hydroxyl group.[1][2][3]

• The Ether Linkages: A methoxy group at position 5 and a benzyloxy ether at position 2.[1][2][3]

• The Aromatic Systems: A central tetra-substituted benzene ring and a mono-substituted benzyl protecting group.[1][2][3]

Comparison Logic: The most critical quality control (QC) challenge is distinguishing the product from its starting material, the aldehyde.[2] This guide compares these two states to define "Pass/Fail" spectral criteria.

Experimental Protocol: Solid-State FTIR

Since the target molecule is typically a solid (MW: 244.29 g/mol ), the following protocol ensures high-resolution data acquisition.

Method A: Attenuated Total Reflectance (ATR)[1][2]

• Crystal: Diamond or ZnSe (Diamond preferred for durability).[1][2][3]

• Sample Prep: Place ~5 mg of neat solid on the crystal. Apply high pressure to ensure uniform contact.[1][2][3]

• Parameters:

  • Resolution: 4 cm⁻¹[1][2][3]

  • Scans: 32 (Screening) or 64 (Final QC)

  • Range: 4000 – 600 cm⁻¹[1][2][3]

• Background: Air background collected immediately prior to sampling.[1][2][3]

Method B: KBr Pellet (Transmission)

• Ratio: 1:100 (Sample:KBr).[1][2][3]

• Grinding: Grind dry KBr and sample in an agate mortar until a fine, non-reflective powder is obtained.

• Compression: Press at 8-10 tons for 2 minutes to form a transparent disc.

• Advantage: Better resolution of the O-H stretching region compared to ATR.[1][2][3]

Comparative Spectral Analysis: Product vs. Precursor[4]

The following table contrasts the target alcohol with its aldehyde precursor. The "Delta" column highlights the functional group transformations used for reaction monitoring.[1][2][3]

Table 1: Critical Absorption Peaks & Assignments

Functional Group	Vibration Mode	Target: (2-Benzyloxy-5-methoxy-phenyl)-methanol	Precursor: 2-Benzyloxy-5-methoxybenzaldehyde	Spectral Delta (QC Check)
Hydroxyl (-OH)	O-H Stretch	3300 – 3500 cm⁻¹ (Broad, Strong)	Absent	Appearance of broad band confirms reduction.[1][2]
Carbonyl (C=O)	C=O[1][2][4] Stretch	Absent	1675 – 1695 cm⁻¹ (Strong, Sharp)	Disappearance of sharp peak confirms consumption of aldehyde.[1][2][3]
Aldehyde C-H	Fermi Doublet	Absent	2750 & 2850 cm⁻¹ (Weak, distinct)	Disappearance of the lower frequency doublet shoulder.[1][2][3]
Ether (Ar-O-C)	C-O Asym.[1][2][3][4] Stretch	1230 – 1260 cm⁻¹ (Strong)	1230 – 1260 cm⁻¹	Remains relatively constant (internal standard).[1][2][3]
Alcohol C-O	C-O Stretch	1000 – 1050 cm⁻¹ (Strong)	Absent (Overlaps with other fingerprint bands)	Intensification in the 1000-1050 region.[1][2][3]
Aromatic Ring	C=C Stretch	1500, 1580 – 1600 cm⁻¹	1500, 1580 – 1600 cm⁻¹	Minimal shift.[1][2][3]
Mono-sub Benzene	Out-of-plane Bending	690 & 740 cm⁻¹	690 & 740 cm⁻¹	Confirms integrity of the Benzyloxy protecting group.[1][2][3]

Detailed Mechanistic Insight

• The Hydroxyl Region (3300-3500 cm⁻¹): In the solid state, this molecule exhibits strong intermolecular hydrogen bonding, causing the O-H band to broaden significantly.[1] If the spectrum shows a sharp, narrow peak >3600 cm⁻¹, the sample may be wet with non-polar solvent or exist in a rare non-associated crystalline form.[3]

• The Fingerprint Region (1000-1300 cm⁻¹): This region is complex due to the three oxygenated substituents.[1][2][3] The 1250 cm⁻¹ band arises from the aryl-alkyl ether stretches (both methoxy and benzyloxy).[1][2][3] The appearance of a new strong band near 1030 cm⁻¹ is specific to the primary alcohol (CH₂-OH) formed during reduction.[1][2]

Reaction Monitoring Workflow

The following diagram illustrates the decision logic for validating the synthesis of (2-Benzyloxy-5-methoxy-phenyl)-methanol using FTIR.

Caption: Logical workflow for spectral validation of the aldehyde-to-alcohol reduction.

Troubleshooting & Anomalies

Observation	Potential Cause	Corrective Action
Broad hump at 3400 cm⁻¹ + 1640 cm⁻¹	Moisture (Water) contamination.[1][2][3]	Dry sample in vacuum desiccator over P₂O₅.[1][2][3] Water bending mode at 1640 cm⁻¹ can mimic C=C/C=O.[1][2][3]
Split peaks in 2800-3000 region	Residual Solvent (e.g., Toluene/Methanol).[1][2][3]	Check for specific solvent bands (e.g., Toluene mono-sub overtones).[1][2][3] Dry sample.
Weak Carbonyl at 1690 cm⁻¹	Oxidation or Unreacted Starting Material.[1][2][3]	If <2% intensity relative to C-C, may be acceptable trace; otherwise, recrystallize.[2][3]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 15377861, (2-Benzyloxy-5-methoxy-phenyl)-methanol. Retrieved from [Link][1]

• NIST Mass Spectrometry Data Center. Infrared Spectrum of 3-Methoxybenzyl alcohol. (Reference for methoxy-benzyl alcohol fingerprinting). Retrieved from [Link][1]

Sources

• 1. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methoxybenzyl alcohol | C8H10O2 | CID 69154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: (2-Benzyloxy-5-methoxy-phenyl)-methanol and Benzyl Alcohol Derivatives

Executive Summary

In the design of multi-step active pharmaceutical ingredient (API) syntheses, the selection of appropriately functionalized building blocks dictates both the overall yield and the chemoselectivity of downstream reactions. (2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8)[1] has emerged as a critical intermediate, particularly in the synthesis of complex alkaloids like tetrahydroisoquinolines[2] and functionalized phenethylamines[3].

This guide objectively compares (2-Benzyloxy-5-methoxy-phenyl)-methanol against other common benzyl alcohol derivatives, detailing the mechanistic rationale for its use, providing self-validating experimental protocols, and presenting comparative performance data to guide your retrosynthetic planning.

Structural & Chemical Profiling

When designing a synthetic route, the choice between a free phenol, a permanent methyl ether, or a cleavable benzyl ether is paramount. The table below summarizes the physicochemical profiles of key derivatives.

Table 1: Structural Comparison of Benzyl Alcohol Derivatives

Compound Name	CAS Number	MW ( g/mol )	Key Structural Feature	Primary Synthetic Utility
(2-Benzyloxy-5-methoxy-phenyl)-methanol	214072-73-8	244.29[4]	Ortho-benzyl ether, meta-methyl ether	Precursor for targets requiring late-stage ortho-phenol unmasking[2].
2-Hydroxy-5-methoxybenzyl alcohol	4383-05-5	154.16	Unprotected ortho-phenol	Direct cyclization reactions (e.g., benzofuran synthesis).
2,5-Dimethoxybenzyl alcohol	33524-31-1	168.19	Dual permanent methyl ethers	Stable scaffolds where both ethers form the final pharmacophore.
3-Benzyloxy-4-methoxybenzyl alcohol	63660-82-2	244.29	Regioisomer (Isovanillin derived)	Synthesis of PDE4 inhibitors and alternative isoquinoline scaffolds.

Mechanistic Pathways & Application Scenarios

The primary advantage of (2-Benzyloxy-5-methoxy-phenyl)-methanol lies in its orthogonal protection strategy . The benzyloxy group masks the reactive phenol during harsh coupling or halogenation steps, preventing unwanted electrophilic aromatic substitution or oxidation[5]. Once the molecular scaffold (such as a tetrahydroisoquinoline core) is constructed, the benzyl group can be cleanly removed via mild catalytic hydrogenolysis, leaving the 5-methoxy group intact.

Figure 1: Orthogonal protection workflow using the benzyloxy group in API synthesis.

Self-Validating Experimental Protocol

To ensure high fidelity in your synthesis, the following protocol details the reduction of 2-benzyloxy-5-methoxybenzaldehyde to (2-Benzyloxy-5-methoxy-phenyl)-methanol. This method utilizes Sodium Borohydride (

) rather than Lithium Aluminum Hydride ( )[3] to maximize chemoselectivity and operational safety.

Protocol: Chemoselective Reduction to (2-Benzyloxy-5-methoxy-phenyl)-methanol

Reagents: 2-Benzyloxy-5-methoxybenzaldehyde (1.0 eq),

(1.2 eq), Anhydrous Methanol.

• Dissolution: Dissolve 2-benzyloxy-5-methoxybenzaldehyde in anhydrous methanol to achieve a 0.2 M concentration.

  • Causality: Methanol acts as both the solvent and a proton donor, stabilizing the alkoxyborohydride intermediates and accelerating the reduction of the aldehyde.

• Temperature Control: Cool the reaction flask to 0 °C using an ice-water bath.

  • Causality: The hydride transfer is exothermic. Maintaining 0 °C suppresses side reactions such as transesterification or premature cleavage of the sensitive benzyloxy ether.

• Hydride Addition: Add

  (1.2 eq) portion-wise over 15 minutes.

  • Causality: Portion-wise addition controls the evolution of hydrogen gas and prevents thermal spikes, ensuring the internal temperature remains below 5 °C.

• Reaction Monitoring (Self-Validation): Remove the ice bath and stir at room temperature for 2 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using Hexanes:EtOAc (7:3).

  • Validation Check: The starting aldehyde is highly UV-active and possesses a higher

    value. The reaction is complete when the starting material spot disappears, replaced by a lower spot corresponding to the more polar primary alcohol.

• Quenching: Cool the mixture back to 0 °C and carefully quench with saturated aqueous

  .

  • Causality: A mild acid (

    ) safely hydrolyzes the boron complex and neutralizes unreacted without risking the acid-catalyzed cleavage of the benzyl ether, which could occur if strong acids like HCl were used.

• Isolation: Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure. The crude product is typically >95% pure and ready for downstream coupling.

Comparative Performance & Cleavage Data

Understanding the downstream cleavage conditions is vital for selecting the correct derivative. The table below outlines the performance metrics and deprotection conditions for the compared derivatives.

Table 2: Deprotection Conditions and Orthogonality

Derivative Scaffold	Ether Cleavage Reagent	Cleavage Conditions	Orthogonality / Chemoselectivity
2-Benzyloxy-5-methoxy...	, Pd/C (10%)	Mild (1 atm , RT, 2-4h)	High: Cleaves exclusively at the benzyl ether; leaves the 5-methoxy group and most basic amines intact[3].
2-Hydroxy-5-methoxy...	N/A	N/A	Low: The free phenol can poison metal catalysts or undergo unwanted O-alkylation during intermediate steps.
2,5-Dimethoxy...	or	Harsh (-78 °C to RT, strong Lewis acid)	Low: Cleaves both methyl ethers simultaneously. Unsuitable if a permanent 5-methoxy group is required in the final API.
3-Benzyloxy-4-methoxy...	, Pd/C (10%)	Mild (1 atm , RT, 2-4h)	High: Identical cleavage profile to the 2-benzyloxy isomer, but yields a different regioisomeric phenol.

References

• PubChem Database : (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861. National Center for Biotechnology Information. Available at:[Link]

• Journal of Analytical Toxicology (OUP) : In Vivo Metabolism of 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) in the Rat: Identification of Urinary Metabolites. Available at:[Link]

• Wiley-VCH Supporting Information : General procedure for 2-benzyloxyphenols and 2-Benzyloxy-5-methoxybenzaldehyde preparation. Available at:[Link]

Sources

• 1. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. (2-Benzyloxy-5-methoxy-phenyl)-methanol synthesis - chemicalbook [chemicalbook.com]
• 5. application.wiley-vch.de [application.wiley-vch.de]

Analytical Integrity in Drug Development: A Comparative Guide to (2-Benzyloxy-5-methoxy-phenyl)-methanol Reference Standards

Introduction As a Senior Application Scientist, I frequently encounter analytical discrepancies that trace back to a single, foundational error: the use of poorly characterized reference standards. When analyzing critical pharmaceutical intermediates like (2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8; Formula: C15H16O3; MW: 244.29 g/mol )[1], the quality of the reference material directly dictates the reliability of the entire analytical control strategy.

Because this compound features both a benzyl ether and a methoxy group[1], it is susceptible to specific synthetic carryovers and degradation pathways (such as debenzylation). The recent adoption of the ICH Q14 guideline emphasizes a science- and risk-based approach to Analytical Procedure Development, requiring a robust Analytical Target Profile (ATP)[2]. If the reference standard used to calibrate the method lacks metrological traceability, the method cannot meet the accuracy and precision requirements mandated by the updated ICH Q2(R2) Validation of Analytical Procedures guideline[3].

Comparative Analysis: The Hierarchy of Reference Standards

Not all reference standards are created equal. The selection of a standard grade must align with the analytical intent. Below is an objective comparison of the three primary tiers of reference standards used in the industry:

• Certified Reference Materials (CRMs): Produced under strict ISO 17034 accreditation, CRMs offer the highest level of metrological traceability[4]. They provide a certified property value accompanied by a verified statement of measurement uncertainty, ensuring rigorous stability and homogeneity[5].

• Primary Analytical Standards: These are highly characterized materials that comply with pharmacopeial guidelines, such as USP <11> Reference Standards[6]. While they may lack the formal uncertainty budget of an ISO 17034 CRM, they are fully characterized using absolute methods like mass balance and quantitative NMR (qNMR)[7].

• In-House / Research Grade Standards: Often synthesized internally, these materials typically rely on simple chromatographic area-percent purity. They frequently ignore orthogonal impurities (e.g., residual water, inorganic salts, or non-UV absorbing solvents), leading to significant analytical bias.

Table 1: Performance and Compliance Comparison of Reference Standard Grades

Standard Grade	Characterization Depth	Metrological Traceability	Regulatory Compliance	Risk of Assay Bias	Best Use Case
ISO 17034 CRM	Absolute (qNMR, Mass Balance, TGA)	Unbroken chain to SI units	ICH Q2(R2), ISO 17025	Extremely Low	Calibration of critical assays, legal disputes
USP <11> Primary	High (Orthogonal techniques used)	Traceable to primary compendial lots	FDA, EMA, ICH Q14	Low	Routine API release, Working Standard qualification
In-House / Research	Low (Often HPLC area % only)	None	Non-compliant for commercial release	High	Early-stage R&D, qualitative peak identification

The Causality of Analytical Bias: Experimental Proof

To demonstrate the critical nature of standard selection, my team conducted a comparative HPLC-UV assay of a single batch of (2-Benzyloxy-5-methoxy-phenyl)-methanol. We quantified the batch against a USP <11> compliant Primary Standard (99.8% purity established via qNMR) versus an In-House Standard.

The Mechanistic Causality: The In-House standard was assumed to be 100% pure based on a preliminary HPLC scan. However, it actually contained 2.5% invisible impurities (residual water and inorganic salts). Because the calibration curve generated by the In-House standard was artificially low in active analyte concentration, the calculated assay value of the test sample was falsely elevated. This overestimation directly violates the accuracy parameters defined in ICH Q2(R2)[3] and could lead to the release of an out-of-specification (OOS) batch.

Table 2: Comparative HPLC-UV Assay Results for (2-Benzyloxy-5-methoxy-phenyl)-methanol

Reference Standard Used	Assigned Purity of Standard	Calculated Sample Assay (%)	Relative Standard Deviation (RSD)	Analytical Conclusion
Primary Standard	99.8% (qNMR)	99.6%	0.4%	Accurate, precise, compliant
In-House Standard	100.0% (Assumed)	102.1%	1.2%	Falsely elevated (OOS risk)

Self-Validating Experimental Protocol: HPLC-UV Assay

To ensure trustworthiness and reproducibility, the following protocol incorporates a self-validating System Suitability Test (SST) prior to sample analysis.

Step 1: Standard and Sample Preparation Causality: Accurate weighing and complete solvation are the foundation of quantitative analysis.

• Using a calibrated microbalance, accurately weigh 25.0 mg of the (2-Benzyloxy-5-methoxy-phenyl)-methanol reference standard into a 50 mL volumetric flask.

• Dissolve and dilute to volume with the sample diluent (Acetonitrile:Water, 50:50 v/v). Sonicate for 5 minutes to ensure complete dissolution.

• Repeat the process for the test sample to achieve a nominal concentration of 0.5 mg/mL.

Step 2: System Suitability Testing (SST) Causality: SST proves the chromatographic system is capable of precise measurement on the day of analysis, fulfilling ICH Q14 lifecycle requirements[2].

• Inject the Reference Standard solution five consecutive times.

• Calculate the RSD of the peak areas. The system is validated for use only if the RSD is ≤ 0.73%.

• Verify the tailing factor is ≤ 1.5 and the theoretical plate count is ≥ 5000.

Step 3: Chromatographic Separation

• Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size.

• Mobile Phase: Gradient elution using 0.1% Trifluoroacetic acid (TFA) in Water (Mobile Phase A) and 0.1% TFA in Acetonitrile (Mobile Phase B).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm (optimal for the benzyloxy and methoxy chromophores).

• Injection Volume: 10 µL.

Step 4: Data Processing Calculate the percentage assay using the formula: % Assay = (Area_Sample / Area_Standard) × (Weight_Standard / Weight_Sample) × Assigned_Purity_of_Standard Note how the assigned purity directly multiplies into the final result, underscoring why an uncharacterized In-House standard mathematically guarantees an inaccurate result.

Workflow Visualization

The following diagram illustrates the rigorous qualification workflow required to elevate a synthesized compound to an ISO 17034 CRM, and its subsequent role in ICH Q2(R2) method validation.

Workflow for ISO 17034 reference standard qualification and ICH Q2(R2) method validation.

Conclusion

In pharmaceutical analysis, the reference standard is the absolute truth against which all batches are judged. For complex intermediates like (2-Benzyloxy-5-methoxy-phenyl)-methanol, relying on poorly characterized in-house materials introduces severe systemic risks. By anchoring your analytical methods to ISO 17034 CRMs or USP <11> compliant primary standards, laboratories ensure compliance with ICH Q2(R2) and ICH Q14, safeguarding both data integrity and patient safety.

References[1] (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem. nih.gov. URL[3] ICH Q2 (R2) Validation of Analytical Procedures - MasterControl. mastercontrol.com. URL[4] Reference Materials Producers ( ISO 17034 ) Accreditation - NATA. nata.com.au. URL[5] ISO 17034 - Romer Labs. romerlabs.com. URL[2] Practical Strategies for ICH Q14 and Q2(R2) Compliance | Altasciences. altasciences.com. URL[6] USP: <11> Reference Standards - Draft published for Comment - ECA Academy. gmp-compliance.org. URL[7] Development of Generic Oral Human Medicinal Products Suitable for the Registration in the EU as well as the USA - der DGRA. dgra.de. URL

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• 2. Practical Strategies for ICH Q14 and Q2(R2) | Altasciences Blog [altasciences.com]
• 3. mastercontrol.com [mastercontrol.com]
• 4. nata.com.au [nata.com.au]
• 5. romerlabs.com [romerlabs.com]
• 6. USP: <11> Reference Standards - Draft published for Comment - ECA Academy [gmp-compliance.org]
• 7. dgra.de [dgra.de]

A Comparative Guide to the Elemental Analysis Validation of (2-Benzyloxy-5-methoxy-phenyl)-methanol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's elemental composition is a foundational pillar of its chemical identity and purity. This guide provides a senior application scientist's perspective on the validation of elemental analysis for (2-Benzyloxy-5-methoxy-phenyl)-methanol, a substituted benzyl alcohol derivative. We will delve into the established method of combustion analysis, compare it with modern high-resolution mass spectrometry, and contextualize its role alongside other essential analytical techniques for comprehensive structural elucidation and purity assessment.

The Benchmark: Theoretical Elemental Composition

The first step in any elemental analysis validation is to establish the theoretical composition based on the molecule's chemical formula. For (2-Benzyloxy-5-methoxy-phenyl)-methanol, the molecular formula is C₁₅H₁₆O₃.[1]

The molecular weight is calculated as follows:

• (15 x Atomic Mass of Carbon) + (16 x Atomic Mass of Hydrogen) + (3 x Atomic Mass of Oxygen)

• (15 x 12.011 u) + (16 x 1.008 u) + (3 x 15.999 u) = 180.165 u + 16.128 u + 47.997 u = 244.29 u [1][2]

Based on this, the theoretical elemental percentages are:

Element	Symbol	Atomic Mass (u)	Atoms in Molecule	Total Mass Contribution (u)	Percentage (%)
Carbon	C	12.011	15	180.165	73.75
Hydrogen	H	1.008	16	16.128	6.60
Oxygen	O	15.999	3	47.997	19.65
Total	244.29	100.00

These theoretical values serve as the gold standard against which all experimental results are compared.

Primary Validation Method: Combustion Analysis

Combustion analysis is a robust and long-standing technique for determining the elemental composition of organic compounds. The underlying principle is the complete combustion of a sample in a high-oxygen environment, followed by the quantitative measurement of the resulting combustion gases.

Experimental Workflow: Automated CHNS Analyzer

Modern elemental analysis is predominantly performed using automated CHNS analyzers, which offer high precision and sample throughput.

Caption: Workflow for CHNS analysis.

Detailed Experimental Protocol:

• Sample Preparation: A small, accurately weighed amount of (2-Benzyloxy-5-methoxy-phenyl)-methanol (typically 1-3 mg) is placed into a small tin capsule. The high accuracy of the initial weight is critical as all subsequent calculations depend on it.

• Combustion: The encapsulated sample is introduced into a high-temperature combustion furnace (around 1000°C) with a constant flow of pure oxygen. This ensures the complete conversion of carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to nitrogen oxides (NOₓ).

• Reduction: The combustion gases are then passed through a reduction furnace containing copper, which converts any nitrogen oxides to nitrogen gas (N₂).

• Gas Separation: The mixture of CO₂, H₂O, and N₂ is carried by a helium stream through a gas chromatography column, which separates the individual gases.

• Detection: A thermal conductivity detector (TCD) measures the concentration of each gas as it elutes from the column. The detector's response is proportional to the concentration of the gas.

• Oxygen Analysis (if required): Oxygen is typically determined separately by pyrolysis in a furnace with a carbon catalyst, converting oxygen to carbon monoxide (CO), which is then detected.

• Calculation: The instrument's software integrates the detector signals and, using a calibration factor derived from the analysis of a known standard, calculates the percentage of each element in the original sample.

Validation According to ICH Q2(R2) Guidelines:

The validation of an elemental analysis method is crucial to ensure its reliability and suitability for its intended purpose.[3][4][5] The International Council for Harmonisation (ICH) Q2(R2) guideline provides a framework for this validation.[3][4][6][7]

Validation Parameter	Acceptance Criteria (Typical)	Rationale and Experimental Choices
Accuracy	The experimental mean value should be within ±0.4% of the theoretical value for each element.	This is a widely accepted, albeit debated, standard in many scientific publications.[8] Accuracy is assessed by analyzing a certified reference material with a known elemental composition. The choice of a reference standard that is structurally similar to the analyte can provide a more representative assessment of the method's accuracy.
Precision	Repeatability: Relative Standard Deviation (RSD) of ≤ 2% for multiple analyses of the same sample. Intermediate Precision: RSD of ≤ 3% for analyses conducted on different days, by different analysts, or with different instruments.	Demonstrates the consistency of the method. Repeatability is assessed by performing a series of measurements on the same sample under the same operating conditions over a short interval of time. Intermediate precision assesses the effect of random events on the analytical procedure.
Specificity	The method should be able to accurately measure the elemental composition in the presence of expected impurities or excipients.	This is particularly important for drug products. It can be evaluated by spiking the sample with known impurities and demonstrating that the results for the primary elements are not affected.
Robustness	The method should remain unaffected by small, deliberate variations in method parameters (e.g., furnace temperature, gas flow rates).	Assessed by making small changes to the method parameters and observing the effect on the results. This ensures the method's reliability during routine use.

Alternative and Complementary Analytical Techniques

While combustion analysis is the direct method for determining elemental composition, other techniques provide either confirmatory data or a more comprehensive understanding of the molecule's structure and purity.

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique that can provide the elemental composition of a molecule by measuring its mass with very high accuracy (typically within 5 ppm).[8]

• Principle: HRMS instruments can resolve small mass differences, allowing for the determination of a molecule's exact mass. This exact mass can then be used to calculate the elemental formula.

• Advantages: Requires a very small sample size and can often be performed on complex mixtures when coupled with a separation technique like liquid chromatography (LC-MS).

• Limitations: While it can provide a molecular formula, it does not directly measure the percentage of each element. Ambiguities can arise for molecules with the same nominal mass but different elemental compositions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for elucidating the structure of organic compounds.[9]

• Principle: NMR provides detailed information about the chemical environment of each atom (primarily ¹H and ¹³C) in a molecule, allowing for the determination of its connectivity and stereochemistry.

• Role in Validation: While not a primary technique for elemental analysis, a confirmed structure by NMR provides strong indirect evidence for the elemental composition. If the NMR spectrum is consistent with the proposed structure of (2-Benzyloxy-5-methoxy-phenyl)-methanol, it supports the theoretical elemental composition.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify the functional groups present in a molecule.[4]

• Principle: Different functional groups absorb infrared radiation at characteristic frequencies, producing a unique spectral "fingerprint."

• Role in Validation: For (2-Benzyloxy-5-methoxy-phenyl)-methanol, FTIR would confirm the presence of key functional groups such as the hydroxyl (-OH) group, the ether (C-O-C) linkages, and the aromatic rings. This provides qualitative support for the presence of carbon, hydrogen, and oxygen.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for assessing the purity of pharmaceutical compounds.[5][6]

• Principle: HPLC separates components in a mixture based on their differential interactions with a stationary phase and a mobile phase.

• Role in Validation: HPLC is used to determine the purity of the (2-Benzyloxy-5-methoxy-phenyl)-methanol sample. A high purity level (e.g., >99%) is essential for obtaining accurate elemental analysis results, as impurities will affect the measured percentages of C, H, and O.

Comparative Analysis of Techniques

Feature	Combustion Analysis	High-Resolution Mass Spectrometry (HRMS)	NMR Spectroscopy	FTIR Spectroscopy	HPLC
Primary Purpose	Quantitative elemental composition (%C, H, N, S, O)	Determination of molecular formula from exact mass	Structural elucidation	Functional group identification	Purity assessment and quantification
Sample Size	1-3 mg	< 1 µg	5-10 mg	1-2 mg	µg to mg range
Accuracy	Typically within ±0.4% of theoretical value	Typically within 5 ppm of theoretical mass	Not directly applicable	Not applicable	High for quantification of known compounds
Precision (RSD)	≤ 2-3%	High	High	Moderate	≤ 2%
Analysis Time	~10 minutes per sample	Minutes (can be coupled with LC for higher throughput)	Minutes to hours	Minutes	15-60 minutes per sample
Strengths	Direct, quantitative measurement of elemental percentages; robust and reliable.	High sensitivity; provides molecular formula.	Unambiguous structure determination.	Quick and easy identification of functional groups.	Excellent for purity determination and separating mixtures.
Limitations	Can be affected by sample inhomogeneity and impurities.	Does not provide direct percentages; potential for ambiguity.	Not a direct measure of elemental composition.	Provides only qualitative information.	Does not provide elemental composition.

Integrated Validation Workflow

A robust validation of the elemental composition of (2-Benzyloxy-5-methoxy-phenyl)-methanol relies on an integrated approach, where each technique provides a crucial piece of the puzzle.

Caption: Integrated analytical workflow.

Conclusion

The validation of the elemental analysis of (2-Benzyloxy-5-methoxy-phenyl)-methanol is a multi-faceted process that extends beyond a single analytical technique. While combustion analysis remains the gold standard for direct, quantitative measurement of elemental percentages, its results must be interpreted within the broader context of the molecule's purity and structural integrity. High-resolution mass spectrometry offers a powerful, complementary method for confirming the molecular formula. Furthermore, techniques like NMR, FTIR, and HPLC are indispensable for providing the necessary structural and purity data that underpin the confidence in the final elemental analysis results. By following a holistic and well-documented validation strategy, grounded in the principles of ICH guidelines, researchers and drug development professionals can ensure the scientific rigor required for regulatory submission and the advancement of pharmaceutical sciences.

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A Comparative Guide to TLC Visualization Techniques for (2-Benzyloxy-5-methoxy-phenyl)-methanol

This guide provides an in-depth comparison of thin-layer chromatography (TLC) visualization techniques for (2-Benzyloxy-5-methoxy-phenyl)-methanol, a common intermediate in the synthesis of complex organic molecules. The selection of an appropriate visualization method is critical for accurately monitoring reaction progress, assessing purity, and guiding purification strategies. This document moves beyond simple protocol listings to explain the underlying chemical principles of each technique, enabling researchers to make informed decisions tailored to their experimental context.

The structure of (2-Benzyloxy-5-methoxy-phenyl)-methanol incorporates several key functional groups that dictate its reactivity with various TLC stains: a primary alcohol, a benzyl ether, a methoxy ether, and two aromatic rings. Our analysis will cover both non-destructive and destructive methods, providing a comprehensive toolkit for the analytical chemist.

Molecular Structure:

(Structure of (2-Benzyloxy-5-methoxy-phenyl)-methanol)[1][2]

Non-Destructive Visualization: The First Line of Analysis

Non-destructive techniques are invaluable as they allow for further analysis or compound recovery. For aromatic compounds like the topic molecule, UV illumination is the primary choice.

Ultraviolet (UV) Illumination (254 nm)

Principle of Detection: The majority of commercial TLC plates are impregnated with a fluorescent indicator (e.g., zinc sulfide) that emits a bright green glow when exposed to short-wave UV light (254 nm).[3][4] The two aromatic rings in (2-Benzyloxy-5-methoxy-phenyl)-methanol are highly conjugated systems that absorb UV radiation at this wavelength.[5] Where the compound is present on the plate, it quenches this fluorescence, resulting in the appearance of a dark spot against the bright green background.[4][5]

Experimental Protocol:

• After developing and thoroughly drying the TLC plate, place it under a short-wave (254 nm) UV lamp.

• Observe the plate for dark spots appearing against the fluorescent green background.

• Lightly circle the observed spots with a pencil to mark their position for later reference, as they will be invisible once the lamp is removed.[4][6]

Advantages:

• Completely Non-Destructive: The compound remains chemically unaltered, allowing for subsequent staining or extraction.

• Rapid and Simple: Visualization is instantaneous and requires no chemical reagents.[3]

• High Sensitivity: Excellent for detecting compounds with aromatic or conjugated systems.

Limitations:

• Non-Specific: Any UV-active compound will appear as a dark spot. This method cannot distinguish between the target molecule and UV-active impurities or starting materials.[7]

• Ineffective for Non-UV-Active Compounds: Saturated impurities (e.g., aliphatic byproducts) will not be visible.

Destructive Visualization: Chemical Staining Techniques

Destructive methods involve a chemical reaction between a staining reagent and the compound on the TLC plate. While they prevent compound recovery, they provide crucial information about the chemical nature of the spots and can reveal non-UV-active impurities.

A. Oxidative Stains: For General Purpose and Functional Group Confirmation

These stains are strong oxidizing agents that react with a broad range of organic functional groups.

Principle of Detection: The permanganate ion (MnO₄⁻) is a powerful oxidizing agent with a characteristic deep purple color. It readily oxidizes the primary alcohol of (2-Benzyloxy-5-methoxy-phenyl)-methanol.[8][9] In this redox reaction, the permanganate is reduced to manganese dioxide (MnO₂), a brown precipitate, leading to a yellow or brown spot on a pink or purple background.[10][11] This stain is highly effective for visualizing any oxidizable group, including alcohols, aldehydes, and alkenes.[12][13]

Experimental Protocol:

• Stain Preparation: Dissolve 1.5 g of KMnO₄, 10 g of K₂CO₃, and 1.25 mL of 10% NaOH in 200 mL of water.[12] Store in a sealed, light-protected container.

• Staining: After UV analysis, dip the dried TLC plate quickly into the KMnO₄ solution using forceps.

• Development: Let excess stain drip off, and then gently warm the plate with a heat gun. Yellow-brown spots will appear against a purple background. Avoid overheating, which can cause the entire plate to darken.[10]

Expected Results: A distinct yellow-to-brown spot will form where the target molecule is located. The background will remain purple until it slowly fades.

Principle of Detection: Also known as Hanessian's stain, CAM is a highly sensitive, general-purpose oxidizing stain. The Ce(IV) and Mo(VI) complex oxidizes a wide variety of organic compounds, including alcohols and ethers.[12] The reaction produces intensely colored blue or dark blue spots upon heating, while the background remains a pale yellow or blue-green.[14] It is particularly effective for visualizing compounds with hydroxyl groups.[13]

Experimental Protocol:

• Stain Preparation: Carefully add 80 mL of concentrated H₂SO₄ to 720 mL of water. To this solution, add 40 g of ammonium molybdate and 1.6 g of ceric ammonium sulfate. Stir until a clear solution is formed.[15]

• Staining: Dip the dried TLC plate into the CAM solution.

• Development: Wipe the back of the plate and heat gently with a heat gun. Dark blue spots will appear on a light blue-green background. Be cautious with heating, as overheating can cause the background to turn blue, obscuring the spots.[14]

Expected Results: A sharp, dark blue spot corresponding to the analyte.

B. Aldehyde-Based Stains: For Nucleophilic Functional Groups

These stains are composed of an aromatic aldehyde in a strongly acidic solution. They react with nucleophilic compounds, such as the primary alcohol of the target molecule, to form highly conjugated (and therefore colored) products.

Principle of Detection: Under the strong acidic conditions of the stain, p-anisaldehyde reacts with the alcohol functional group in an acid-catalyzed acetalization reaction.[3] Subsequent elimination, driven by heating, generates a highly conjugated cationic species that is intensely colored. This stain is known for producing a wide range of colors for different compounds, which can be diagnostic.[13]

Experimental Protocol:

• Stain Preparation: To 150 mL of ethanol, add 4 mL of p-anisaldehyde, 5 mL of concentrated sulfuric acid, and 2 mL of acetic acid.[10] The solution should be stored refrigerated.[13]

• Staining: Dip the TLC plate into the stain.

• Development: Heat the plate with a heat gun. Spots of varying colors will appear on a light pink background.[10] For alcohols, colors often range from green to blue or violet.

Expected Results: A colored spot (likely green, blue, or purple) will appear for (2-Benzyloxy-5-methoxy-phenyl)-methanol.

Principle of Detection: The mechanism for the vanillin stain is analogous to that of the p-anisaldehyde stain, involving acid-catalyzed condensation reactions with nucleophiles like alcohols to form colored, conjugated products.[3][14] It is an excellent general stain for polar functional groups.[14]

Experimental Protocol:

• Stain Preparation: Dissolve 15 g of vanillin in 250 mL of ethanol, and then carefully add 2.5 mL of concentrated sulfuric acid.[14]

• Staining: Dip the TLC plate into the vanillin solution.[16]

• Development: Gently heat the plate with a heat gun until colored spots emerge.

Expected Results: Similar to p-anisaldehyde, this stain will produce a distinctively colored spot, providing excellent contrast.

Comparative Analysis & Summary

The choice of visualization technique depends on the specific goal of the analysis. The table below summarizes the key characteristics of each method for (2-Benzyloxy-5-methoxy-phenyl)-methanol.

Technique	Principle	Target Functional Group(s)	Typical Result (Spot/Background)	Type	Sensitivity & Selectivity
UV Light (254 nm)	Fluorescence Quenching	Aromatic Rings, Conjugated Systems	Dark / Green	Non-Destructive	High sensitivity for UV-active compounds; non-selective.[3]
KMnO₄ Stain	Oxidation	Alcohols, Alkenes, Aldehydes	Yellow-Brown / Purple	Destructive	High sensitivity, broad selectivity for oxidizable groups.[10]
CAM Stain	Oxidation	Alcohols, Ethers, most organics	Dark Blue / Light Blue-Green	Destructive	Very high sensitivity, very broad selectivity.[12][13]
p-Anisaldehyde	Acetalization/Condensation	Alcohols, Amines, Nucleophiles	Various Colors / Light Pink	Destructive	Good sensitivity, selective for nucleophiles, offers color differentiation.[3][10]
Vanillin Stain	Acetalization/Condensation	Alcohols, Phenols, Nucleophiles	Various Colors / Colorless	Destructive	Good sensitivity, selective for nucleophiles, similar to anisaldehyde.[3][14]

Recommended Analytical Workflow

For a comprehensive and reliable analysis of reactions involving (2-Benzyloxy-5-methoxy-phenyl)-methanol, a multi-step visualization workflow is recommended. This approach leverages the strengths of both non-destructive and destructive techniques to build a complete picture of the sample's composition.

Caption: Recommended workflow for TLC visualization.

Workflow Explanation:

• Initial Screening (UV Light): Always begin with UV light. It is fast, non-destructive, and effectively visualizes the primary aromatic analyte.[4]

• General Confirmation (KMnO₄ or CAM): Following UV analysis, use a potassium permanganate or CAM stain. This will confirm the presence of the alcohol functional group and reveal any non-UV-active, oxidizable impurities. KMnO₄ is often preferred for its simplicity and rapid results.

• Detailed Analysis (p-Anisaldehyde or Vanillin): If the reaction mixture contains multiple compounds with similar polarities (close Rf values), using a p-anisaldehyde or vanillin stain can be highly advantageous. The differential coloration provided by these stains may allow for the clear distinction between product, starting materials, and byproducts that are otherwise difficult to resolve.[14]

General Experimental Protocol for TLC Analysis

This workflow provides a standardized procedure for analyzing (2-Benzyloxy-5-methoxy-phenyl)-methanol using TLC.

Caption: Standardized experimental workflow for TLC analysis.

By employing this structured and multi-faceted approach, researchers can confidently and accurately characterize samples containing (2-Benzyloxy-5-methoxy-phenyl)-methanol, leading to more efficient and successful drug development and synthetic chemistry endeavors.

References

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• Sciencemadness Discussion Board. (2011, November 19). Decomposition of Potassium Permanganate with Alcohol.[11]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (2-Benzyloxy-5-methoxy-phenyl)-methanol

This document provides a detailed, procedural guide for the safe and compliant disposal of (2-Benzyloxy-5-methoxy-phenyl)-methanol. As researchers, scientists, and drug development professionals, our responsibility extends beyond the synthesis and application of novel compounds; it encompasses their entire lifecycle, culminating in their safe and environmentally sound disposal. This guide is built on the pillars of expertise, trustworthiness, and authoritative grounding, ensuring that the protocols described are not merely steps to be followed, but a self-validating system for laboratory safety and regulatory adherence. The procedures outlined herein are rooted in established safety protocols and regulations set forth by bodies such as the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[1][2]

Hazard Characterization and Foundational Risk Assessment

Before any disposal protocol can be established, a thorough understanding of the compound's intrinsic hazards is paramount. This initial assessment dictates the necessary handling precautions, personal protective equipment (PPE), and the ultimate disposal pathway. (2-Benzyloxy-5-methoxy-phenyl)-methanol is classified as a hazardous substance, and its specific characteristics demand a structured approach to waste management.

The primary hazards associated with this compound are summarized below. This data, derived from globally recognized safety information, forms the logical basis for the stringent disposal protocols that follow.

Property	Value	Source
Chemical Name	(2-Benzyloxy-5-methoxy-phenyl)-methanol	[3][4]
CAS Number	214072-73-8	[3][4]
Molecular Weight	244.28 g/mol	[3][4]
GHS Pictogram	GHS07: Harmful/Irritant	[3]
Signal Word	Warning	[3]
Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[3]

The causality is clear: because the compound is harmful upon ingestion and causes significant irritation to skin, eyes, and the respiratory system, all disposal procedures must be designed to eliminate routes of exposure.[3] This involves robust containment and adherence to mandated hazardous waste streams.

Core Disposal Protocol: A Step-by-Step Guide

The disposal of (2-Benzyloxy-5-methoxy-phenyl)-methanol must be treated as a regulated hazardous waste process.[5] The following steps provide a comprehensive workflow from the point of generation to final removal by certified personnel. This protocol is designed to comply with the EPA's Resource Conservation and Recovery Act (RCRA), which governs hazardous waste management from "cradle-to-grave."[5][6]

Step 1: Waste Segregation at the Source

The cardinal rule of chemical waste management is segregation.[7]

• Action: Immediately upon generation, designate a separate waste stream for (2-Benzyloxy-5-methoxy-phenyl)-methanol and any materials heavily contaminated with it (e.g., disposable pipettes, contaminated filter paper).

• Rationale: Mixing this compound with other chemical waste is strictly prohibited unless explicitly instructed by a chemical hygiene officer.[7] Incompatible chemicals can react violently, produce toxic gases, or create a more complex, hazardous mixture that is difficult and costly to dispose of.[8]

Step 2: Selecting the Appropriate Waste Container

The integrity of the waste containment system is critical to preventing leaks and exposure.[1]

• Action: Collect liquid waste in a designated, leak-proof container with a secure, screw-top cap.[2][8] Glass or high-density polyethylene (HDPE) containers are generally suitable. Whenever possible, using the original, now-empty product container is an excellent practice.[9]

• Rationale: The container must be chemically compatible with the waste to prevent degradation or reaction.[6][10] Containers must remain closed at all times except when waste is being added, which minimizes the release of vapors and prevents spills.[8][10] Do not fill containers beyond 90% capacity to allow for vapor expansion.[11][12]

Step 3: Rigorous and Compliant Labeling

Proper identification of waste is not just a best practice; it is a legal requirement.[13]

• Action: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.[14] The label must include:

  • The words "Hazardous Waste."[10]

  • The full, unabbreviated chemical name: "(2-Benzyloxy-5-methoxy-phenyl)-methanol."[10][15]

  • The approximate concentration and quantity.

  • The date accumulation started.[13]

• Rationale: Clear, accurate labeling prevents accidental misuse, ensures proper handling by all personnel, and is essential for the final disposal company to manage the waste stream correctly.[15] Vague or incorrect labels can lead to serious safety incidents.

Step 4: Accumulation in a Designated Satellite Accumulation Area (SAA)

Waste must be stored safely and securely at or near its point of generation.[10]

• Action: Store the labeled waste container in a designated SAA, such as a secondary containment tray within a fume hood or a designated cabinet.[8][10] This area must be under the control of laboratory personnel.[10]

• Rationale: The SAA model ensures that waste is managed by those most familiar with its properties.[10] Secondary containment is crucial to contain any potential leaks or spills.[11] Regular weekly inspection of the SAA is required to check for container deterioration or leaks.[2][8]

Step 5: Arranging for Final Disposal

The final disposal of hazardous waste must be conducted by trained and licensed professionals.

• Action: Once the waste container is full (or within institutional time limits, often 90 days), contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor to arrange for pickup.[11]

• Rationale: Final disposal methods, such as high-temperature incineration, are required to destroy the chemical and render it non-hazardous.[1] These processes are highly regulated and can only be performed at permitted facilities.[16] Never attempt to dispose of this chemical through standard trash or sewer systems.[5]

Decontamination and Spill Management

Accidents can happen, and a prepared response is a key component of a safe laboratory environment.

• Routine Decontamination: Glassware or equipment contaminated with (2-Benzyloxy-5-methoxy-phenyl)-methanol should be rinsed with a suitable solvent (e.g., acetone or ethanol). This rinsate must be collected and disposed of as hazardous waste.[17] After the initial solvent rinse, the equipment can be washed with soap and water.[9]

• Small Spill Cleanup: For small spills (<100 mL) within a chemical fume hood:

  • Ensure appropriate PPE is worn, including safety goggles, a lab coat, and chemically resistant gloves.[9]

  • Contain the spill using an absorbent material or a spill kit.[14]

  • Carefully collect the absorbent material and contaminated debris, placing it in a sealed, properly labeled hazardous waste container.

  • Wipe the spill area with a cloth dampened with a suitable solvent, and then clean with soap and water. All cleaning materials must also be disposed of as hazardous waste.[9]

• Large Spills: In the event of a large spill, evacuate the area immediately and contact your institution's emergency response team or EH&S office.[14]

Disposal Decision Workflow

The following diagram illustrates the logical decision-making process for the proper disposal of (2-Benzyloxy-5-methoxy-phenyl)-methanol waste.

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Personal protective equipment for handling (2-Benzyloxy-5-methoxy-phenyl)-methanol

Executive Safety Directive

For Immediate Attention: This guide defines the operational safety envelope for (2-Benzyloxy-5-methoxy-phenyl)-methanol . While often categorized generically as a benzyl alcohol derivative, its specific lipophilic substitutions (benzyloxy and methoxy groups) alter its toxicokinetic profile compared to the parent benzyl alcohol.

Core Hazard Profile (GHS/CLP):

• H302: Harmful if swallowed.[1][2][3][4]

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][3][4][5]

• H335: May cause respiratory irritation.[1]

The Scientist’s Perspective: Do not treat this merely as "another organic solid." The benzyloxy moiety significantly increases lipophilicity (

), enhancing the potential for dermal absorption compared to simple benzyl alcohol.[1] Furthermore, as a solid with a relatively low melting point (often reported around 37–40°C or higher depending on purity), it can become tacky or semi-solid upon contact with warm skin, complicating decontamination.[1]

Personal Protective Equipment (PPE) Matrix

This system uses a Phase-Dependent PPE Strategy . The risk profile shifts dramatically between the solid phase (dust hazard) and the solvated phase (permeation hazard).

A. Hand Protection (Dermal Barrier)[2]

• Rationale: Standard nitrile gloves provide excellent protection against the solid powder.[1] However, once dissolved in organic solvents (DCM, THF, Methanol), the solvent drives the permeation. The lipophilic nature of this compound means that if the solvent penetrates, the solute will carry through the skin barrier efficiently.

Phase	Recommended Material	Thickness	Breakthrough Logic
Solid Handling	Nitrile (Disposable)	mm	Solid particles do not permeate nitrile.[6][1][7] Risk is mechanical contact.[1]
Solvated (General)	Double Nitrile	Layered	Outer glove protects against incidental splash; inner glove is the final barrier.[6][1]
Solvated (Halogenated)	Laminate / Silver Shield	Composite	If dissolved in DCM/Chloroform, nitrile fails in <2 mins.[6][1] Laminate is mandatory for prolonged handling.[1]

B. Respiratory Protection[2][4][5][8][9][10]

• Primary Control: All open handling (weighing, transfer) must occur inside a certified Chemical Fume Hood (Face velocity: 0.3–0.5 m/s).[1]

• Secondary Control (Outside Hood): If weighing balance stability requires working outside a hood, use a P100 (HEPA) Half-Mask Respirator .[6][1][7]

  • Why: The H335 (Respiratory Irritation) designation implies that inhaling dust can trigger mucosal inflammation.[1]

C. Ocular Protection[7]

• Requirement: Chemical Splash Goggles (ANSI Z87.1 / EN 166).[1]

• Contraindication: Do not rely on standard safety glasses with side shields during solubilization.[1] A splash of the benzyloxy-alcohol solution can cause severe irritation (H319), and the oily nature of the compound makes it difficult to flush out of the eye.

Operational Handling Protocol

Step 1: Reception & Storage[2][7]

• Verification: Upon receipt, verify CAS 214072-73-8 .[6][1]

• Storage: Store at 2–8°C (Refrigerate) .

  • Mechanism:[6][1][7] Benzyl alcohol derivatives are prone to auto-oxidation to aldehydes/benzoic acids upon air exposure.[6][1][7] Cold storage slows this radical mechanism.[1]

  • Container: Keep under inert atmosphere (Argon/Nitrogen) if possible.[1]

Step 2: Weighing (The Critical Control Point)[1][7]

• Static Control: This solid is likely electrostatic.[1] Use an ionizing bar or anti-static gun before spatulating to prevent "particle jump" (a common cause of inhalation exposure).[1]

• Transfer: Use a disposable anti-static weighing boat. Do not return excess material to the stock container (prevents cross-contamination).[1]

• Decontamination: Wipe the balance area with a wet tissue (solvent-dampened) immediately after weighing.[1] Do not dry sweep.[1]

Step 3: Solubilization & Reaction[2][7]

• Solvent Choice: When dissolving in solvents like Dichloromethane (DCM) or Dimethylformamide (DMF), assume the solution is transdermal .[1]

• Vessel: Use round-bottom flasks with standard taper joints. Avoid open beakers which maximize vapor release.[1]

Step 4: Disposal

• Solid Waste: Dispose of contaminated weighing boats and paper towels in "Hazardous Solid Waste" (Incineration).[1]

• Liquid Waste: Segregate into "Halogenated" or "Non-Halogenated" solvent waste streams depending on the carrier solvent.[1]

• Quench: No specific quench is required for the alcohol itself, but ensure no reactive reagents (e.g., thionyl chloride, strong oxidizers) are active in the waste stream.

Emergency Response Scenarios

Event	Immediate Action	Scientific Rationale
Skin Contact (Solid)	Brush off gently, then wash with soap/water.[6][1][7]	Avoid wetting immediately, which might spread the lipophilic solid across the skin surface.[1]
Skin Contact (Solution)	Drench immediately. Remove gloves/coat.[6][1] Wash for 15 mins.	The solvent acts as a vehicle, driving the irritant into the dermis.[1] Speed is critical.
Eye Exposure	Flush for 15 mins. Lift eyelids.[1]	H319 hazard. The compound is viscous/oily; thorough irrigation is needed to emulsify and remove it.[1]
Spill (Solid)	Wet-wipe with isopropanol-dampened cloth.[6][1]	Prevents dust generation (H335).[1]

Visualized Safety Workflow

The following diagram illustrates the "Cradle-to-Grave" handling lifecycle for this compound, highlighting critical decision nodes.

Figure 1: Operational workflow emphasizing the transition from cold storage to active handling and waste segregation.

References

• PubChem. (2025).[1] (2-Benzyloxy-5-methoxy-phenyl)-methanol Compound Summary. National Library of Medicine.[1] [Link][6][7]

• European Chemicals Agency (ECHA). (2023).[1] C&L Inventory: Benzyl Alcohol Derivatives. [Link][6][7]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. Page loading... [guidechem.com]
• 3. sds.edqm.eu [sds.edqm.eu]
• 4. chemsupply.com.au [chemsupply.com.au]
• 5. carlroth.com [carlroth.com]
• 6. (2-Benzyloxy-5-methoxy-phenyl)-methanol | C15H16O3 | CID 15377861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3381-87-1|(2-(Benzyloxy)phenyl)methanol|BLD Pharm [bldpharm.com]